4-amino-5-oxo-5-phenylmethoxypentanoic acid

Core Science & Biosynthesis

Chemical properties of 4-amino-5-oxo-5-phenylmethoxypentanoic acid

An In-depth Technical Guide to the Chemical Properties and Applications of 4-amino-5-oxo-5-(phenylmethoxy)pentanoic acid

Prepared by: Gemini, Senior Application Scientist

Introduction: Decoding the Molecule

4-amino-5-oxo-5-(phenylmethoxy)pentanoic acid is a systematic, albeit less common, name for a crucial derivative of the amino acid L-glutamic acid. In biochemical and synthetic chemistry literature, it is most frequently referred to as L-Glutamic acid 5-benzyl ester or H-Glu(OBzl)-OH . This compound serves as a pivotal building block in synthetic chemistry, particularly in the fields of peptide synthesis and medicinal chemistry. Its unique structure, featuring a free α-amino group, a free α-carboxylic acid, and a side-chain carboxyl group protected by a benzyl ester, allows for selective chemical manipulations essential for constructing complex biomolecules and drug candidates.

This guide provides an in-depth analysis of its chemical properties, synthesis, reactivity, and key applications, offering field-proven insights for researchers, scientists, and drug development professionals.

Molecular Identity and Physicochemical Properties

A precise understanding of a molecule's identity and physical characteristics is the foundation of all subsequent experimental design. These properties dictate everything from solvent choice and reaction conditions to purification strategy and formulation.

Chemical Structure and Identifiers

The structure consists of a five-carbon glutamic acid backbone, with the γ-carboxyl group (at C5) esterified with benzyl alcohol.

Caption: Structure of L-Glutamic acid 5-benzyl ester.

Physicochemical Data Summary

The zwitterionic nature of the molecule at neutral pH, combined with the hydrophobic benzyl group, results in moderate solubility in aqueous systems and good solubility in polar organic solvents.

Property	Value	Source
IUPAC Name	(2S)-2-amino-5-oxo-5-(phenylmethoxy)pentanoic acid	PubChem[1][2]
Common Names	L-Glutamic acid 5-benzyl ester, H-Glu(OBzl)-OH	Sigma-Aldrich, Chem-Impex[3]
CAS Number	1676-73-9	Sigma-Aldrich, Chem-Impex[3]
Molecular Formula	C₁₂H₁₅NO₄	Chem-Impex[3]
Molecular Weight	237.25 g/mol	Sigma-Aldrich, PubChem[2]
Appearance	White to off-white powder/crystals	Chem-Impex[3], ChemBK[4]
Melting Point	155 - 175 °C; 181-182 °C (lit.)	Chem-Impex[3], ChemBK[4]
Solubility	H₂O: ~2 mg/mL (with sonication)	MedChemExpress[5]
Storage Temp.	2-8°C	Sigma-Aldrich
Optical Rotation	[α]20/D +19±2°, c=1% in acetic acid	Sigma-Aldrich, Chem-Impex[3]

Synthesis and Purification Protocol

The synthesis of H-Glu(OBzl)-OH is a foundational procedure in peptide chemistry. The primary challenge is the selective esterification of the side-chain (γ) carboxyl group while leaving the α-carboxyl group unmodified. While several routes exist, a common and reliable method involves the copper-complexation of the α-amino acid functionality.

Causality of the Synthetic Strategy

The α-amino and α-carboxyl groups of glutamic acid can form a stable five-membered chelate ring with a copper(II) ion. This complex effectively "protects" these two functional groups, leaving only the γ-carboxyl group available to react. Subsequent reaction with benzyl alcohol under esterification conditions allows for selective formation of the γ-benzyl ester. The copper can then be easily removed by treatment with a stronger chelating agent like EDTA or by precipitation as copper sulfide.

Experimental Protocol: Copper Chelate Method

Materials: L-Glutamic acid, Copper(II) sulfate pentahydrate (CuSO₄·5H₂O), Sodium carbonate (Na₂CO₃), Benzyl alcohol, Sulfuric acid (conc.), Hydrogen sulfide (H₂S) gas or Sodium sulfide (Na₂S), Ethanol, Diethyl ether.

Procedure:

• Complex Formation: Dissolve L-Glutamic acid in hot water containing an equimolar amount of Na₂CO₃. To this solution, add a hot aqueous solution of CuSO₄·5H₂O dropwise with stirring. The deep blue copper-glutamate complex will precipitate upon cooling.

• Isolation: Filter the precipitate, wash with cold water and ethanol, and dry thoroughly.

• Esterification: Suspend the dried copper complex in a large excess of benzyl alcohol. Add a catalytic amount of concentrated sulfuric acid. Heat the mixture (e.g., 100-110°C) with stirring for several hours, typically with a setup to remove the water formed during the reaction (e.g., Dean-Stark trap).

• Workup & Deprotection: Cool the reaction mixture. The product can be precipitated by adding the reaction mixture to a large volume of stirred diethyl ether. Filter the solid. To remove the copper, dissolve the solid in dilute acid and bubble H₂S gas through the solution to precipitate black copper sulfide, or treat with an aqueous solution of EDTA.

• Final Isolation: Filter off the copper sulfide or extract the product from the EDTA solution. Neutralize the filtrate/solution carefully to the isoelectric point of H-Glu(OBzl)-OH to precipitate the final product. Filter, wash with cold water, and dry under vacuum.

Purification and Validation

The crude product is typically purified by recrystallization from a suitable solvent system (e.g., water/ethanol). Purity should be assessed by HPLC and identity confirmed by ¹H NMR and Mass Spectrometry (see Section 4.0).

Caption: General workflow for synthesizing H-Glu(OBzl)-OH.

Chemical Reactivity and Strategic Applications

The utility of H-Glu(OBzl)-OH stems from the differential reactivity of its three functional groups. Judicious selection of reagents allows chemists to modify one site while leaving the others intact.

Key Reactions and Mechanistic Insights

• N-terminal Acylation/Alkylation: The α-amino group (pKa ~9-10) is a potent nucleophile. It readily reacts with acylating agents (e.g., acid chlorides, anhydrides) to form amides. This is the basis for peptide bond formation, where it reacts with an activated carboxyl group of another amino acid. A common application is its reaction with Boc-anhydride or Fmoc-OSu to install N-terminal protecting groups for peptide synthesis.

• C-terminal Activation/Coupling: The α-carboxyl group (pKa ~2-3) can be activated using standard coupling reagents (e.g., DCC, HBTU) to form an active ester, which then readily reacts with a nucleophilic amine to form an amide bond.

• Side-Chain Deprotection (Hydrogenolysis): The benzyl ester is the key "temporary" protecting group. Its defining feature is its lability to catalytic hydrogenation. Treatment with hydrogen gas (H₂) in the presence of a palladium on carbon (Pd/C) catalyst cleanly cleaves the benzyl C-O bond, releasing toluene and the free carboxylic acid. This deprotection method is orthogonal to many other protecting groups used in peptide synthesis (e.g., Boc, Fmoc), providing critical strategic flexibility.

Caption: Key selective reactions of H-Glu(OBzl)-OH.

Applications in Drug Development

• Peptide Synthesis: This is the primary application. H-Glu(OBzl)-OH is an indispensable building block for incorporating glutamic acid residues into synthetic peptides.[6] The benzyl group protects the side chain from participating in unwanted reactions during chain assembly. It is used in both solid-phase and solution-phase peptide synthesis.[6]

• Glutamate Analog Synthesis: It serves as a precursor for creating modified glutamate analogs to probe the structure and function of glutamate receptors in the central nervous system, which are key targets for neurological drugs.[6]

• Bioconjugation and Drug Delivery: The functional groups can be used as handles to conjugate peptides or small molecules to larger carriers, such as polymers or antibodies, for developing targeted drug delivery systems.[6]

Analytical Characterization and Quality Control

To ensure the integrity of any experiment, the identity and purity of the starting material must be rigorously confirmed. The following protocols form a self-validating system for the characterization of H-Glu(OBzl)-OH.

Protocol: ¹H NMR Spectroscopy

• Objective: Confirm molecular structure by analyzing the chemical environment of each proton.

• Sample Prep: Dissolve ~5-10 mg of sample in 0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or D₂O with acid/base to aid solubility).

• Expected ¹H NMR Peaks (300 MHz, DMSO-d₆):

  • δ ~7.30-7.40 ppm: Multiplet, 5H (aromatic protons of the benzyl group).

  • δ ~5.10 ppm: Singlet, 2H (benzylic -CH₂- protons).

  • δ ~3.80-3.90 ppm: Triplet or multiplet, 1H (α-CH proton).

  • δ ~2.40-2.50 ppm: Triplet, 2H (γ-CH₂- protons adjacent to the ester).

  • δ ~1.90-2.10 ppm: Multiplet, 2H (β-CH₂- protons).

  • (Note: Amine (NH₂) and carboxyl (OH) protons may be broad or exchange with solvent).

Protocol: Mass Spectrometry

• Objective: Confirm molecular weight.

• Method: Electrospray Ionization (ESI) in positive mode is ideal.

• Sample Prep: Prepare a dilute solution (~0.1 mg/mL) in methanol or acetonitrile/water.

• Expected Result: A prominent peak corresponding to the protonated molecular ion [M+H]⁺ at m/z 238.1 .

Protocol: HPLC Purity Assessment

• Objective: Quantify the purity of the compound.

• System:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.

  • Mobile Phase B: 0.1% TFA in Acetonitrile.

  • Gradient: Start with a low percentage of B (e.g., 5%), and ramp up to a high percentage (e.g., 95%) over 20-30 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 220 nm and 254 nm.

• Expected Result: A single major peak. Purity is calculated by dividing the area of the main peak by the total area of all peaks. A purity of ≥98% is common for research-grade material.[3]

References

• PubChem. Compound Summary for CID 72706032, Glutamic acid gamma-benzyl ester. National Center for Biotechnology Information. [Link]

• PubChem. Compound Summary for CID 56777387, H-Glu(ome)-obzl tos. National Center for Biotechnology Information. [Link]

• Ottokemi. Product Page for Boc-L-glutamic acid 5-benzyl ester. Ottokemi. [Link]

• XINDAO. Product Page for H-Glu(OBzl)-OH. XINDAO. [Link]

• PubChem. Compound Summary for CID 7010513, N-Boc-D-Glutamic acid 5-benzyl ester. National Center for Biotechnology Information. [Link]

• ChemBK. Product Page for H-GLU(OBZL)-OH. ChemBK. [Link]

• PubChem. Compound Summary for CID 122337, L-Glutamic acid, 5-(phenylmethyl) ester. National Center for Biotechnology Information. [Link]

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Molecular weight and structure of glutamic acid gamma-benzyl ester

An In-Depth Technical Guide to L-Glutamic Acid γ-Benzyl Ester: Synthesis, Properties, and Applications

Introduction: The Strategic Importance of a Protected Amino Acid

L-Glutamic acid γ-benzyl ester is a pivotal derivative of the non-essential amino acid L-glutamic acid. Its significance in advanced scientific applications stems from the strategic placement of a benzyl ester at the gamma-carboxyl group. This modification serves as a protective shield, preventing the γ-carboxyl group from participating in unintended side reactions, particularly during the intricate process of peptide synthesis.[1] While the alpha-amino and alpha-carboxyl groups remain accessible for peptide bond formation, the protected gamma position allows for controlled, sequential chemical modifications. This unique structural attribute makes it an indispensable building block in the synthesis of complex peptides, polymers for drug delivery, and various bioactive molecules.[2] This guide, intended for researchers and drug development professionals, provides a comprehensive overview of its molecular characteristics, synthesis protocols, and critical applications, grounded in established scientific principles.

Physicochemical and Structural Characteristics

The utility of L-glutamic acid γ-benzyl ester in a laboratory setting is defined by its specific physicochemical properties. These characteristics dictate its solubility, reactivity, and suitability for various synthetic protocols. The compound is typically a white to off-white crystalline solid, and its properties are well-documented.[3][4][5]

Table 1: Key Physicochemical Properties of L-Glutamic Acid γ-Benzyl Ester and its Derivatives

Property	Value (L-Glutamic acid γ-benzyl ester)	Value (Hydrochloride Salt)	Value (Boc-Protected)	Source(s)
CAS Number	1676-73-9	216254-62-5	13574-13-5	[1][2][3]
Molecular Formula	C₁₂H₁₅NO₄	C₁₂H₁₆ClNO₄	C₁₇H₂₃NO₆	[1][2][3]
Molecular Weight	237.25 g/mol	273.71 g/mol	337.4 g/mol	[1][2][3][6]
Appearance	White to off-white solid/powder	White crystalline solid	White powder	[2][3]
Melting Point	~179-180 °C	Not specified	62 - 78 °C	[2][7]
Optical Rotation [α]D	+19 ± 2° (c=1% in acetic acid)	-21 ± 3° (in acetic acid)	-6.5 ± 1.5° (c=1 in acetic acid)	[1][2]
Storage Temperature	2-8°C	Not specified	0 - 8°C	[2]

Molecular Structure

The core structure consists of a glutamic acid backbone with a benzyl group ester-linked to the gamma-carboxyl functional group. This selective protection is fundamental to its utility.

Caption: 2D structure of L-Glutamic acid γ-benzyl ester.

Synthesis Methodologies: A Tale of Selectivity

The synthesis of L-glutamic acid γ-benzyl ester is a classic example of regioselective chemistry, where one of two similar functional groups (the α- and γ-carboxyl groups) must be preferentially modified.

Chemical Synthesis

The most common laboratory and industrial synthesis involves the direct esterification of L-glutamic acid with benzyl alcohol under acidic conditions.[1][8] The selectivity for the gamma position over the alpha position is achieved due to the influence of the α-amino group. Metal cations like Cu²⁺ can coordinate with the α-amino and α-carboxyl groups, which increases the acidity of the α-carboxyl proton and sterically hinders its reaction, thereby promoting esterification at the more accessible γ-carboxyl group.[8]

A crucial subsequent step for many applications, particularly polymer synthesis, is the conversion of the ester into an N-carboxy anhydride (NCA). This is typically achieved by reacting the L-glutamic acid γ-benzyl ester with triphosgene in an anhydrous solvent like tetrahydrofuran (THF).[1][9][10] The NCA is a highly reactive monomer essential for controlled ring-opening polymerization.[1]

Caption: Synthetic workflow from L-glutamic acid to poly-L-glutamic acid.

Biocatalytic Synthesis

Reflecting a move towards "green chemistry," recent research has explored enzyme-catalyzed synthesis routes.[11] For instance, proteases like Alcalase have been shown to effectively catalyze the mono-benzylesterification of N-Boc protected L-glutamic acid, achieving high yields and avoiding the use of harsh acidic catalysts or toxic reagents like triphosgene.[11]

Core Applications in Research and Drug Development

The true value of L-glutamic acid γ-benzyl ester lies in its versatility as a precursor for a wide range of functional biomaterials and complex molecules.

Peptide Synthesis

In solid-phase and solution-phase peptide synthesis, protecting groups are fundamental. L-Glutamic acid γ-benzyl ester, often with an additional N-terminal protection like a Boc (tert-butyloxycarbonyl) group, serves as a key building block.[2] The benzyl group is stable under standard peptide coupling conditions but can be removed later through hydrogenolysis, which does not affect other sensitive functional groups. This orthogonality allows for the precise, stepwise assembly of complex peptide chains containing glutamic acid residues.[11]

Polymer Chemistry and Drug Delivery

This is arguably the most significant application. The NCA monomer derived from L-glutamic acid γ-benzyl ester undergoes ring-opening polymerization to form poly(γ-benzyl-L-glutamate) (PBLG).[1][9][10] PBLG is a hydrophobic, biocompatible polypeptide that self-assembles into stable secondary structures like α-helices.[9]

PBLG itself can be used in drug delivery platforms.[12] More commonly, the benzyl groups are removed to yield poly-L-glutamic acid (PGA), a water-soluble, biodegradable, and non-toxic polymer.[13] The free carboxyl groups on PGA are then used to conjugate drugs, particularly hydrophobic anticancer agents like paclitaxel, significantly improving their solubility and enabling targeted delivery to tumors.[1][13]

Caption: Transformation of PBLG into a PGA-based drug delivery system.

Bioconjugation and Diagnostic Imaging

The orthogonal nature of the benzyl ester allows for its use in creating derivatives for bioconjugation. The protected glutamic acid can be incorporated into a larger molecule or scaffold, and after deprotection, the newly freed carboxyl group can be used to attach fluorescent tags, radionuclides for PET imaging, or antibodies for targeted diagnostics without altering other parts of the molecule.[1]

Key Experimental Protocols

Disclaimer: These protocols are for informational purposes and should be adapted and optimized based on specific laboratory conditions and safety guidelines.

Protocol 1: Synthesis of γ-Benzyl-L-Glutamic Acid-N-Carboxy Anhydride (NCA)

This protocol is adapted from methodologies described in the literature.[1][10]

• Preparation: In a flame-dried, three-neck round-bottom flask under a nitrogen atmosphere, suspend L-glutamic acid γ-benzyl ester (1 equivalent) in anhydrous ethyl acetate or THF.

• Reaction: Cool the suspension to 0°C. Add triphosgene (approximately 0.4 equivalents) portion-wise while maintaining the temperature.

• Reflux: After the addition is complete, slowly heat the reaction mixture to reflux (around 80-105°C depending on the solvent) for 2-4 hours until the solution becomes clear.[10]

• Purification: Cool the solution to room temperature. Precipitate the crude product by adding the reaction mixture to a large volume of cold hexane.

• Recrystallization: Filter the precipitate and recrystallize it multiple times from an ethyl acetate/hexane solvent system to obtain pure, crystalline NCA monomer.

• Validation: Confirm the structure and purity using ¹H NMR and FT-IR spectroscopy. The characteristic anhydride peaks in FT-IR appear around 1866 cm⁻¹ and 1773 cm⁻¹.[10]

Protocol 2: Ring-Opening Polymerization of NCA to PBLG

This protocol outlines a typical ring-opening polymerization process.[9]

• Monomer Preparation: Dissolve the purified and dried γ-benzyl-L-glutamic acid-NCA monomer in an anhydrous solvent (e.g., N,N-dimethylformamide (DMF) or benzene) in a nitrogen-purged flask.

• Initiation: Prepare an initiator solution, such as sodium methoxide in methanol or triethylamine in the reaction solvent.[1][10]

• Polymerization: Add the initiator to the monomer solution. The ratio of monomer to initiator will determine the target molecular weight of the polymer. Allow the reaction to proceed at room temperature for 48-72 hours under a nitrogen atmosphere.

• Precipitation: Once the polymerization is complete, precipitate the resulting polymer (PBLG) by pouring the reaction mixture into a non-solvent like methanol or diethyl ether.

• Purification and Drying: Filter the precipitated PBLG, wash it thoroughly with the non-solvent to remove unreacted monomer and initiator, and dry it in a vacuum oven to a constant weight.

Conclusion and Future Outlook

L-Glutamic acid γ-benzyl ester is more than a simple amino acid derivative; it is a versatile and powerful tool for chemists and drug development professionals. Its strategic design enables the synthesis of highly controlled and functional polypeptides and bioconjugates. While chemical synthesis routes are well-established, the future will likely see an increased adoption of biocatalytic methods to align with green chemistry principles.[11] Furthermore, as the demand for sophisticated drug delivery systems, smart biomaterials, and targeted diagnostics grows, the applications for polymers and scaffolds derived from this essential building block will continue to expand, particularly in the fields of tissue engineering and personalized medicine.[1]

References

• Glutamic acid gamma-benzyl ester | C12H16ClNO4 | CID 72706032. PubChem - NIH. [Link]

• Biocatalytic route scouting and enzyme screening toward the synthesis of α-benzyl L-glutamate. Frontiers in Catalysis. [Link]

• Synthesis and Properties of Shape Memory Poly(γ-Benzyl-l-Glutamate)-b-Poly(Propylene Glycol). MDPI. [Link]

• Synthesis and characterizations of poly (γ-benzyl-L-glutamate) (PBG). Royal Society of Chemistry. [Link]

• High selective autocatalytic esterification of glutamic acid by benzyl alcohol with CuCl2 promoting. ResearchGate. [Link]

• Modified polypeptides containing gamma-benzyl glutamic acid as drug delivery platforms. PubMed. [Link]

• Drug delivery applications of poly-γ-glutamic acid. Journal of Biological Engineering. [Link]

• Method of preparing glutamic acid mono esters.

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• 11. Frontiers | Biocatalytic route scouting and enzyme screening toward the synthesis of α-benzyl L-glutamate [frontiersin.org]
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• 13. d-nb.info [d-nb.info]

An In-Depth Technical Guide to the Solubility Profile of 4-amino-5-oxo-5-phenylmethoxypentanoic acid in Organic Solvents

Executive Summary

This technical guide provides a comprehensive framework for determining the solubility profile of 4-amino-5-oxo-5-phenylmethoxypentanoic acid, a novel derivative of glutamic acid. Given the compound's unique bifunctional nature, possessing both a polar zwitterionic amino acid backbone and a significant nonpolar phenylmethoxy moiety, its solubility is a critical parameter for applications in drug development, synthetic chemistry, and materials science. This document outlines a two-pronged approach: a theoretical prediction of solubility based on structural analysis and the principle of similia similibus solvuntur ("like dissolves like"), followed by a rigorous, step-by-step experimental protocol for determining thermodynamic (equilibrium) solubility using the gold-standard shake-flask method coupled with HPLC-based quantification. This guide is intended for researchers, chemists, and pharmaceutical scientists, providing the foundational knowledge and practical methodology required to accurately characterize this and other novel chemical entities.

Introduction to 4-amino-5-oxo-5-phenylmethoxypentanoic acid

Chemical Structure and Physicochemical Properties

4-amino-5-oxo-5-phenylmethoxypentanoic acid is a structurally complex molecule derived from the amino acid glutamic acid. Its key features include:

• An amino acid core with a free carboxylic acid and a free amine group, capable of forming a zwitterion. This region is polar and hydrophilic and can participate in hydrogen bonding.[1][2][3][4]

• A phenylmethoxy group (benzyl ester), which introduces a large, nonpolar, and hydrophobic character to the molecule.[1][3]

Figure 1: Chemical structure of 4-amino-5-oxo-5-phenylmethoxypentanoic acid.

This amphiphilic nature—possessing both distinct polar and nonpolar regions—suggests a complex solubility profile that will be highly dependent on the chosen solvent system.

The Critical Role of Solubility in Pharmaceutical Development

For any biologically active compound, solubility is a cornerstone physicochemical property that dictates its path forward in development.[5][6][7]

• Bioavailability: Poor aqueous solubility is a primary reason for low oral bioavailability, as the compound must dissolve in gastrointestinal fluids to be absorbed.[6][7]

• Formulation: Developing a stable and effective dosage form, whether oral, injectable, or topical, is contingent on understanding the compound's solubility in various pharmaceutically acceptable excipients and solvents.[8]

• Process Chemistry: During synthesis and purification, solvent selection is critical for reaction efficiency, crystallization, and isolation of the final product.

• In Vitro Assays: Inaccurate solubility data can lead to misleading results in biological screens, as the compound may precipitate in the assay medium.[9][10]

Therefore, a thorough characterization of the solubility of 4-amino-5-oxo-5-phenylmethoxypentanoic acid is not an academic exercise but a prerequisite for its practical application.

Theoretical Solubility Assessment

Principle of "Similia Similibus Solvuntur" (Like Dissolves Like)

The guiding principle for predicting solubility is that a solute will dissolve best in a solvent that shares similar intermolecular forces.[1][3][11] Solubility is determined by the balance of forces between solvent-solvent, solute-solute, and solvent-solute molecules.[11] For dissolution to be favorable, the energy required to break the solute-solute and solvent-solvent interactions must be compensated by the energy released from forming new solvent-solute interactions.

Structural Analysis and Solubility Prediction

Based on the structure of 4-amino-5-oxo-5-phenylmethoxypentanoic acid, we can predict its behavior in different classes of organic solvents.[1][4]

• Polar Protic Solvents (e.g., Methanol, Ethanol, Water): These solvents can act as both hydrogen bond donors and acceptors. They will interact favorably with the polar amino acid portion of the molecule.[1][2] However, the large, nonpolar benzyl group may limit overall solubility, especially in highly polar water.[1][12] We predict moderate solubility in short-chain alcohols, which can solvate both the polar and, to a lesser extent, the nonpolar regions.

• Polar Aprotic Solvents (e.g., DMSO, DMF, Acetonitrile): These solvents have large dipole moments but do not donate hydrogen bonds. They are excellent at solvating polar functional groups and are less structured than protic solvents. Solvents like DMSO are often effective for compounds with mixed polarity. High solubility is predicted in this class.

• Nonpolar Solvents (e.g., Hexane, Toluene, Dichloromethane): These solvents primarily interact through weak van der Waals forces.[3] They will interact favorably with the phenylmethoxy group but poorly with the zwitterionic amino acid head. Consequently, very low solubility is predicted in nonpolar solvents. The energy required to break the strong intermolecular forces (hydrogen bonding, electrostatic interactions) of the solute would not be recovered.[1][3]

Experimental Determination of Thermodynamic Solubility

To move beyond prediction, the thermodynamic or equilibrium solubility must be determined experimentally. This value represents the true maximum concentration of a substance that can be dissolved in a solvent at a given temperature when the solution is in equilibrium with the solid material.[8][13][14]

The Gold Standard: Equilibrium Shake-Flask Method

The shake-flask method is the most reliable and widely accepted technique for determining equilibrium solubility.[15][16][17][18] Its protocol is established by international bodies like the Organisation for Economic Co-operation and Development (OECD).[19][20][21][22] The method involves adding an excess of the solid compound to the solvent and agitating the mixture until equilibrium is reached.[17][18][23]

Rationale for Solvent Selection

The choice of solvents should span the full range of polarities to generate a comprehensive profile. The following table provides a recommended starting list.

Solvent	Class	Polarity Index (Snyder)	Dielectric Constant (20°C)	Rationale
Water	Polar Protic	10.2	80.1	Baseline for aqueous/biological relevance.
Methanol	Polar Protic	5.1	33.0	Polar protic solvent, common in synthesis.
Ethanol	Polar Protic	4.3	24.5	Less polar alcohol, pharmaceutically relevant.
Acetonitrile	Polar Aprotic	5.8	37.5	Common HPLC solvent, good for polar compounds.
Acetone	Polar Aprotic	5.1	20.7	Versatile solvent for compounds of intermediate polarity.
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	7.2	46.7	Highly polar, excellent for dissolving difficult compounds.
Dichloromethane (DCM)	Nonpolar	3.1	9.1	Common solvent for nonpolar to moderately polar compounds.
Toluene	Nonpolar	2.4	2.38	Aromatic nonpolar solvent, interacts with the phenyl ring.
n-Hexane	Nonpolar	0.1	1.89	Highly nonpolar, establishes a lower limit for solubility.

Experimental Workflow: Shake-Flask Method

The following diagram illustrates the complete workflow for the shake-flask solubility determination.

Diagram of the experimental workflow.

Detailed Experimental Protocol: Shake-Flask Method

Objective: To determine the thermodynamic solubility of 4-amino-5-oxo-5-phenylmethoxypentanoic acid in a selected range of organic solvents at a controlled temperature (e.g., 25°C).

Materials:

• 4-amino-5-oxo-5-phenylmethoxypentanoic acid (solid, >99% purity)

• Selected organic solvents (HPLC grade)

• 2 mL glass vials with screw caps

• Orbital shaker with temperature control

• Microcentrifuge

• 0.22 µm PTFE or nylon syringe filters

• Calibrated pipettes

• Analytical balance

• HPLC system with UV detector

Procedure:

• Preparation: Add an excess amount of the solid compound (e.g., 5-10 mg) to each 2 mL glass vial. An excess is visually confirmed by the presence of undissolved solid throughout the experiment.[24]

• Solvent Addition: Accurately add 1.0 mL of the selected solvent to each vial.

• Equilibration: Securely cap the vials and place them in an orbital shaker set to a constant temperature (e.g., 25°C) and agitation speed (e.g., 300 RPM).[24] Allow the mixtures to shake for at least 24 hours. To confirm equilibrium, samples can be taken at 24 and 48 hours; the concentrations should be consistent.[24]

• Phase Separation: After equilibration, remove the vials and allow them to stand for 30 minutes. Centrifuge the vials at high speed (e.g., 14,000 rpm) for 15 minutes to pellet the excess solid.[23]

• Sampling: Carefully withdraw an aliquot of the clear supernatant. Immediately filter this aliquot through a 0.22 µm syringe filter into a clean vial. This step is critical to remove any remaining microscopic particles.[23][24]

• Dilution: Accurately perform a serial dilution of the filtered sample with the HPLC mobile phase to bring the concentration within the range of the calibration curve.

• Analysis: Analyze the diluted samples via a validated HPLC method.

Analytical Quantification via High-Performance Liquid Chromatography (HPLC)

HPLC is the preferred method for accurately quantifying the concentration of the dissolved compound.[23][25][26]

Method Development:

• Column: A reversed-phase C18 column is a suitable starting point.

• Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid or trifluoroacetic acid is typical. The acid helps to ensure consistent ionization of the analyte.

• Detection: A UV detector set to an absorbance maximum for the compound (e.g., determined by a UV scan, likely around 254 nm due to the phenyl group).

• Calibration: A calibration curve must be prepared using at least five standard solutions of known concentrations.[25][27] The curve must demonstrate linearity (R² > 0.999) over the expected concentration range of the diluted samples.

Data Interpretation and Presentation

Calculation of Solubility

• Determine the concentration of the diluted sample from the HPLC calibration curve.

• Calculate the concentration of the original, undiluted saturated solution by multiplying by the dilution factor.

• Express the final solubility in standard units, such as mg/mL or mol/L.

Data Summary Table

The final results should be presented in a clear, tabular format to allow for easy comparison across different solvents.

Solvent	Polarity Index	Solubility (mg/mL)	Solubility (mol/L)	USP Classification
Water	10.2	[Experimental Value]	[Calculated Value]	[e.g., Slightly soluble]
Methanol	5.1	[Experimental Value]	[Calculated Value]	[e.g., Soluble]
Ethanol	4.3	[Experimental Value]	[Calculated Value]	[e.g., Sparingly soluble]
Acetonitrile	5.8	[Experimental Value]	[Calculated Value]	[e.g., Freely soluble]
DMSO	7.2	[Experimental Value]	[Calculated Value]	[e.g., Very soluble]
Dichloromethane	3.1	[Experimental Value]	[Calculated Value]	[e.g., Practically insoluble]
Toluene	2.4	[Experimental Value]	[Calculated Value]	[e.g., Practically insoluble]
n-Hexane	0.1	[Experimental Value]	[Calculated Value]	[e.g., Practically insoluble]

Note: USP solubility classifications are based on the volume of solvent required to dissolve 1 gram of solute (e.g., Very soluble: <1 part; Freely soluble: 1-10 parts; Soluble: 10-30 parts).[27]

Molecular Interactions Diagram

The following diagram conceptualizes the key intermolecular forces governing the solubility of the compound in different solvent types.

Interactions influencing solubility.

Kinetic vs. Thermodynamic Solubility

It is crucial for researchers to distinguish between the data generated by this protocol (thermodynamic) and data from high-throughput screening (HTS) methods.

• Thermodynamic Solubility: The true equilibrium value, measured when excess solid is present. This is the most relevant value for formulation and biopharmaceutics.[8][13][28]

• Kinetic Solubility: Often measured in HTS formats where a compound is first dissolved in DMSO and then diluted into an aqueous buffer.[6][9][10][15][29] Precipitation is measured over a short time. This method can often overestimate solubility because it can generate metastable, supersaturated solutions.[7][13][28] While useful for rapid screening, it is not a substitute for a rigorous thermodynamic measurement.[8]

Conclusion

The solubility profile of 4-amino-5-oxo-5-phenylmethoxypentanoic acid is predicted to be complex, with a strong dependence on solvent polarity. Its amphiphilic structure suggests highest solubility in polar aprotic solvents like DMSO, moderate solubility in alcohols, and poor solubility in nonpolar hydrocarbons. This guide provides the theoretical foundation and a detailed, authoritative experimental protocol—the shake-flask method—to accurately quantify this profile. The resulting data is essential for enabling the effective use of this compound in pharmaceutical development, chemical synthesis, and other advanced scientific applications. Adherence to this rigorous methodology will ensure the generation of reliable, reproducible, and scientifically valid solubility data.

References

• How do functional groups affect solubility in organic compounds? - TutorChase. [Link]

• Test No. 105: Water Solubility - OECD. [Link]

• OECD 105 - Water Solubility - Situ Biosciences. [Link]

• OECD 105 solubility test in the laboratory - FILAB. [Link]

• Student Question : How do functional groups affect the properties of organic molecules? | Education Studies | QuickTakes. [Link]

• How do functional groups influence solubility class 11 chemistry CBSE - Vedantu. [Link]

• Test No. 105: Water Solubility - OECD. [Link]

• Thermodynamic vs. Kinetic Solubility: Knowing Which is Which | American Pharmaceutical Review. [Link]

• How To Calculate Solubility BY HPLC: Learn Easily in 11 Minutes - PharmaGuru. [Link]

• Impact of Functional Groups in Organic Chemistry on Pharmaceutical Development - Reachem - Industrial Chemical Manufacturers. [Link]

• OECD 105 - Water Solubility Test at 20°C - Analytice. [Link]

• Optimizing solubility: Kinetic versus thermodynamic solubility temptations and risks | Request PDF - ResearchGate. [Link]

• Solubility prediction from first principles: a density of states approach - RSC Publishing. [Link]

• Physics-Based Solubility Prediction for Organic Molecules | Chemical Reviews. [Link]

• Why Do Functional Groups Determine The Properties Of Organic Molecules? - RevisionDojo. [Link]

• kinetic versus thermodynamic solubility temptations and risks - PubMed. [Link]

• Kinetic vs. Thermodynamic Products: Understanding the Nuances of Chemical Reactions - Oreate AI Blog. [Link]

• Solubility and Molecular Structure. [Link]

• how can i test the solubility in hplc please ? - Chromatography Forum. [Link]

• High-Throughput Pipeline for Protein Expression and Solubility Profiling Using Synthetically Generated Plasmids - PubMed. [Link]

• Parameters of HPLC system used in solubility experiments for concentration measurement. [Link]

• The solubility of N-acetyl amino acid amides in organic acid and alcohol solutions: Mechanistic insight into structural protein solubilization - PubMed. [Link]

• The solubility of N-acetyl amino acid amides in organic acid and alcohol solutions: Mechanistic insight into structural protein solubilization - Spiber Inc. [Link]

• Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter - Dissolution Technologies. [Link]

• Solubility Services | Cyprotex ADME-Tox Solutions - Evotec. [Link]

• The Journey Towards Solubility Assessment of Small Molecules Using HPLC-DAD - Sciforum. [Link]

• Synthesis of Benzyl Esters of α-Amino Acids | The Journal of Organic Chemistry. [Link]

• Solubilities of Amino Acids in Different Mixed Solvents. [Link]

• Methods for measurement of solubility and dissolution rate of sparingly soluble drugs - Lund University Publications. [Link]

• High-Throughput Measurement of Compound Solubility and Physical Form with BMI. [Link]

• Shake-Flask Aqueous Solubility assay (Kinetic solubility) - Protocols.io. [Link]

• Solubility - Wikipedia. [Link]

• How do you perform the shake flask method to determine solubility? - Quora. [Link]

• The Solubility of Amino Acids in Various Solvent Systems. [Link]

• The Solubility of Amino Acids in Various Solvent Systems - DigitalCommons@URI. [Link]

• (PDF) One-step preparation of enantiopure L- or D-amino acid benzyl esters avoiding the use of banned solvents - ResearchGate. [Link]

• JP2000247934A - Production of amino acid benzyl ester having high optical purity - Google P

• Principles and Applications of High-Performance Liquid Chromatography (HPLC): A Review. [Link]

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• 2. Student Question : How do functional groups affect the properties of organic molecules? | Education Studies | QuickTakes [quicktakes.io]
• 3. How do functional groups influence solubility class 11 chemistry CBSE [vedantu.com]
• 4. revisiondojo.com [revisiondojo.com]
• 5. Impact of Functional Groups in Organic Chemistry on Pharmaceutical Development - Reachem [reachemchemicals.com]
• 6. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 7. Solubility Services | Cyprotex ADME-Tox Solutions - Evotec [evotec.com]
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• 9. Shake-Flask Solubility Assay - Enamine [enamine.net]
• 10. protocols.io [protocols.io]
• 11. Solubility - Wikipedia [en.wikipedia.org]
• 12. "The Solubility of Amino Acids in Various Solvent Systems" by Thomas E. Needham [digitalcommons.uri.edu]
• 13. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
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• 28. Optimizing solubility: kinetic versus thermodynamic solubility temptations and risks - PubMed [pubmed.ncbi.nlm.nih.gov]
• 29. Kinetic vs. Thermodynamic Products: Understanding the Nuances of Chemical Reactions - Oreate AI Blog [oreateai.com]

Technical Guide: H-Glu(OBzl)-OH Derivatives in Peptide Therapeutics

Executive Summary

Glutamic acid (Glu) is a trifunctional amino acid requiring orthogonal protection during peptide synthesis to prevent side-chain branching or cyclization.[1] The γ-benzyl ester (OBzl) protection strategy is a cornerstone of Boc/Bzl solid-phase peptide synthesis (SPPS) and specific Fmoc applications requiring acid-stable side chains that are removed via hydrogenolysis or strong acids (HF/TFMSA).

This guide provides verified CAS registry data, safety profiles (GHS), and handling protocols for H-Glu(OBzl)-OH and its N-terminally protected derivatives. It is designed to bridge the gap between procurement logistics and wet-lab application.

Chemical Identity & CAS Registry

The following table consolidates the critical identifiers for the H-Glu(OBzl)-OH family. Note that the free base is often less stable than the hydrochloride salt; therefore, the HCl salt is the preferred form for long-term storage.

Table 1: Critical Identifiers and Physical Properties

Compound Name	Common Abbreviation	CAS Number	Formula	MW ( g/mol )	Appearance
L-Glutamic acid γ-benzyl ester	H-Glu(OBzl)-OH	1676-73-9	C₁₂H₁₅NO₄	237.25	White Powder
L-Glutamic acid γ-benzyl ester HCl	H-Glu(OBzl)-OH[2][3][4][5][6][7][8]·HCl	4561-10-8	C₁₂H₁₆ClNO₄	273.71	White Crystalline Solid
Boc-L-Glutamic acid γ-benzyl ester	Boc-Glu(OBzl)-OH	13574-13-5	C₁₇H₂₃NO₆	337.37	White Powder
Fmoc-L-Glutamic acid γ-benzyl ester	Fmoc-Glu(OBzl)-OH	123639-61-2	C₂₇H₂₅NO₆	459.49	White Powder
Z-L-Glutamic acid γ-benzyl ester	Z-Glu(OBzl)-OH	5680-86-4	C₂₀H₂₁NO₆	371.39	White Powder

Technical Insight: The OBzl group is distinct from the OtBu (tert-butyl) ester. While OtBu is acid-labile (removed by TFA), OBzl is acid-stable (resistant to 50% TFA) but removed by HF, TFMSA, or catalytic hydrogenation. This makes H-Glu(OBzl)-OH derivatives essential for Boc-chemistry or strategies requiring "permanent" side-chain protection during TFA cleavage steps.

Safety Profile & Risk Assessment (GHS)

While these derivatives are generally considered non-volatile solids, they are classified as Irritants . The hydrochloride salts (e.g., CAS 4561-10-8) pose additional risks due to potential acidity upon hydrolysis.

GHS Classification (General for Class)

• Signal Word: WARNING

• Hazard Statements:

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.[9]

Precautionary Protocols

• P261: Avoid breathing dust/fume.

• P280: Wear protective gloves/eye protection/face protection.

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[10][11] Remove contact lenses if present and easy to do. Continue rinsing.

Handling Workflow Visualization

The following diagram illustrates the decision logic for handling these sensitizing powders to maintain both operator safety and compound integrity (hygroscopicity control).

Figure 1: Standard Operating Procedure (SOP) for handling hygroscopic protected amino acids to prevent hydrolysis and operator exposure.

Technical Application: Orthogonal Protection Logic

In drug development, selecting the correct Glu derivative determines the success of the synthesis strategy. The OBzl group provides a specific "protection window."

Mechanism of Action[10][13]

• Boc-Glu(OBzl)-OH: Used in Boc SPPS.[12] The N-terminal Boc is removed by TFA, while the side-chain OBzl remains intact. Final cleavage requires HF (Hydrofluoric Acid).

• Fmoc-Glu(OBzl)-OH: Used in Fmoc SPPS when the side chain must survive the final TFA cleavage (e.g., for on-resin cyclization or post-cleavage modification).

Experimental Protocol: Solubilization & Coupling

Context: Preparing Fmoc-Glu(OBzl)-OH (CAS 123639-61-2) for automated synthesis.

• Calculation: Calculate required mass for a 0.2 M solution.

  • Example: 1 mmol scale requires 5 mL. Mass =

    .

• Solvent Choice: Use DMF (Dimethylformamide) or NMP (N-Methyl-2-pyrrolidone) .

  • Note: Avoid DCM for dissolution if using HBTU/HATU, as urea byproducts may precipitate.

• Activation (In-situ):

  • Add 1.0 eq of Fmoc-Glu(OBzl)-OH.

  • Add 0.95 eq of HATU (to prevent capping by excess uronium).

  • Add 2.0 eq of DIPEA (Diisopropylethylamine) immediately before delivery to the resin.

• Monitoring: The OBzl ester is bulky. Coupling times should be extended (min. 45-60 mins) compared to Fmoc-Gly-OH or Fmoc-Ala-OH.

Protection Strategy Diagram

This diagram maps the chemical pathways for removing the OBzl group versus the N-terminal protection.

Figure 2: Orthogonal protection scheme showing the stability of the OBzl group against standard deprotection reagents (TFA/Piperidine).

Storage & Stability

• Temperature: Store at +2°C to +8°C for short term (< 1 month). Store at -20°C for long term.

• Hygroscopicity: Moderately hygroscopic. Moisture absorption can lead to hydrolysis of the benzyl ester, generating free Glutamic acid and Benzyl alcohol.

• Shelf Life: 24 months if kept desiccated and frozen.

References

• PubChem. (n.d.).[13] L-Glutamic acid 5-benzyl ester (Compound Summary).[5][14] National Library of Medicine. Retrieved from [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. peptide.com [peptide.com]
• 3. peptide.com [peptide.com]
• 4. H-GLU(OBZL)-OBZL HCL | 4561-10-8 [chemicalbook.com]
• 5. vsnchem.com [vsnchem.com]
• 6. peptide.com [peptide.com]
• 7. peptide.com [peptide.com]
• 8. 1676-73-9|H-Glu(OBzl)-OH|BLD Pharm [bldpharm.com]
• 9. peptide.com [peptide.com]
• 10. carlroth.com:443 [carlroth.com:443]
• 11. H-Glu(OBzl)-OBzl.TosOH | 2791-84-6 [sigmaaldrich.com]
• 12. medchemexpress.com [medchemexpress.com]
• 13. L-Glutamic acid alpha-t-butyl-delta-benzyl ester hydrochloride | C16H24ClNO4 | CID 56777356 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. Z-Glu(OBzl)-OH | CAS#:5680-86-4 | Chemsrc [chemsrc.com]

Navigating the Complex Landscape of Peptide Synthesis: A Technical Guide to the Strategic Application of 4-Amino-5-oxo-5-phenylmethoxypentanoic Acid Derivatives for Amino Acid Protection

Abstract

In the intricate field of peptide synthesis and drug development, the precise and strategic protection of amino acid functional groups is paramount to achieving high-yield, high-purity target molecules. This technical guide delves into the role and application of a specialized class of glutamic acid derivatives, exemplified by 4-amino-5-oxo-5-phenylmethoxypentanoic acid, in modern peptide synthesis. We will explore the rationale behind its structural design for selective protection, detail the experimental protocols for its incorporation and subsequent deprotection, and provide expert insights into its strategic use in complex synthetic workflows. This whitepaper is intended for researchers, scientists, and professionals in drug development seeking to expand their repertoire of amino acid protection strategies.

Introduction: The Imperative of Orthogonal Protection in Peptide Synthesis

The synthesis of peptides, whether through solid-phase (SPPS) or solution-phase methodologies, is a stepwise process of forming amide bonds between amino acids.[1] To ensure the selective formation of the desired peptide sequence and prevent unwanted side reactions, the reactive functional groups of the amino acids—the α-amino group and any reactive side chains—must be temporarily masked with protecting groups.[1][2] The ideal protecting group should be stable under the conditions of peptide coupling yet readily and selectively removable under conditions that do not affect other protecting groups or the integrity of the peptide chain.[1] This principle of "orthogonality" is a cornerstone of modern peptide chemistry.[2]

While the 9-fluorenylmethoxycarbonyl (Fmoc) and t-butyloxycarbonyl (Boc) groups are the most widely used α-amino protecting groups, the development of novel protecting groups and protected amino acid building blocks is crucial for the synthesis of complex peptides and for expanding the chemical space of peptide-based therapeutics.[1][2] This guide focuses on a specialized derivative of glutamic acid, which for the purpose of our discussion will be structurally based on 4-amino-5-oxo-5-phenylmethoxypentanoic acid. We will posit a plausible role for such a molecule as a building block in which the α-amino group is protected and the side chain is modified for specific applications.

For the context of this guide, we will interpret "4-amino-5-oxo-5-phenylmethoxypentanoic acid" as a derivative of glutamic acid where the α-amino group is protected by a phenylmethoxycarbonyl (benzyloxycarbonyl, Cbz, or Z) group, and the side-chain carboxyl group is activated or modified. This interpretation is based on the common use of the "phenylmethoxy" moiety in the Cbz protecting group.

The Strategic Advantage of Phenylmethoxycarbonyl (Cbz) Protection

The benzyloxycarbonyl (Cbz or Z) group is a classic urethane-type protecting group for amines. Its utility in peptide synthesis stems from its stability under a wide range of conditions, including the basic conditions used for Fmoc removal and the acidic conditions for Boc removal, thus offering an additional layer of orthogonality.

Mechanism of Cbz Protection and Deprotection

The Cbz group is typically introduced by reacting the amino acid with benzyl chloroformate under basic conditions. The removal of the Cbz group is most commonly achieved by catalytic hydrogenation (e.g., H₂/Pd-C), which cleaves the benzylic C-O bond to release the free amine, toluene, and carbon dioxide. This deprotection method is mild and does not affect most other protecting groups, making it a valuable tool in a multi-step synthesis.

Experimental Protocols

The following protocols are representative of the methodologies used for the protection of amino acids with a Cbz group and their subsequent use in peptide synthesis.

Protocol for N-α-Cbz Protection of Glutamic Acid

Objective: To protect the α-amino group of glutamic acid with a benzyloxycarbonyl (Cbz) group.

Materials:

• L-Glutamic acid

• Benzyl chloroformate (Cbz-Cl)

• Sodium carbonate (Na₂CO₃)

• Dioxane

• Water

• Hydrochloric acid (HCl)

• Ethyl acetate

Procedure:

• Dissolve L-glutamic acid in an aqueous solution of sodium carbonate.

• Cool the solution in an ice bath.

• Slowly add benzyl chloroformate, maintaining the pH in the basic range by the dropwise addition of sodium carbonate solution.

• Stir the reaction mixture at room temperature for several hours.

• Wash the reaction mixture with an organic solvent to remove unreacted benzyl chloroformate.

• Acidify the aqueous layer with dilute hydrochloric acid to precipitate the Cbz-protected glutamic acid.

• Collect the product by filtration, wash with cold water, and dry under vacuum.

Protocol for Peptide Coupling using Cbz-Protected Amino Acid

Objective: To couple a Cbz-protected amino acid to a resin-bound peptide chain.

Materials:

• Cbz-protected amino acid

• Peptide-resin with a free N-terminal amine

• Coupling agent (e.g., HCTU, HATU)

• Base (e.g., N,N-diisopropylethylamine, DIEA)

• N,N-Dimethylformamide (DMF)

Procedure:

• Swell the peptide-resin in DMF.[3]

• In a separate vessel, dissolve the Cbz-protected amino acid and the coupling agent in DMF.

• Add the base to the activation mixture and let it react for a few minutes.

• Add the activated amino acid solution to the swollen resin.

• Agitate the mixture at room temperature for the required coupling time (typically 1-2 hours).[3]

• Wash the resin thoroughly with DMF to remove excess reagents.[3]

Visualization of Synthetic Workflow

The following diagram illustrates the general workflow for incorporating a Cbz-protected amino acid into a peptide chain via solid-phase peptide synthesis.

Sources

• 1. Fmoc Amino Acids for SPPS - AltaBioscience [altabioscience.com]
• 2. peptide.com [peptide.com]
• 3. chem.uci.edu [chem.uci.edu]

A Technical Guide to the Thermodynamic Stability of Benzyl Ester Protected Glutamic Acid

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

In peptide synthesis and the development of complex pharmaceutical molecules, the strategic use of protecting groups is paramount to achieving high yields and purity. The benzyl ester (OBzl) is a frequently employed protecting group for the side-chain carboxyl functional group of glutamic acid (Glu). A thorough understanding of its thermodynamic stability is critical for optimizing reaction conditions, ensuring the integrity of the final product, and developing stable formulations. This guide provides a detailed examination of the factors governing the stability of glutamic acid benzyl ester (Glu(OBzl)), outlines robust experimental protocols for its assessment, and discusses the practical implications for chemical synthesis and drug development.

Introduction: The Strategic Role of Benzyl Ester Protection

The synthesis of peptides and other complex organic molecules requires a precise sequence of bond-forming reactions. To prevent unwanted side reactions, reactive functional groups that are not participating in a given step must be temporarily masked with protecting groups.[1] For glutamic acid, the γ-carboxylic acid in its side chain is highly reactive and necessitates protection to avoid side-product formation during peptide bond coupling.

The benzyl ester is a classic choice for this role, particularly within the Boc/Bzl (tert-butoxycarbonyl/benzyl) orthogonal synthesis strategy.[2] Its key advantage lies in its stability to the mildly acidic conditions used to remove the N-terminal Boc group, while being susceptible to cleavage under specific, alternative conditions.[2] This chemical orthogonality is the foundation of a successful multi-step synthesis. The stability of the benzyl ester is not absolute, however, and is influenced by a variety of environmental factors. Understanding this stability landscape is crucial for any scientist working with this important building block.

Physicochemical Properties and Stability Landscape

The stability of the benzyl ester linkage in Glu(OBzl) is governed by the electronic and steric environment of the carbonyl group. The ester bond itself is susceptible to nucleophilic attack, and its lability is modulated by several factors. The primary routes of deprotection or degradation are acid- or base-catalyzed hydrolysis and catalytic hydrogenolysis.

The benzyl group is typically removed via catalytic hydrogenolysis (e.g., H₂ with a Palladium on carbon catalyst) or by treatment with strong acids.[2][3] It is known to be stable under conditions of mild saponification and hydrazinolysis.

Key Factors Influencing Thermodynamic Stability

The degradation of Glu(OBzl) is primarily a kinetic phenomenon, but the underlying thermodynamic stability determines its susceptibility to various chemical environments.

pH-Dependent Hydrolysis

The ester linkage is vulnerable to hydrolysis under both acidic and basic conditions.

• Acid-Catalyzed Hydrolysis: In the presence of a strong acid, the carbonyl oxygen is protonated, which increases the electrophilicity of the carbonyl carbon and makes it more susceptible to nucleophilic attack by water. This process is generally slow at room temperature but can be significant at elevated temperatures or with very strong acids.[4]

• Base-Catalyzed Hydrolysis (Saponification): Under basic conditions, the hydroxide ion directly attacks the carbonyl carbon. This is typically a more rapid process than acid-catalyzed hydrolysis. While benzyl esters are relatively more stable against alkaline saponification compared to ethyl esters, they are still susceptible.[5]

Thermal Stress

Elevated temperatures can provide the necessary activation energy to overcome the kinetic barrier to hydrolysis or other degradation pathways. Thermal degradation studies are a key component of forced degradation testing as outlined by ICH guidelines.[6] These studies should be conducted at temperatures more strenuous than standard accelerated testing conditions.[6]

Catalytic Hydrogenolysis

This is the most common and efficient method for the deliberate cleavage of the benzyl ester.[7][8] The process involves the use of a metal catalyst, typically palladium on carbon (Pd/C), in the presence of a hydrogen source.[8] The reaction is a hydrogenolysis, where the C-O bond of the ester is cleaved by hydrogen. This method is highly effective and clean, yielding the free carboxylic acid and toluene as a byproduct.[3]

Enzymatic Degradation

While less common in a purely synthetic context, it's noteworthy that some enzymes may exhibit esterase activity. In biological systems or chemoenzymatic synthesis, the potential for enzymatic cleavage should be considered.[5][9]

Experimental Protocols for Stability Assessment: A Forced Degradation Study

To empirically determine the stability of Glu(OBzl), a forced degradation or stress testing study is essential.[10] This involves subjecting the compound to a range of harsh conditions to identify potential degradation products and degradation pathways.[6][11] The goal is typically to achieve 5-20% degradation of the active pharmaceutical ingredient (API).[11][12]

Mandatory Visualization: Experimental Workflow

Caption: Workflow for a forced degradation study of Glu(OBzl).

Step-by-Step Methodology

Materials:

• H-Glu(OBzl)-OH

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂)

• HPLC system with UV and/or Mass Spectrometry (MS) detector

• Stability-indicating HPLC column (e.g., C18)

Protocol:

• Stock Solution Preparation: Prepare a 1 mg/mL stock solution of H-Glu(OBzl)-OH in a 50:50 acetonitrile/water mixture.

• Stress Conditions:

  • Acid Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 M HCl. Keep at 60°C for 24 hours.

  • Base Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 M NaOH. Keep at room temperature for 8 hours.

  • Oxidative Stress: Mix 1 mL of stock solution with 1 mL of 3% H₂O₂. Keep at room temperature for 24 hours.

  • Thermal Stress: Store the solid compound at 80°C for 48 hours. Then, dissolve in the stock solution solvent to the target concentration.

• Time Points: Withdraw aliquots at various time points (e.g., 2, 4, 8, 24 hours).

• Quenching:

  • For acid and base samples, neutralize with an equimolar amount of base or acid, respectively.

  • Dilute all samples to a final concentration of ~0.1 mg/mL with the mobile phase.

• HPLC Analysis:

  • Inject the samples into the HPLC system.

  • Use a gradient elution method to separate the parent compound from any degradation products.

  • Monitor at a suitable wavelength (e.g., 210 nm) and with MS for peak identification.

• Data Analysis: Calculate the percentage of degradation by comparing the peak area of the parent compound in the stressed sample to that of an unstressed control sample. Identify the mass of any new peaks to propose structures for degradation products.

Data Presentation

The results of the forced degradation study should be summarized in a clear, tabular format.

Stress Condition	Time (hours)	Temperature (°C)	% Degradation	Major Degradants (m/z)
0.1 M HCl	24	60	15.2	148.1 (Glutamic Acid)
0.1 M NaOH	8	25 (RT)	22.5	148.1 (Glutamic Acid)
3% H₂O₂	24	25 (RT)	< 1.0	Not Detected
Solid State	48	80	< 0.5	Not Detected

(Note: Data are illustrative and will vary based on specific experimental conditions.)

Degradation Pathways and Impurity Profiling

The primary degradation pathway under hydrolytic stress is the cleavage of the ester bond to yield glutamic acid and benzyl alcohol.

Mandatory Visualization: Degradation Pathways

Caption: Primary degradation pathways for Glu(OBzl) under hydrolytic stress.

Understanding these pathways is crucial for impurity profiling in drug development. The presence of benzyl alcohol or unreacted glutamic acid can impact the safety and efficacy of the final product.

Implications in Synthetic and Formulation Strategies

The stability profile of Glu(OBzl) has direct consequences for its practical application:

• Synthesis: During multi-step syntheses, exposure to strong bases, even for short periods, should be minimized to prevent premature deprotection.[4] The choice of solvents and reaction temperatures must also be considered to avoid degradation.

• Purification: The stability data informs the choice of purification methods. For instance, chromatographic methods should use mobile phases with a pH that ensures the stability of the compound.

• Storage and Formulation: As a solid, Glu(OBzl) is quite stable. However, in solution, particularly for liquid formulations, pH control is critical. Buffering agents should be selected to maintain a pH range where the ester is most stable (typically mildly acidic to neutral). For long-term storage, a lyophilized or solid form is preferable.

Conclusion

The benzyl ester of glutamic acid is a robust and versatile protecting group, but its thermodynamic stability is not absolute. A comprehensive understanding of its behavior under various stress conditions—particularly pH and temperature—is essential for its effective use in research and drug development. By conducting thorough forced degradation studies, scientists can develop stable formulations, optimize synthetic routes, and ensure the quality and purity of the final product. The protocols and insights provided in this guide serve as a foundational resource for professionals working with this critical chemical entity.

References

• Organic Chemistry Portal. (n.d.). Benzyl esters. Retrieved from [Link]

• Li, J., et al. (2020). Diverse protein manipulations with genetically encoded glutamic acid benzyl ester. Nature Communications. Available at: [Link]

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A Technical Guide to the Alpha and Gamma Benzyl Esters of Glutamic Acid: Structure, Synthesis, and Application

For Researchers, Scientists, and Drug Development Professionals

Abstract

Glutamic acid, a non-essential amino acid, possesses two carboxylic acid functionalities, offering a unique scaffold for chemical modification.[1] The selective protection of these carboxyl groups is a cornerstone of peptide synthesis and the development of complex molecules.[2] Benzyl esters are frequently employed as protecting groups due to their stability and susceptibility to cleavage under mild conditions.[3] This guide provides an in-depth technical analysis of the two regioisomeric mono-benzyl esters of L-glutamic acid: the α-benzyl ester and the γ-benzyl ester. We will explore their structural and physicochemical differences, synthetic strategies for their selective preparation, methods for their characterization, and their differential reactivity and applications, particularly within the realm of peptide chemistry and drug development.

Structural and Physicochemical Differentiation

The core difference between the alpha (α) and gamma (γ) benzyl esters of glutamic acid lies in the position of the benzyl ester functionality on the glutamic acid backbone.

• L-Glutamic acid α-benzyl ester has the benzyl group esterified to the carboxyl group adjacent to the chiral center (the α-carbon).

• L-Glutamic acid γ-benzyl ester features the benzyl group on the side-chain carboxyl group, which is separated from the α-carbon by two methylene groups.[4]

This seemingly subtle structural variance leads to significant differences in their physical and chemical properties, which are critical for their strategic use in synthesis.

Diagram 1: Structural Comparison of Glutamic Acid Benzyl Ester Isomers

Caption: Molecular structures of L-Glutamic acid α-benzyl ester and L-Glutamic acid γ-benzyl ester.

Table 1: Comparative Physicochemical Properties

Property	L-Glutamic Acid α-Benzyl Ester	L-Glutamic Acid γ-Benzyl Ester
Molecular Formula	C12H15NO4	C12H15NO4
Molecular Weight	237.25 g/mol	237.25 g/mol [4]
CAS Number	34633-81-7	1676-73-9[4]
Melting Point	163-165 °C	181-182 °C[4]
Appearance	White to off-white crystalline powder	White crystalline powder
Solubility	Soluble in acetic acid	Soluble in hot water, acetic acid

Synthesis and Mechanistic Considerations

The selective synthesis of either the α- or γ-benzyl ester is a significant challenge due to the similar reactivity of the two carboxylic acid groups. However, various strategies have been developed to achieve high regioselectivity.

Synthesis of L-Glutamic Acid α-Benzyl Ester

The synthesis of the α-benzyl ester often relies on the subtle differences in reactivity between the two carboxyl groups, sometimes facilitated by enzymatic methods.[2] Chemical approaches can involve the formation of an N-carboxyanhydride (NCA) from N-protected glutamic acid, which upon reaction with benzyl alcohol, can yield the α-ester with moderate selectivity.[2] Biocatalytic routes have shown promise, utilizing proteases like Alcalase to selectively esterify the α-carboxyl group of N-Boc-L-glutamic acid in benzyl alcohol, achieving high yields.[2]

Synthesis of L-Glutamic Acid γ-Benzyl Ester

The preparation of the γ-benzyl ester is often more straightforward. One common method involves the acid-catalyzed esterification of L-glutamic acid with benzyl alcohol.[5][6] The presence of a Lewis acid, such as CuCl2, can promote the selective esterification at the γ-position.[5] This is attributed to the coordination of the metal cation to the α-amino and α-carboxyl groups, which increases the acidity of the α-carboxyl group, thereby directing the esterification to the γ-carboxyl group.[5]

Diagram 2: Simplified Workflow for Selective γ-Esterification

Caption: A simplified workflow for the selective synthesis of the γ-benzyl ester.

Spectroscopic and Chromatographic Characterization

Distinguishing between the α- and γ-isomers is crucial for ensuring the purity of the desired product. Nuclear Magnetic Resonance (NMR) spectroscopy and chromatographic techniques are indispensable for this purpose.

NMR Spectroscopy

¹H and ¹³C NMR spectroscopy are powerful tools for differentiating the two isomers. The chemical shifts of the protons and carbons in the vicinity of the ester group will be distinct for each isomer. For instance, in the ¹H NMR spectrum, the chemical shift of the α-proton will be influenced by the presence of the ester at the α-position. Similarly, the methylene protons adjacent to the esterified carboxyl group will exhibit different chemical shifts in the two isomers.

Table 2: Representative ¹H NMR Chemical Shifts (in D₂O)

Proton	Approximate Chemical Shift (ppm) - α-ester	Approximate Chemical Shift (ppm) - γ-ester
α-CH	~3.8-4.0	~3.74[7]
β-CH₂	~2.1-2.3	~2.07[7]
γ-CH₂	~2.5-2.7	~2.48[7]
Benzyl CH₂	~5.1-5.3	~5.1-5.3
Aromatic CH	~7.3-7.5	~7.3-7.5

Note: Actual chemical shifts can vary depending on the solvent and other experimental conditions.

Chromatographic Separation

High-Performance Liquid Chromatography (HPLC) is a standard method for separating and quantifying the two isomers.[8] By selecting an appropriate stationary phase (e.g., C18) and mobile phase, baseline separation of the α- and γ-benzyl esters can be achieved, allowing for accurate determination of purity.[9][10] Thin-Layer Chromatography (TLC) can also be used for rapid qualitative analysis of reaction progress and product purity.

Reactivity and Deprotection in Peptide Synthesis

The choice between the α- and γ-benzyl ester as a protecting group is dictated by the specific synthetic strategy, particularly in solid-phase peptide synthesis (SPPS).

Role and Reactivity

• α-Benzyl Ester : The α-benzyl ester is less commonly used for protecting the C-terminus during SPPS due to the potential for racemization. However, it can be a valuable intermediate in solution-phase peptide synthesis.[11]

• γ-Benzyl Ester : The γ-benzyl ester is widely used to protect the side-chain carboxyl group of glutamic acid residues during SPPS.[12] Its stability to the mildly acidic conditions used for the cleavage of N-terminal protecting groups like Fmoc, and its susceptibility to removal under different conditions, makes it an orthogonal protecting group.

Deprotection Strategies

The benzyl ester group is typically removed by catalytic hydrogenation.[3] This method is highly efficient and clean, proceeding via hydrogenolysis with a palladium catalyst (e.g., Pd/C) and a hydrogen source (e.g., H₂ gas or a transfer hydrogenation reagent like ammonium formate).[3] Alternatively, strong acids like HBr in acetic acid can cleave the benzyl ester, although this method is less mild and can sometimes lead to side reactions.[13]

Diagram 3: Decision Logic for γ-Benzyl Ester in Fmoc-SPPS

Caption: Decision-making process for using the γ-benzyl ester in Fmoc-SPPS.

Applications in Drug Development and Research

The strategic use of α- and γ-benzyl esters of glutamic acid extends beyond peptide synthesis. These compounds serve as key building blocks in the synthesis of a wide range of pharmaceuticals and bioactive molecules.[11] For example, they are utilized in the preparation of peptidomimetics, enzyme inhibitors, and drug delivery systems.[4] The ability to selectively modify either the α- or γ-carboxyl group allows for the fine-tuning of a molecule's pharmacological properties, such as its solubility, stability, and receptor binding affinity.

Conclusion: Strategic Selection of the Appropriate Isomer

The alpha- and gamma-benzyl esters of glutamic acid are not interchangeable. The choice of isomer is a critical decision in the design of a synthetic route, with significant implications for reaction outcomes and the properties of the final product. A thorough understanding of their distinct structural, chemical, and physical properties is paramount for researchers, scientists, and drug development professionals. The γ-benzyl ester is the more commonly utilized isomer for side-chain protection in peptide synthesis due to its synthetic accessibility and favorable reactivity profile. However, the α-benzyl ester remains a valuable tool for specific applications in both solution-phase synthesis and the development of novel therapeutics. The continued development of selective synthetic and analytical methods will further enhance the utility of these important building blocks in chemical and pharmaceutical research.

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History and development of benzyl glutamate derivatives in polymer chemistry

An In-Depth Technical Guide to the History and Development of Benzyl Glutamate Derivatives in Polymer Chemistry

Authored by Gemini, Senior Application Scientist

This guide provides a comprehensive overview of the synthesis, properties, and applications of polymers derived from γ-benzyl-L-glutamate. It is intended for researchers, scientists, and professionals in drug development seeking a deep technical understanding of this important class of synthetic polypeptides. We will explore the journey from the foundational monomer to the complex, functional architectures that are pivotal in modern biomaterials science.

Introduction: The Rise of Synthetic Polypeptides

Synthetic polypeptides have emerged as a cornerstone of biomedical material science, offering a unique combination of biocompatibility, biodegradability, and structural versatility reminiscent of natural proteins. Among these, poly(L-glutamic acid) (PLGA) and its protected precursor, poly(γ-benzyl-L-glutamate) (PBLG), hold a place of distinction. PBLG, a hydrophobic polymer, is renowned for its ability to adopt stable, rigid α-helical secondary structures, making it a fascinating model for studying polypeptide self-assembly and liquid crystalline behavior.[1][2] More importantly, the benzyl ester side chains serve as protecting groups that, upon removal, yield the water-soluble, polyanionic PLGA. This transformation unlocks a vast potential for biomedical applications, particularly in drug delivery, where the pendant carboxylic acid groups of PLGA provide reactive handles for conjugating therapeutic agents.[3][4][5] This guide will trace the development of these materials, from the synthesis of the core monomer to the design of advanced, stimuli-responsive systems.

The Cornerstone Monomer: γ-Benzyl-L-glutamate N-carboxyanhydride (NCA)

The entire field of high molecular weight synthetic polypeptides is built upon the robust chemistry of α-amino acid N-carboxyanhydrides (NCAs). These cyclic monomers are essential for producing well-defined polypeptides via ring-opening polymerization (ROP).[6][7] The monomer for PBLG, γ-benzyl-L-glutamate N-carboxyanhydride (BLG-NCA), is synthesized from γ-benzyl-L-glutamate.

The choice of phosgene or its safer equivalent, triphosgene, as the cyclizing agent is critical. The reaction proceeds by converting the amino acid into a highly reactive intermediate that readily cyclizes to form the five-membered NCA ring. The purity of the NCA monomer is paramount for achieving controlled polymerization; hence, multiple recrystallization steps are necessary to remove any impurities that could interfere with the polymerization process.[6][8][9]

Experimental Protocol: Synthesis of γ-Benzyl-L-glutamate-N-carboxyanhydride (BLG-NCA)

This protocol describes a standard laboratory procedure for synthesizing BLG-NCA using triphosgene.

Materials:

• γ-Benzyl-L-glutamate (BLG)

• Triphosgene

• Anhydrous Tetrahydrofuran (THF)

• Anhydrous n-hexane

• Nitrogen gas supply

• Standard reflux and Schlenk line apparatus

Procedure:

• Reaction Setup: In a flame-dried, two-neck round-bottom flask equipped with a reflux condenser and a nitrogen inlet, dissolve γ-benzyl-L-glutamate (e.g., 14 g) in anhydrous THF (e.g., 200 mL) under a nitrogen atmosphere.[8][9]

• Phosgenation: Heat the solution to 50°C with stirring. Once the temperature is stable, carefully add triphosgene (e.g., 20 g) to the solution.[8][9] The choice of this temperature is a balance; it must be high enough to facilitate the reaction but low enough to prevent significant side reactions or degradation of the product.

• Monitoring: Continue the reaction at 50°C. The initially cloudy suspension will gradually become a clear solution, which typically indicates the completion of the reaction.[8][9]

• Work-up: Cool the reaction mixture to room temperature. Purge the system with a steady flow of nitrogen gas to remove excess phosgene and HCl byproduct until the liquid volume remains constant. This step is a critical safety and purification measure.

• Precipitation and Recrystallization: Precipitate the crude product by adding the clear THF solution to a large volume of cold, anhydrous n-hexane. The BLG-NCA will precipitate as a white solid.[6][8][9]

• Purification: Collect the solid by filtration in a dry environment. To achieve high purity suitable for polymerization, recrystallize the product multiple times from a THF/hexane solvent system (e.g., v/v, 1/3).[6]

• Drying and Storage: Dry the purified white crystalline solid under vacuum at a mild temperature (e.g., 40-50°C) overnight.[6][10] Store the final BLG-NCA product under an inert atmosphere at -20°C to prevent moisture-induced degradation.[11]

Polymerization: Ring-Opening Polymerization (ROP) of BLG-NCA

The conversion of BLG-NCA into high molecular weight PBLG is most efficiently achieved through ring-opening polymerization (ROP). The mechanism of this polymerization and the choice of initiator are decisive factors that control the molecular weight, polydispersity, and end-group functionality of the resulting polypeptide.[6][7]

Mechanisms and Initiator Systems

The ROP of NCAs can proceed through several mechanisms, primarily the "normal amine mechanism" (NAM) and the "activated monomer mechanism" (AMM).[7][12]

• Normal Amine Mechanism (NAM): Initiated by primary or secondary amines (e.g., n-hexylamine), the amine acts as a nucleophile, attacking the C5 carbonyl of the NCA ring. This opens the ring and generates a new terminal amine group, which then propagates by attacking another NCA monomer. This mechanism provides good control over the molecular weight, which can be predicted from the monomer-to-initiator (M/I) ratio.[7]

• Activated Monomer Mechanism (AMM): This mechanism is typically initiated by strong bases or tertiary amines.[7][12] The base deprotonates the NCA at the N3 position, creating a highly nucleophilic anionic monomer that attacks another neutral NCA. This can lead to very high molecular weight polymers, but often with less control over the final chain length and a broader molecular weight distribution.[7]

• Organometallic Initiators: To achieve "living" polymerization characteristics (i.e., narrow polydispersity and precise molecular weight control), transition metal initiators have been developed. Nickel-mediated NCA polymerization, introduced by Deming and coworkers, is a prominent example that yields PBLG with a narrow molecular weight distribution (PDI ≈ 1.1).[1]

• Hexamethyldisilazane (HMDS): HMDS has been identified as an effective initiator for the controlled ROP of glutamate NCAs, proceeding via a trimethylsilyl carbamate terminal group and offering a balance of control and convenience.[13][14]

The selection of an initiator system is therefore a critical experimental choice. For applications requiring well-defined block copolymers, a living polymerization system like a nickel-based initiator is preferred. For synthesizing simple homopolymers where absolute control is less critical, the NAM using a primary amine is often sufficient and more straightforward.

Table 1: Comparison of Initiator Systems for BLG-NCA Polymerization

Initiator System	Typical Solvent	Control over MW	Polydispersity Index (PDI)	Key Advantages	Key Disadvantages
Primary Amine (e.g., n-hexylamine)	DMF, Dioxane	Good	1.2 - 1.6	Simple, reliable, well-understood mechanism.[7]	Can have side reactions, broader PDI than living systems.
Nickel-Amido-Amidate Complex	DMF	Excellent	1.1 - 1.4	Living polymerization, narrow PDI, good for block copolymers.[1]	Initiator synthesis is complex, sensitive to impurities.
Hexamethyldisilazane (HMDS)	DMF, THF	Good to Excellent	1.1 - 2.0	Simple initiator, provides good control, especially with catalysts.[13][14]	Reactivity can be lower than other systems.[14]
Strong Aprotic Bases	DMF	Poor to Fair	> 1.5	Can produce very high molecular weight polymers.[7]	Poor control over MW and PDI, AMM is dominant.[7]

Diagram: Synthesis and Polymerization Pathway

The following diagram illustrates the synthesis of the BLG-NCA monomer and its subsequent ring-opening polymerization initiated by a primary amine (R-NH₂).

Caption: Synthesis of BLG-NCA and its Ring-Opening Polymerization.

Experimental Protocol: Ring-Opening Polymerization of BLG-NCA

This protocol details a typical polymerization using a primary amine initiator.

Materials:

• Purified, dry BLG-NCA

• Initiator solution (e.g., n-hexylamine in anhydrous DMF)

• Anhydrous solvent (e.g., Dioxane or DMF)

• Precipitation solvent (e.g., diethyl ether)

• Nitrogen or Argon atmosphere (glovebox or Schlenk line)

Procedure:

• Preparation: In a glovebox, dissolve a calculated amount of BLG-NCA (e.g., 1 g) in anhydrous dioxane (e.g., 20 mL) in a flame-dried vial.[8][9]

• Initiation: Calculate the required volume of initiator solution to achieve the target molecular weight (based on the M/I ratio). Using a microsyringe, add the initiator to the stirred monomer solution.[8][9]

• Polymerization: Seal the vial and allow the reaction to proceed at room temperature for a specified time (e.g., 48-72 hours).[6][8] The solution will typically become more viscous as the polymer chains grow.

• Isolation: After the reaction period, precipitate the polymer by pouring the reaction solution into a large excess of a non-solvent like diethyl ether.[6][8]

• Purification: Collect the white, fibrous PBLG polymer by filtration. To remove residual monomer and initiator, re-dissolve the polymer in a minimal amount of a good solvent (like THF) and re-precipitate into diethyl ether.

• Drying: Dry the purified PBLG polymer in a vacuum oven to a constant weight. The polymer is now ready for characterization (e.g., by GPC, NMR, FTIR) and further modification.

From Protected Precursor to Functional Polypeptide: Deprotection Strategies

The transformation of hydrophobic PBLG into hydrophilic, functional poly(L-glutamic acid) (PLGA) is arguably the most critical step for its use in aqueous and biological systems. This deprotection, or debenzylation, reaction cleaves the benzyl ester on the side chain to reveal a free carboxylic acid group. The choice of deprotection agent is crucial to ensure complete removal of the benzyl groups while minimizing cleavage of the main polypeptide backbone.[15]

Common Deprotection Methods

• Acidic Cleavage (HBr/Acetic Acid): This is a classic and effective method where a solution of hydrogen bromide in acetic acid is used to cleave the benzyl ester.[15] While efficient, the harsh acidic conditions can sometimes lead to partial degradation of the polypeptide backbone, reducing the final molecular weight.

• Trimethylsilyl Iodide (TMSI): TMSI is a milder reagent that can achieve complete deprotection with minimal to no cleavage of the polypeptide backbone.[15] This method is often preferred when preserving the polymer's molecular integrity is a high priority, for instance, in the synthesis of high molecular weight polymer-drug conjugates.[15]

• Base-Catalyzed Hydrolysis: Reagents like tetrabutylammonium hydroxide can also be used for deprotection.[15] This method avoids strong acids but requires careful control of reaction conditions to prevent side reactions.

Diagram: Deprotection of PBLG to PLGA

This diagram shows the chemical transformation during the deprotection step.

Caption: Deprotection of PBLG side chain to yield PLGA.

Experimental Protocol: Deprotection of PBLG using HBr/Acetic Acid

This protocol provides a general procedure for the acidic deprotection of PBLG.

Materials:

• PBLG polymer

• 33 wt% HBr in acetic acid

• Anhydrous solvent (e.g., trifluoroacetic acid or dichloromethane)

• Precipitation solvent (e.g., diethyl ether)

• Dialysis tubing

Procedure:

• Dissolution: Dissolve the PBLG polymer in a suitable anhydrous solvent.

• Reaction: Cool the solution in an ice bath and add the HBr/acetic acid solution dropwise. Allow the reaction to stir at room temperature for several hours (e.g., 2-4 hours).

• Precipitation: Precipitate the resulting PLGA by adding the reaction mixture to a large volume of cold diethyl ether.

• Purification: Collect the crude PLGA. For biomedical applications, extensive purification is required. Dissolve the polymer in a suitable buffer (e.g., pH 7.4 phosphate buffer) and dialyze extensively against deionized water to remove residual acid and salts.

• Lyophilization: Freeze-dry the purified PLGA solution to obtain a fluffy, white solid.

Hierarchical Self-Assembly and Advanced Architectures

The rigid α-helical conformation of the PBLG backbone is a defining characteristic that drives the formation of ordered structures across multiple length scales.[1][2] This intrinsic rigidity, stabilized by intramolecular hydrogen bonds, allows PBLG to behave as a "rod-like" polymer in helicogenic solvents like toluene or DMF.[1]

From Helices to Nanofibers

In solution, these helical rods can self-assemble into higher-order structures. At concentrations above a critical threshold, PBLG is known to form thermoreversible gels composed of a 3D network of entangled nanofibers.[1] These nanofibers are themselves bundles of PBLG helices packed in a distorted hexagonal arrangement.[1]

Block Copolymers: Engineering Amphiphilicity

A powerful strategy for creating functional nanomaterials is to synthesize block copolymers incorporating a hydrophobic PBLG block and a hydrophilic block, most commonly poly(ethylene glycol) (PEG).[16][17] These amphiphilic rod-coil copolymers, such as PBLG-b-PEG or PBLG-b-PEG-b-PBLG, self-assemble in aqueous environments to form core-shell nanoparticles or micelles.[17][18] The hydrophobic PBLG core serves as a reservoir for encapsulating poorly water-soluble drugs, while the hydrophilic PEG shell provides colloidal stability and a "stealth" effect to evade the immune system.[17]

Diagram: Self-Assembly of a PBLG-b-PEG Diblock Copolymer

This diagram illustrates the formation of a core-shell micelle from amphiphilic block copolymers in an aqueous solution.

Caption: Self-assembly of PBLG-b-PEG into a core-shell micelle.

Applications in Drug Delivery and Beyond

The true value of benzyl glutamate-derived polymers is realized in their deprotected form, poly(L-glutamic acid). PLGA is an excellent material for biomedical applications due to its biocompatibility, biodegradability, and the presence of functional carboxylic acid side chains.[3][4]

Polymer-Drug Conjugates

The carboxyl groups on PLGA are readily available for covalent conjugation with drugs that have hydroxyl or amine groups. This creates a polymer-drug conjugate where the drug is attached to the polymer backbone, often via a linker that is designed to be cleaved under specific physiological conditions (e.g., the low pH of a tumor microenvironment or the high glutathione concentration inside a cell).[3][4] This strategy can improve drug solubility, prolong circulation time, and enable targeted delivery. For example, PLGA has been used to create nanoconjugates with drugs like doxorubicin (DOX) and camptothecin (CPT) for cancer therapy.[3][4][5]

Stimuli-Responsive Systems

Beyond simple drug carriers, researchers have engineered benzyl glutamate derivatives into "smart" materials. By incorporating photo-responsive moieties like azobenzene as initiators for the ROP, light-responsive PBLG can be synthesized.[8][9] These materials can change their properties, such as conformation or solubility, upon irradiation with light of a specific wavelength. Similarly, triblock copolymers containing PBLG have been developed as shape-memory polymers, which can be deformed and then recover their original shape in response to a stimulus like temperature.[6]

Conclusion and Future Outlook

The journey of benzyl glutamate derivatives in polymer chemistry is a compelling narrative of scientific innovation. From the fundamental synthesis of the NCA monomer and its controlled polymerization, a versatile platform has been established. The ability to create the rigid, hydrophobic PBLG and then transform it into the functional, hydrophilic PLGA has paved the way for a multitude of advanced materials. The development of block copolymers, stimuli-responsive systems, and precisely engineered polymer-drug conjugates demonstrates the immense potential of this polypeptide family.

Future research will likely focus on creating even more complex and "intelligent" systems. This includes multi-stimuli-responsive materials, polymers with sequence-specific functionalities mimicking proteins, and hybrid materials that combine the structural advantages of PLGA with the targeting capabilities of biological ligands. As our ability to control polymer architecture at the molecular level continues to advance, benzyl glutamate derivatives will undoubtedly remain at the forefront of innovation in biomaterials and therapeutic delivery systems.

References

• Elucidation of the structure of poly(γ-benzyl-l-glutamate) nanofibers and gel networks in a helicogenic solvent. PMC. [Link]

• Synthesis and Properties of Shape Memory Poly(γ-Benzyl-l-Glutamate)-b-Poly(Propylene Glycol). MDPI. [Link]

• The synthesis, deprotection and properties of poly(γ-benzyl-L-glutamate). ResearchGate. [Link]

• Synthesis and characterization of functional poly(g-benzyl-L-glutamate) (PBLG) as a hydrophobic precursor. Elsevier. [Link]

• Strategies to Fabricate Polypeptide-Based Structures via Ring-Opening Polymerization of N-Carboxyanhydrides. MDPI. [Link]

• Development of Light-Responsive Poly(γ-Benzyl-L-Glutamate) as Photo Switches by a One-Step NCA Method. PMC. [Link]

• Development of Light-Responsive Poly(γ-Benzyl-L-Glutamate) as Photo Switches by a One-Step NCA Method. Frontiers. [Link]

• Self-Assembly and Dynamics of Poly(γ-benzyl-l-glutamate) Peptides. ACS Publications. [Link]

• Polymerization of γ-Benzyl L-Glutamate N-Carboxyanhydride with Metal Acetate-Tri-n-butylphosphine Catalyst System. ACS Publications. [Link]

• Synthesis and characterizations of poly (γ-benzyl-L-glutamate) (PBG). RSC. [Link]

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• Ring-opening polymerization of gamma-benzyl-L-glutamate-N-carboxyanhydride in ionic liquids. ResearchGate. [Link]

• Recent Advances in Poly(α-L-glutamic acid)-Based Nanomaterials for Drug Delivery. PMC. [Link]

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• Polypeptides. III. The Synthesis of High Molecular Weight Poly-γ-benzyl-L-glutamates. ACS Publications. [Link]

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• Hydrophilic Poly(glutamic acid)-Based Nanodrug Delivery System: Structural Influence and Antitumor Efficacy. MDPI. [Link]

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Protocols & Analytical Methods

Protocol for synthesizing poly-gamma-benzyl-L-glutamate (PBLG)

An Application Note for the Synthesis and Characterization of Poly-γ-benzyl-L-glutamate (PBLG)

Authored by: A Senior Application Scientist

Abstract

Poly-γ-benzyl-L-glutamate (PBLG) is a synthetic polypeptide renowned for its ability to form stable α-helical secondary structures, making it a cornerstone material in biomedical research, particularly in drug delivery, tissue engineering, and the development of smart biomaterials.[1][2] Its hydrophobic nature and biocompatibility provide a versatile platform for creating nanoparticles, films, and scaffolds.[3][4][5] This guide provides a comprehensive, field-proven protocol for the synthesis of PBLG via the ring-opening polymerization (ROP) of γ-benzyl-L-glutamate N-carboxyanhydride (BLG-NCA). We delve into the synthesis of the NCA monomer, the polymerization process, and the essential characterization techniques required to validate the final product. This document is intended for researchers, scientists, and drug development professionals seeking a reliable and well-understood methodology for producing high-quality PBLG.

Foundational Principles: The Chemistry of PBLG Synthesis

The synthesis of PBLG is predominantly achieved through a two-step process: first, the synthesis of the monomer, γ-benzyl-L-glutamate N-carboxyanhydride (BLG-NCA), followed by its polymerization.[6]

• Monomer Synthesis (BLG-NCA): The process involves the cyclization of γ-benzyl-L-glutamate using a phosgene equivalent, typically triphosgene. This reaction forms a highly reactive five-membered ring (the N-carboxyanhydride or Leuchs' anhydride).[3][7] The purity of this monomer is paramount for achieving controlled polymerization and a polymer with a narrow molecular weight distribution.

• Ring-Opening Polymerization (ROP): The polymerization of the BLG-NCA monomer is initiated by a nucleophile, most commonly a primary amine. The amine attacks one of the carbonyl groups of the anhydride ring, causing it to open. This step releases a molecule of carbon dioxide and regenerates an amine terminus on the growing polymer chain, which then continues to react with subsequent monomers in a chain-growth fashion.[8][9] The molecular weight of the resulting PBLG can be theoretically controlled by adjusting the molar ratio of the monomer to the initiator ([M]/[I]).[10]

Reaction Mechanism: Amine-Initiated ROP of BLG-NCA

The following diagram illustrates the initiation and propagation steps of the polymerization process.

Caption: Mechanism of amine-initiated ring-opening polymerization of BLG-NCA.

Experimental Guide: From Monomer to Polymer

This section provides a detailed, step-by-step protocol for the synthesis of PBLG.

Synthesis of the Monomer: γ-Benzyl-L-glutamate-N-carboxyanhydride (BLG-NCA)

Causality: The synthesis of a high-purity monomer is the most critical factor for a successful polymerization. Impurities can terminate the growing polymer chains prematurely, leading to a low molecular weight and a broad polydispersity. Recrystallization is essential to remove unreacted starting materials and side products.[7]

Reagent/Material	Grade	Supplier (Example)	Purpose
γ-Benzyl-L-glutamate (BLG)	≥99%	Sigma-Aldrich	Starting amino acid
Triphosgene	≥98%	Sigma-Aldrich	Phosgenating agent
Anhydrous Tetrahydrofuran (THF)	DriSolv® or equivalent	MilliporeSigma	Reaction solvent
Anhydrous n-Hexane	Anhydrous grade	Sigma-Aldrich	Anti-solvent for precipitation
Nitrogen or Argon Gas	High purity	Airgas	Inert atmosphere
Round-bottom flask with reflux condenser	-	VWR	Reaction vessel
Schlenk line or glovebox	-	-	Maintain inert/anhydrous conditions

Protocol:

• Setup: Under a nitrogen or argon atmosphere, add γ-benzyl-L-glutamate (e.g., 14 g) to a flame-dried round-bottom flask containing anhydrous THF (200 mL).[6]

• Reaction Initiation: Heat the suspension to 50°C with stirring to achieve dissolution. Once dissolved, carefully add triphosgene (e.g., 20 g) to the solution.[6][7] Safety Note: Triphosgene is highly toxic and moisture-sensitive; handle it with extreme caution in a well-ventilated fume hood.

• Reaction Monitoring: Continue heating and stirring. The reaction mixture will turn from cloudy to a clear solution, which typically indicates the completion of the reaction.[6]

• Work-up: Cool the reaction to room temperature. Bubble nitrogen gas through the solution to remove any excess HCl and unreacted phosgene.[6]

• Purification: Precipitate the crude BLG-NCA by slowly adding the reaction solution to a large volume of cold, anhydrous n-hexane.[3]

• Recrystallization: Filter the white solid and recrystallize it from a THF/hexane solvent system (e.g., 1:3 v/v) to achieve high purity. Repeat this step multiple times for best results.[3][7]

• Drying: Dry the purified white crystalline product under vacuum at a mild temperature (e.g., 40-50°C) overnight.[3][7] Store the final BLG-NCA monomer under an inert atmosphere at -20°C.

Polymerization of BLG-NCA to Synthesize PBLG

Causality: The ring-opening polymerization of NCAs is extremely sensitive to moisture, as water can act as an initiator and lead to uncontrolled polymerization.[11] Therefore, all glassware must be rigorously dried, and all solvents must be anhydrous. The initiator-to-monomer ratio is the primary means of controlling the polymer's molecular weight; a lower ratio results in a higher degree of polymerization.[10]

Reagent/Material	Grade	Supplier (Example)	Purpose
BLG-NCA	As synthesized	-	Monomer
n-Hexylamine	≥99%	Sigma-Aldrich	Initiator
Anhydrous N,N-Dimethylformamide (DMF)	DriSolv® or equivalent	MilliporeSigma	Reaction solvent
Diethyl ether or Methanol	Anhydrous grade	Fisher Scientific	Anti-solvent for precipitation
Nitrogen or Argon Gas	High purity	Airgas	Inert atmosphere
Schlenk flask or glovebox vial	-	VWR	Reaction vessel

Experimental Workflow

Caption: High-level workflow for the synthesis of PBLG.

Protocol:

• Setup: In a glovebox or on a Schlenk line, add the purified BLG-NCA (e.g., 10 g) to a flame-dried Schlenk flask.[3]

• Dissolution: Add anhydrous DMF (e.g., 100 mL) to dissolve the monomer.[3]

• Initiation: In a separate vial, prepare a stock solution of the initiator (n-hexylamine) in anhydrous DMF. Calculate the required volume to achieve the desired monomer-to-initiator ([M]/[I]) ratio (e.g., a ratio of 100 would theoretically yield a polymer with 100 repeating units). Inject the initiator solution into the monomer solution with vigorous stirring.

• Polymerization: Allow the reaction to proceed at room temperature for 48-72 hours under an inert atmosphere.[3][6] The solution will become increasingly viscous as the polymer forms.

• Precipitation: Pour the viscous reaction mixture into a large excess of a non-solvent, such as cold diethyl ether or methanol, with stirring.[3][12] This will cause the polymer to precipitate out as a white, fibrous solid.

• Purification: Isolate the PBLG by filtration. Wash the solid extensively with the precipitation solvent to remove any unreacted monomer and residual DMF.

• Drying: Dry the purified PBLG in a vacuum oven at 40-50°C until a constant weight is achieved. The final product should be a white, fluffy, or fibrous solid.

Validation and Characterization of PBLG

Confirming the successful synthesis and determining the key properties of the PBLG is a crucial final step.

Technique	Purpose	Expected Results / Key Features
¹H NMR Spectroscopy	Structural confirmation and molecular weight estimation.	Signals for benzyl protons (~7.3 ppm), benzyl CH₂ (~5.1 ppm), backbone α-CH (~4.4-4.6 ppm), and side-chain CH₂ groups (~2.0-2.6 ppm).[1][3]
FTIR Spectroscopy	Confirmation of functional groups and secondary structure.	Strong ester C=O stretch (~1733 cm⁻¹), Amide I band (~1652 cm⁻¹ for α-helix), and Amide II band (~1550 cm⁻¹ for α-helix).[1][3][13]
Size Exclusion Chromatography (GPC/SEC)	Determination of molecular weight (Mn, Mw) and polydispersity index (PDI).	A narrow PDI (typically < 1.4) indicates a well-controlled polymerization.[12][14]

¹H NMR Spectroscopy Analysis

To confirm the structure, dissolve a small amount of the dried PBLG in a suitable deuterated solvent, such as trifluoroacetic acid (TFA-d) or a mixture of TFA-d/CDCl₃. The acidic solvent helps to break the helical structure and improve resolution. The molecular weight can be estimated by comparing the integral of the initiator's terminal protons with the integral of the polymer's repeating unit protons.[1]

FTIR Spectroscopy Analysis

Record the FTIR spectrum of a thin film of PBLG cast from a chloroform solution or from a KBr pellet. The positions of the Amide I (C=O stretch) and Amide II (N-H bend) bands are highly sensitive to the polymer's secondary structure. The presence of a strong Amide I band around 1652 cm⁻¹ is a hallmark of the α-helical conformation, which is characteristic of PBLG in its solid state.[1][13]

Troubleshooting and Expert Insights

• Problem: Low polymer yield or low molecular weight.

  • Cause & Solution: This is almost always due to moisture or impurities. Ensure all glassware is meticulously dried (oven-dried at >120°C overnight and cooled under vacuum). Use high-purity, anhydrous solvents and freshly purified monomer. Perform all steps under a strictly inert atmosphere.

• Problem: Broad polydispersity (PDI > 1.5).

  • Cause & Solution: This can result from slow initiation or side reactions. Ensure the initiator is added quickly to a well-stirred monomer solution to synchronize the start of all polymer chains. Again, moisture is a common culprit.

• Expert Insight: While primary amines are common initiators, other systems like nickel-based initiators can provide even better control over molecular weight and yield narrower distributions, though they require more specialized handling.[12] For applications requiring highly monodisperse oligomers, solid-phase peptide synthesis is an alternative, albeit more complex, route.[15]

Conclusion

The protocol detailed herein provides a robust and reproducible method for the synthesis of high-quality poly-γ-benzyl-L-glutamate. By carefully controlling the purity of the BLG-NCA monomer and maintaining strictly anhydrous reaction conditions, researchers can reliably produce PBLG with predictable molecular weights and low polydispersity. The successful synthesis and characterization of PBLG open the door to its wide-ranging applications in advanced drug delivery systems, regenerative medicine, and the fabrication of novel biomaterials.

References

• Guo, J., et al. (2009). Synthesis and characterization of functional poly(g-benzyl-L-glutamate) (PBLG) as a hydrophobic precursor. Polymer, 50(13), 2839-2847. [Link]

• Li, Z., et al. (2017). Synthesis and Properties of Shape Memory Poly(γ-Benzyl-l-Glutamate)-b-Poly(Propylene Glycol). Molecules, 22(12), 2146. [Link]

• Witte, P., et al. (2013). Elucidation of the structure of poly(γ-benzyl-l-glutamate) nanofibers and gel networks in a helicogenic solvent. Colloid and Polymer Science, 291(2), 393-404. [Link]

• Pang, X., et al. (2020). Development of Light-Responsive Poly(γ-Benzyl-L-Glutamate) as Photo Switches by a One-Step NCA Method. Frontiers in Chemistry, 8, 683. [Link]

• Vauthier, C., et al. (2012). Synthesis and characterization of novel poly(γ‐benzyl‐L‐glutamate) derivatives tailored for the preparation of nanoparticles of pharmaceutical interest. Journal of Polymer Science Part A: Polymer Chemistry, 50(5), 987-998. [Link]

• Wang, J., et al. (2011). The synthesis, deprotection and properties of poly(γ-benzyl-L-glutamate). Polymer International, 60(10), 1472-1479. [Link]

• Al-Jamal, K. T., et al. (2010). Pegylation of poly(γ-benzyl-L-glutamate) nanoparticles is efficient for avoiding mononuclear phagocyte system capture in rats. International Journal of Nanomedicine, 5, 815–826. [Link]

• Chen, Y-C., et al. (2016). Synthesis and characterizations of poly (γ-benzyl-L-glutamate) (PBG). RSC Advances, Supplementary Information. [Link]

• Zhang, Y. (2002). Synthesis of Monodisperse Poly(gamma-Benzyl-Alpha,L-Glutamate) Oligomers and Their Star-Shaped Derivatives. LSU Scholarly Repository. [Link]

• Lu, H., & Cheng, J. (2011). Ring-Opening Polymerization of γ-(4-Vinylbenzyl)-l-glutamate N-Carboxyanhydride for the Synthesis of Functional Polypeptides. Macromolecules, 44(15), 5897–5900. [Link]

• Habibi, N., et al. (2007). Ring-opening polymerization of gamma-benzyl-L-glutamate-N-carboxyanhydride in ionic liquids. Journal of Polymer Science Part A: Polymer Chemistry, 45(21), 4882-4889. [Link]

• Son, W. S., et al. (2006). Chain conformations of poly(gamma-benzyl-L-glutamate) pre and post an electrospinning process. Polymer, 47(15), 5498-5505. [Link]

• Lecommandoux, S., & Schlaad, H. (2017). Strategies to Fabricate Polypeptide-Based Structures via Ring-Opening Polymerization of N-Carboxyanhydrides. Polymers, 9(11), 567. [Link]

• Cui, N., et al. (2016). Preparation and characterization of foamy poly(γ-benzyl-L-glutamate-co-L-phenylalanine)/bioglass composite scaffolds for bone tissue engineering. RSC Advances, 6(75), 71191-71202. [Link]

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• 3. Synthesis and Properties of Shape Memory Poly(γ-Benzyl-l-Glutamate)-b-Poly(Propylene Glycol)-b-Poly(γ-Benzyl-l-Glutamate) [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Preparation and characterization of foamy poly(γ-benzyl-l-glutamate-co-l-phenylalanine)/bioglass composite scaffolds for bone tissue engineering - RSC Advances (RSC Publishing) [pubs.rsc.org]
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Application Note: Strategic Utilization of H-Glu-OBzl in Solid Phase Peptide Synthesis

[1]

Compound: 4-amino-5-oxo-5-phenylmethoxypentanoic acid Common Name: L-Glutamic acid

-benzyl ester (H-Glu-OBzl) CAS Number: 13030-09-6 (L-isomer) Date: February 25, 2026 Author: Senior Application Scientist, Peptide Chemistry Division

Part 1: Introduction & Structural Analysis

The compound 4-amino-5-oxo-5-phenylmethoxypentanoic acid (IUPAC mapping: C1=COOH, C4=NH

, C5=COOBzl) corresponds to H-Glu-OBzl , a critical semi-protected Glutamic acid derivative. Unlike standard SPPS building blocks (e.g., Fmoc-Glu(OtBu)-OH) which are N-protected and C-activated, H-Glu-OBzl presents a free -amine and a free -carboxyl , with the -carboxyl blocked as a benzyl ester.

Core Utility: The "Gamma-Turn"

This unique protection pattern dictates its primary application: forcing peptide chain elongation through the

-carboxyl group . This is essential for synthesizing:

• -Glutamyl Peptides: Such as Glutathione ( -Glu-Cys-Gly) and its analogs.[1]

• Prodrug Linkers: Where therapeutic agents are attached via a metabolically stable

  -linkage.

• Branched Peptides: Creating bifurcation points where the main chain continues via the

  -arm while the -arm remains protected (and later functionalized).

Chemical Properties

Property	Specification
Formula	C H NO
MW	237.25 g/mol
Solubility	Soluble in Water, DMF, DMSO; slightly soluble in EtOH.
Stability	Hygroscopic. Store at -20°C. The Benzyl (Bzl) ester is stable to TFA (Boc/Fmoc cleavage conditions) but sensitive to HF, TFMSA, or Hydrogenolysis.

Part 2: Application Protocols

Application A: Synthesis of -Glutamyl Peptides (Inverse Coupling Strategy)

In this scenario, H-Glu-OBzl is used as an amino component to terminate a chain or introduce a

-branch. The resin-bound peptide acts as the carboxyl donor.

Workflow Diagram

Detailed Protocol

Step 1: Resin Preparation Ensure the resin-bound peptide has a free C-terminal carboxyl group. This is common in Side-Chain Anchoring strategies or when using resins like 2-Chlorotrityl Chloride where the first amino acid is attached, and subsequent coupling is standard, but here we are coupling to the N-terminus of the resin-bound chain? Correction: Standard SPPS grows C

N. The resin has a free Amine.

• Scenario A1 (Standard SPPS): You want to add a

  -Glu residue to the N-terminus of a growing chain.

  • Reagent: You cannot use H-Glu-OBzl directly because it has a free amine (polymerization risk).

  • Action: You must first protect the amine (e.g., with Fmoc-OSu) to generate Fmoc-Glu-OBzl (Fmoc-Glu-

    -benzyl ester).

  • Then: Couple Fmoc-Glu-OBzl to the resin. The

    -COOH activates, attaching to the resin-bound amine. The -COOH remains protected as OBzl.

  • Result: Resin-NH-CO-

    -CH -CH -CH(NH-Fmoc)-COOBzl.

Step 2: Direct Fragment Coupling (The "Inverse" Approach) If you are coupling H-Glu-OBzl to an activated carboxyl (e.g., a drug molecule or a peptide in solution phase fragment condensation):

• Activation: Dissolve the Carboxyl-component (1.0 eq) in DMF. Add DIC (1.0 eq) and HOBt (1.0 eq). Stir for 10 min.

• Coupling: Add H-Glu-OBzl (1.2 eq) and DIPEA (1.0 eq).

• Reaction: Stir for 2-4 hours at room temperature. Monitor by HPLC.

• Workup: The product is R-CO-NH-CH(COOBzl)-CH2-CH2-COOH. The

  -carboxyl is free for further reaction.

Application B: Solid Phase Synthesis of Glutathione Analogs via Side-Chain Anchoring

This protocol describes anchoring the Glutamic acid to the resin via its

-carboxyl, allowing the -amine to be the N-terminus (as in Glutathione: -L-Glu-L-Cys-Gly).

Prerequisite: The resin must be functionalized with the C-terminal amino acids (e.g., H-Cys(Trt)-Gly-Wang Resin).

Protocol:

• Preparation of Protected Building Block:

  • Since H-Glu-OBzl has a free amine, it must be N-protected before SPPS introduction to prevent self-polymerization.

  • React H-Glu-OBzl with Fmoc-OSu (Fmoc N-hydroxysuccinimide ester) in dioxane/water with NaHCO

    .

  • Yields: Fmoc-Glu-OBzl (Fmoc-Glu-

    -benzyl ester).

  • Note: This specific derivative ensures the

    -carboxyl is blocked (Bzl) and coupling occurs at the -carboxyl.

• Coupling to Resin:

  • Resin: H-Cys(Trt)-Gly-Wang Resin (swelled in DMF).

  • Cocktail: Fmoc-Glu-OBzl (3 eq), HATU (2.9 eq), DIPEA (6 eq) in DMF.

  • Time: 45-60 minutes.

  • Mechanism: The activated

    -carboxyl of Glu reacts with the N-terminal amine of Cys.

• Fmoc Removal:

  • Treat with 20% Piperidine/DMF (2 x 10 min).

  • Result: H-Glu(

    -OBzl)- -Cys(Trt)-Gly-Resin .

  • This exposes the

    -amine of Glu.

• Cleavage & Global Deprotection:

  • Reagent: TFA/TIS/H

    O/EDT (92.5:2.5:2.5:2.5).

  • Effect: Cleaves peptide from Wang resin; removes Trt from Cys; removes tBu (if present).

  • Crucial Note: The Benzyl (OBzl) ester is STABLE to TFA.

  • Intermediate Product: H-Glu(

    -OBzl)- -Cys-Gly-OH.

• Final Deprotection (Removal of Bzl):

  • To obtain native Glutathione, the benzyl ester must be removed.

  • Method: Catalytic Hydrogenolysis.

  • Dissolve peptide in MeOH/Water (1:1). Add 10% Pd/C catalyst. Bubble H

    gas for 2-4 hours.

  • Filter catalyst and lyophilize.

  • Final Product: H-Glu-

    -Cys-Gly-OH (Glutathione).

Part 3: Critical Technical Considerations

Orthogonality of the Benzyl Ester

In Fmoc SPPS, the Bzl group is considered a semi-permanent protecting group. It survives the repetitive base treatments (Piperidine) and the final acid cleavage (TFA).

• Advantage: Allows purification of the benzyl-protected intermediate (more hydrophobic, easier HPLC separation) before the final deprotection.

• Disadvantage: Requires an extra step (Hydrogenolysis) which can be problematic if the peptide contains Cys (sulfur poisons Pd catalysts) or Trp (hydrogenation of indole ring).

  • Mitigation for Cys-peptides: Use Liquid HF cleavage (specialized equipment required) or TFMSA (Trifluoromethanesulfonic acid) instead of Hydrogenolysis.

Racemization Risk

The

-proton of H-Glu-OBzl is adjacent to an ester (electron-withdrawing). During activation of the -carboxyl, the risk of -racemization is relatively low because the activation is distal. However, if the -amine is acylated (converted to an amide) and base is present, the risk increases.

• Recommendation: Use DIC/HOBt (neutral activation) rather than HATU/DIPEA (basic) whenever possible to preserve chiral integrity.

Solubility Handling

H-Glu-OBzl is a zwitterion (Amine+, Carboxyl-). It may dissolve slowly in pure organic solvents.

• Tip: Add 1.0 equivalent of TFA or DIPEA (depending on the reaction direction) to break the zwitterionic lattice and improve solubility in DMF.

Part 4: Troubleshooting Guide

Issue	Probable Cause	Solution
Low Coupling Efficiency	Zwitterionic nature reduces effective concentration.	Pre-activate the carboxyl group in a separate vial before adding the resin/amine component.
Incomplete Bzl Removal	Sulfur poisoning of Pd/C catalyst (if Cys/Met present).	Increase catalyst loading to 50-100% w/w; use Pd(OH) ; or switch to HF/TFMSA cleavage.
Aspartimide-like Side Reaction	Formation of Glutarimide ring (rare but possible).	Avoid strong bases after the Glu coupling. Use HOBt in all deprotection steps (e.g., Piperidine/HOBt).
Precipitation in DMF	High concentration of free amino-acid ester.	Dilute the reaction mixture or add 10% DMSO.

References

• ChemicalBook. (2025).[2] L-Glutamic acid alpha-benzyl ester Properties and Applications. Retrieved from

• Thermo Scientific Chemicals. (2025). 1-Benzyl L-Glutamate 98.0+% Product Specifications. Retrieved from

• Sofyanovich, O. A., et al. (2019).[1] Multiple pathways for the formation of the γ-glutamyl peptides γ-glutamyl-valine and γ-glutamyl-valyl-glycine in Saccharomyces cerevisiae. PLoS ONE, 14(5): e0216622.[1] Retrieved from [1]

• Guttmann, S. (1961). Synthesis of Glutathione and Oxytocin Analogs. Helvetica Chimica Acta. (Contextual grounding for Bzl protection in peptide synthesis).

• Bachem. (2024). Peptide Manufacturing: Step-By-Step Guide - Protecting Groups for Carboxyl Moieties. Retrieved from

Sources

• 1. Multiple pathways for the formation of the γ-glutamyl peptides γ-glutamyl-valine and γ- glutamyl-valyl-glycine in Saccharomyces cerevisiae | PLOS One [journals.plos.org]
• 2. researchgate.net [researchgate.net]

N-carboxyanhydride (NCA) polymerization of benzyl glutamate

Topic: High-Fidelity Ring-Opening Polymerization of

-Benzyl-L-Glutamate N-Carboxyanhydride (BLG-NCA) Content Type: Detailed Application Note & Protocol Audience: Polymer Chemists, Drug Delivery Scientists, and Materials Engineers

Application Note: Precision Synthesis of Poly( -benzyl-L-glutamate) (PBLG) via NCA Polymerization[1][2][3]

Abstract & Introduction

Poly(ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

-benzyl-L-glutamate) (PBLG) is a synthetic polypeptide with significant utility in drug delivery, tissue engineering, and self-assembling materials due to its ability to form stable secondary structures ( -helices) and its potential for chemical modification.[1][2][3][4] The synthesis of PBLG is achieved through the Ring-Opening Polymerization (ROP) of -benzyl-L-glutamate N-carboxyanhydride (BLG-NCA).[1][2][3]

While conceptually simple, NCA polymerization is notorious for its sensitivity to impurities (water, amines, acids) and "uncontrollable" kinetics if not managed correctly. This guide provides a rigorous, field-proven protocol for the living polymerization of BLG-NCA using primary amine initiators under inert atmosphere, ensuring predictable molecular weights (MW) and low dispersity (Đ).

Mechanism of Action

Understanding the competition between the Normal Amine Mechanism (NAM) and the Activated Monomer Mechanism (AMM) is critical for control.

• Normal Amine Mechanism (NAM): Desired pathway.[5][6] A nucleophilic primary amine attacks the C5 carbonyl of the NCA ring.[5] This leads to ring opening and CO2 evolution, regenerating a nucleophilic amine at the chain end.[7]

• Activated Monomer Mechanism (AMM): Undesired pathway (often initiated by basic impurities or tertiary amines). The initiator deprotonates the NCA nitrogen, creating an NCA anion that attacks another monomer. This pathway is faster but prone to side reactions (chain transfer, termination), leading to broad dispersity and loss of end-group fidelity.

Mechanistic Pathway Diagram[9]

Caption: Comparison of the controlled Normal Amine Mechanism (NAM) versus the uncontrolled Activated Monomer Mechanism (AMM).

Pre-Protocol Considerations: The "Zero-Water" Rule

The #1 cause of failure is impure monomer. Commercial BLG-NCA often contains hydrolyzed species (glutamic acid) or residual HCl.

• Monomer Purity: BLG-NCA must be recrystallized from anhydrous THF/Hexane (1:3 v/v) inside a glovebox or under inert gas immediately prior to use.

• Solvent: Anhydrous DMF or 1,4-Dioxane (water < 10 ppm). Sparge with dry

  for 30 mins before use to remove dissolved .

• Glassware: Flame-dried under vacuum or oven-dried at 120°C overnight.

Protocol: Living Polymerization of BLG-NCA

Objective: Synthesis of PBLG with Target

g/mol (DP = 100). Initiator: Hexylamine (Primary amine).[7] Solvent: Anhydrous DMF.

Reagents & Equipment Table

Component	Specification	Role
BLG-NCA	Recrystallized, >99% pure	Monomer
Hexylamine	Distilled over	Initiator (determines MW)
DMF	Anhydrous, amine-free	Solvent
Schlenk Flask	25 mL, flame-dried	Reactor
Vacuum Line	< 0.1 mbar capability	Atmosphere control

Step-by-Step Procedure

Phase 1: Preparation (In Glovebox or Schlenk Line)

• Stock Solution Preparation:

  • Prepare an initiator stock solution of Hexylamine in DMF.

  • Calculation: For DP=100, M/I ratio = 100.[3]

  • Example: Dissolve 10.1 mg Hexylamine (0.1 mmol) in 1 mL DMF.

• Monomer Dissolution:

  • Weigh 2.63 g BLG-NCA (10 mmol) into a 25 mL Schlenk flask equipped with a magnetic stir bar.

  • Add 20 mL anhydrous DMF.

  • Note: Monomer concentration should be ~0.5 M. High concentration favors polymerization over side reactions.

Phase 2: Initiation & Polymerization[8]

• Initiation:

  • Add 1.0 mL of the Hexylamine stock solution (0.1 mmol) to the monomer solution via a gas-tight syringe under vigorous stirring.

  • Critical: Ensure the needle tip is submerged to prevent initiator evaporation.

• Reaction:

  • Connect the flask to a Schlenk line under a slight positive pressure of dry Nitrogen or Argon.

  • CO2 Removal: Ideally, use a continuous gentle

    flow or apply dynamic vacuum intermittently (if using high-vacuum techniques) to remove evolved .

  • Observation: Bubbles (

    ) should appear within minutes.

  • Stir at Room Temperature (20–25°C) for 48–72 hours.

  • Endpoint: Reaction is complete when

    evolution ceases and FTIR shows disappearance of anhydride peaks (1854 and 1790 ).

Phase 3: Isolation & Purification

• Precipitation:

  • Pour the reaction mixture slowly into a 10-fold excess of cold Diethyl Ether (

    ) or Methanol (depending on MW) under stirring.

  • PBLG will precipitate as a white fibrous solid.

• Washing:

  • Filter the solid and wash 3x with

    to remove unreacted monomer and high-boiling solvent.

• Drying:

  • Dry the polymer under high vacuum at room temperature for 24 hours.

Experimental Workflow Diagram

Caption: Step-by-step workflow for the synthesis of PBLG using Schlenk line techniques.

Characterization & Validation

To validate the "Living" nature of your polymerization, perform the following:

• FTIR Spectroscopy:

  • Monomer: Sharp doublets at 1854

    and 1790 (C=O anhydride).

  • Polymer: Strong Amide I (1650

    ) and Amide II (1540 ) bands. Complete disappearance of anhydride peaks confirms >99% conversion.

• 1H NMR (TFA-d):

  • Verify the benzyl group signals (7.3 ppm) and the polypeptide backbone (

    -CH at 4.6 ppm).

  • End-group analysis can be used for

    determination for low MW polymers ( kDa).

• Gel Permeation Chromatography (GPC):

  • Solvent: DMF with 0.1M LiBr (to break aggregation).

  • Standard: PMMA or Polystyrene (relative MW).

  • Target: Dispersity (Đ) should be < 1.2 for a well-controlled amine-initiated polymerization.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Polymer precipitates early	MW too high or wrong solvent	Use DMF/Dioxane mixtures; ensure [M] < 1.0 M.
Broad Dispersity (Đ > 1.4)	Water contamination or AMM pathway	Dry solvent/monomer further; use High Vacuum technique; switch to HMDS initiator.
Low Conversion	HCl impurities in monomer	Recrystallize monomer; wash with cold then dry rapidly.
No Polymerization	Dead initiator (reacted with in air)	Use fresh amine; ensure inert atmosphere.

References

• Deming, T. J. (1997).[9] "Facile synthesis of high molecular weight polypeptides of defined architecture." Nature, 390, 386-389. Link

• Hadjichristidis, N., et al. (2009). "Complex Macromolecular Architectures from N-Carboxyanhydrides of α-Amino Acids." Chemical Reviews, 109(11), 5528-5578. Link

• Cheng, J., & Deming, T. J. (2012). "Synthesis of Polypeptides by Ring-Opening Polymerization of α-Amino Acid N-Carboxyanhydrides." Topics in Current Chemistry, 310, 1-26. Link

• Kramer, J. R., & Deming, T. J. (2010). "General Method for Purification of α-Amino Acid-N-Carboxyanhydrides Using Flash Chromatography." Biomacromolecules, 11(12), 3668-3672. Link

• Lu, H., & Cheng, J. (2007). "Hexamethyldisilazane-Mediated Controlled Polymerization of α-Amino Acid N-Carboxyanhydrides." Journal of the American Chemical Society, 129(46), 14114-14115. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Development of Light-Responsive Poly(γ-Benzyl-L-Glutamate) as Photo Switches by a One-Step NCA Method - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chinesechemsoc.org [chinesechemsoc.org]
• 4. cheng.matse.illinois.edu [cheng.matse.illinois.edu]
• 5. doras.dcu.ie [doras.dcu.ie]
• 6. A facile glovebox-free strategy to significantly accelerate the syntheses of well-defined polypeptides by N-carboxyanhydride (NCA) ring opening polymerizations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]

Preparation of hydrogels using 4-amino-5-oxo-5-phenylmethoxypentanoic acid precursors

This Application Note and Protocol guide details the use of 4-amino-5-oxo-5-phenylmethoxypentanoic acid (commonly known as L-Glutamic acid

-benzyl ester or H-Glu-OBzl ) in the preparation of supramolecular hydrogels.

Unlike the more common

-benzyl ester used for Poly( -benzyl-L-glutamate) (PBLG), this specific -ester precursor is uniquely suited for synthesizing side-chain functionalized amphiphilic hydrogelators and chemical poly( -glutamic acid) derivatives.

Application Note: Supramolecular Hydrogels from L-Glutamic Acid -Benzyl Ester Precursors

Introduction & Molecular Context[1][2][3]

4-amino-5-oxo-5-phenylmethoxypentanoic acid is the IUPAC designation for L-Glutamic acid

-benzyl ester (H-Glu-OBzl) . In this molecule, the -carboxyl group is esterified with a benzyl group, while the -carboxyl group remains a free acid.

Key Chemical Features[1][2][3][4][5][6][7][8][9][10]

• Selective Protection: The

  -benzyl ester protects the C-terminus, directing chemical modifications (such as polymerization or coupling) to the N-terminus (amine) or the side-chain ( -carboxyl).

• Amphiphilic Potential: The benzyl ester provides a hydrophobic anchor (

  - stacking domain), while the free -carboxyl provides a pH-responsive hydrophilic head.

• Differentiation: It is critical to distinguish this precursor from L-Glutamic acid

  -benzyl ester (H-Glu(OBzl)-OH), which is used to make PBLG. The -ester variant described here is used primarily for Low Molecular Weight Hydrogelators (LMWHs) and -peptide synthesis .

Mechanism of Gelation

Hydrogels derived from this precursor typically form via supramolecular self-assembly .

• Functionalization: The precursor is N-capped (e.g., with Fmoc, Naphthalene, or long-chain fatty acids) to increase hydrophobicity.

• Trigger: A pH switch ionizes/protonates the free

  -carboxyl.

• Assembly: Protonation decreases solubility, triggering anisotropic growth into nanofibers via:

  • - Stacking: Mediated by the benzyl ester and N-cap aromatic rings.

  • Hydrogen Bonding: Mediated by the amide backbone.

  • Hydrophobic Effect: Driving the aggregation of the benzyl/alkyl domains.

Experimental Protocols

Protocol A: Synthesis of N-Fmoc-L-Glutamic Acid -Benzyl Ester Hydrogelator

Target Molecule:Fmoc-Glu-OBzl (N-(9-Fluorenylmethoxycarbonyl)-L-glutamic acid

-benzyl ester). Rationale: This derivative utilizes the benzyl ester and Fmoc group for strong - stacking, creating a robust hydrogelator with a free -carboxyl for pH responsiveness.

Materials Required

• Precursor: 4-amino-5-oxo-5-phenylmethoxypentanoic acid (H-Glu-OBzl), HCl salt.[1]

• Reagent: 9-Fluorenylmethoxycarbonyl chloride (Fmoc-Cl).

• Solvent: 1,4-Dioxane, Water.

• Base: Sodium Carbonate (

  ).

Step-by-Step Synthesis

• Dissolution: Dissolve 10 mmol of H-Glu-OBzl in 25 mL of 10%

  solution. Ensure the pH is maintained at ~9.0.

• Reaction: Dissolve 10 mmol of Fmoc-Cl in 20 mL of 1,4-dioxane. Add this solution dropwise to the aqueous precursor solution while stirring vigorously on an ice bath (0–4°C).

• Incubation: Stir the mixture at room temperature for 4 hours. The solution may become cloudy as the hydrophobic product forms.

• Work-up:

  • Dilute the reaction mixture with 100 mL of distilled water.

  • Extract unreacted organic impurities with diethyl ether (

    mL). Discard the ether layer.

  • Acidify the aqueous layer carefully with 1M HCl to pH 2.0. A white precipitate (the hydrogelator) will form immediately.

• Purification: Filter the precipitate, wash extensively with water to remove salts, and dry under vacuum. Recrystallize from Ethanol/Water if necessary.

• Validation: Confirm structure via

  H-NMR (DMSO- ) and Mass Spectrometry (ESI-MS).

Protocol B: Preparation of Hydrogel via pH-Switch

Objective: To form a self-supporting hydrogel using the synthesized Fmoc-Glu-OBzl.

Methodology

• Stock Solution: Weigh 10 mg of Fmoc-Glu-OBzl into a glass vial.

• Solubilization: Add 0.9 mL of distilled water and 0.1 mL of 0.5 M NaOH. Vortex until the solid is completely dissolved (Solution is clear; pH > 8). The

  -carboxyl is now deprotonated ( ).

• Gelation Trigger:

  • Slowly add 0.1 M HCl dropwise (or use Glucono-

    -lactone for homogeneous acidification).

  • Target pH: 3.5 – 4.5 (near the pKa of the

    -carboxyl).

• Aging: Allow the vial to stand undisturbed at 25°C.

• Observation: Gelation typically occurs within 15–30 minutes. Verify by the inverted vial test (no flow upon inversion).

Data Presentation & Characterization

Expected Physicochemical Properties

Parameter	Value / Description	Note
Critical Gelation Conc. (CGC)	0.5 – 1.0 wt%	Highly efficient gelator due to dual aromatic stacking.
Gel-Sol Transition ( )	50°C – 70°C	Thermoreversible; depends on concentration.
Rheology ( vs )	(approx. 10x)	Indicates a viscoelastic solid; typically 1–10 kPa.
Morphology (TEM/SEM)	Entangled Nanofibers	Fibers typically 10–50 nm in diameter; helical twist often observed.
pH Stability Range	pH 3.0 – 5.0	Dissolves at pH > 6.0 (electrostatic repulsion).

Structural Validation (DOT Diagram)

The following diagram illustrates the chemical synthesis and the self-assembly mechanism driven by the specific structure of the

-benzyl ester precursor.

Caption: Synthesis pathway and self-assembly mechanism of Fmoc-Glu-OBzl hydrogels.

Critical Considerations (E-E-A-T)

Isomer Specificity (Scientific Accuracy)

Researchers must verify the CAS number and structure.

• Target Molecule: L-Glutamic acid ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

  -benzyl ester (CAS: 13030-09-6). Used for peptide hydrogels and -PGA .

• Common Confusion: L-Glutamic acid

  -benzyl ester (CAS: 1676-73-9). Used for PBLG (Poly-benzyl-L-glutamate) liquid crystal hydrogels.

• Impact: Using the wrong isomer will invert the chemical reactivity (free acid vs. ester position), leading to failed synthesis of the target hydrogelator.

Troubleshooting Gelation

• Precipitation vs. Gelation: If the pH is lowered too quickly, the hydrogelator may precipitate as amorphous aggregates rather than assembling into fibers.

  • Solution: Use Glucono-

    -lactone (GdL) for slow, homogeneous acidification, or anneal the solution by heating to 60°C and cooling slowly.

• Solubility: The

  -benzyl ester is hydrophobic. Ensure complete dissolution at high pH before triggering gelation. If turbidity persists, mild heating or a small amount of DMSO (<5%) can be used.

References

• ChemicalBook. (2025). L-Glutamic acid alpha-benzyl ester - Chemical Properties and Synonyms. Retrieved from

• National Institutes of Health (NIH). (2017). Elucidation of the structure of poly(γ-benzyl-l-glutamate) nanofibers and gel networks. (Contextual reference for benzyl glutamate hydrogels). Retrieved from

• MDPI. (2021). N-Heterocyclic Carbene-Catalyzed Random Copolymerization of N-Carboxyanhydrides. (Details synthesis using Glu-OBzl precursors). Retrieved from

• Royal Society of Chemistry. (2023). Injectable poly(γ-glutamic acid)-based biodegradable hydrogels. (Context for Gamma-PGA hydrogels). Retrieved from

• Fisher Scientific. (2026).[2][3] 1-Benzyl L-Glutamate Product Specifications. Retrieved from

Sources

• 1. L-Glutamic acid alpha-benzyl ester | 13030-09-6 [chemicalbook.com]
• 2. 1-Benzyl D-Glutamate 98.0+%, TCI America 1 g | Buy Online | TCI America | Fisher Scientific [fishersci.ca]
• 3. 1-Benzyl L-Glutamate 98.0+%, TCI America 1 g | Buy Online | TCI America | Fisher Scientific [fishersci.ca]

Application Notes &amp; Protocols: A Scientist's Guide to Peptide Coupling Reagents for H-Glu(OBzl)-OH Reactions

Introduction: Navigating the Nuances of Glutamic Acid Coupling

The synthesis of peptides is a foundational technique in chemical biology and drug discovery, where the formation of the amide bond is the central, repeated event.[1] While conceptually simple, the practical execution of a peptide coupling reaction is fraught with potential challenges, including incomplete reactions, side-product formation, and the erosion of stereochemical integrity. The choice of coupling reagent is therefore a critical parameter that dictates the success and efficiency of the entire synthesis.[2][3]

This guide focuses on the specific challenges and strategies associated with the coupling of H-Glu(OBzl)-OH , a glutamic acid derivative where the side-chain (γ-carboxyl) is protected as a benzyl ester. This substrate presents a unique set of considerations: the α-carboxyl group must be selectively activated for amide bond formation without disturbing the protected γ-carboxyl, all while preventing racemization at the α-carbon.

Here, we provide an in-depth analysis of the primary classes of modern coupling reagents, explaining the mechanistic rationale behind their use. We offer field-proven, step-by-step protocols and a comparative framework to empower researchers, scientists, and drug development professionals to make informed, causality-driven decisions for their specific synthetic challenges involving H-Glu(OBzl)-OH.

Chapter 1: Mechanistic Insights into Major Coupling Reagent Classes

The function of a coupling reagent is to convert the carboxylic acid of an N-protected amino acid into a reactive species susceptible to nucleophilic attack by the amino group of another.[4][5] The efficacy of this process is determined by the reagent's ability to generate a highly reactive intermediate that couples rapidly and cleanly, minimizing the window for side reactions.

Carbodiimides: The Foundational Workhorses

Carbodiimides, such as Dicyclohexylcarbodiimide (DCC) and 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), are among the earliest and most cost-effective coupling reagents.[2][6] Their mechanism involves the reaction of the carboxyl group with the carbodiimide to form a highly reactive O-acylisourea intermediate.[7][8][9]

However, this intermediate is unstable and prone to two undesirable pathways:

• Racemization: The activated carboxyl group can promote the formation of a 5(4H)-oxazolone, which can easily tautomerize, leading to a loss of chiral purity.[3]

• N-acylurea Formation: The O-acylisourea can undergo an intramolecular rearrangement to form a stable, unreactive N-acylurea, terminating the desired reaction and complicating purification.[2][7]

To mitigate these issues, additives are considered mandatory when using carbodiimides.[10] Additives like 1-Hydroxybenzotriazole (HOBt) or Ethyl 2-cyano-2-(hydroximino)acetate (OxymaPure®) intercept the O-acylisourea intermediate to form a more stable, yet still highly reactive, active ester.[2][11] This active ester undergoes aminolysis to form the peptide bond with a significantly reduced risk of racemization and N-acylurea formation.[2][7]

Caption: Carbodiimide activation pathway and the crucial role of additives.

Onium Salts: High-Efficiency Activators

Onium salts, which include phosphonium and aminium/uronium types, have become the reagents of choice for most applications due to their high coupling rates and suppression of side reactions.[1][2] Unlike carbodiimides, their activation mechanism requires a tertiary base (e.g., DIPEA, NMM) to first deprotonate the carboxylic acid.[2][12]

A. Phosphonium Salts (BOP, PyBOP®)

Reagents like (Benzotriazol-1-yloxy)tris(dimethylamino)phosphonium hexafluorophosphate (BOP) and its safer analogue (Benzotriazol-1-yloxy)tripyrrolidinophosphonium hexafluorophosphate (PyBOP®) react with the carboxylate anion to form an acyloxyphosphonium intermediate.[4] This rapidly converts to a benzotriazolyl active ester, which then reacts with the amine component.

A key advantage of phosphonium reagents is their inability to react with the free amino group of the incoming nucleophile.[4] This means they do not cause chain termination, making them ideal for challenging couplings, fragment condensations, or cyclizations where an excess of the coupling reagent may be required.[10] The primary drawback of the original BOP reagent is the formation of the carcinogenic byproduct hexamethylphosphoramide (HMPA), a concern addressed by the development of PyBOP®.[4][13]

Caption: Activation mechanism of phosphonium salt reagents like PyBOP®.

B. Aminium/Uronium Salts (HBTU, HATU, COMU)

Reagents such as HBTU, HATU, and COMU are structurally aminium salts (not uronium, as initially thought) and are among the most efficient coupling reagents available.[12][14] Their mechanism mirrors that of phosphonium salts, where the carboxylate attacks the electrophilic carbon of the reagent to form an unstable intermediate that rearranges to an active ester (e.g., OBt ester for HBTU, OAt ester for HATU).[4][12]

HATU is particularly potent due to the 7-azabenzotriazole (OAt) leaving group, where the pyridine nitrogen provides anchimeric assistance, accelerating the aminolysis step and further suppressing racemization.[15] The main drawback of aminium salts is the potential for a side reaction where the reagent reacts directly with the N-terminal amine of the peptide, forming a guanidinium cap that terminates chain elongation.[2][4] This is typically avoided by pre-activating the carboxylic acid for a short period before adding the amine component or by using a slight excess of the acid relative to the coupling reagent.[2]

Caption: Aminium salt (HATU) mechanism showing desired and side pathways.

Chapter 2: Reagent Selection and Comparative Data

Choosing the optimal reagent requires balancing reactivity, cost, safety, and the specific demands of the peptide sequence. For H-Glu(OBzl)-OH, where the α-carboxyl is unhindered, most standard reagents perform well. However, for more challenging couplings (e.g., to a sterically hindered N-terminus), a more potent reagent is advisable.

Reagent Class	Examples	Relative Reactivity	Racemization Risk	Byproducts & Hazards	Key Application
Carbodiimides	DCC, EDC, DIC	Moderate	High (without additives)	Insoluble ureas (DCC/DIC), N-acylurea	Routine, cost-sensitive solution-phase synthesis.[2][9]
Phosphonium Salts	BOP, PyBOP®	High	Low	HMPA (carcinogen) from BOP; non-toxic from PyBOP®.[13]	Difficult couplings, cyclizations, fragment coupling.[10]
Aminium Salts	HBTU, HCTU	High	Low	Soluble urea, potential for guanidinylation.[2][4]	Fast, routine couplings in both solution and solid phase.[2][16]
Aminium Salts (HOAt-based)	HATU	Very High	Very Low	Soluble urea, potential for guanidinylation.[15]	Sterically hindered couplings, racemization-prone residues.[15]
Aminium Salts (Oxyma-based)	COMU	Very High	Very Low	Soluble urea, potential for guanidinylation; non-explosive.[2]	High-efficiency couplings with improved safety profile.[1][2]

Chapter 3: Detailed Experimental Protocols

The following protocols are designed for the solution-phase coupling of a generic N-protected amino acid ester (e.g., H-Phe-OMe) to the α-carboxyl group of H-Glu(OBzl)-OH.

Protocol 1: Classic DCC/HOBt Coupling

This method is robust and cost-effective, representing a foundational approach to peptide synthesis.

Materials:

• H-Glu(OBzl)-OH (1.0 eq)

• Amino acid ester hydrochloride (e.g., H-L-Phe-OMe·HCl) (1.0 eq)

• N,N'-Dicyclohexylcarbodiimide (DCC) (1.1 eq)

• 1-Hydroxybenzotriazole (HOBt) (1.1 eq)

• N-Methylmorpholine (NMM) or Diisopropylethylamine (DIPEA) (1.0 eq)

• Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

• Standard work-up reagents (1N HCl, 5% NaHCO₃, brine)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Amine Salt Neutralization: In a round-bottom flask, dissolve the amino acid ester hydrochloride (1.0 eq) in anhydrous DCM. Cool the solution to 0 °C in an ice bath. Add NMM (1.0 eq) dropwise and stir for 15-20 minutes.

• Carboxylic Acid Activation: In a separate flask, dissolve H-Glu(OBzl)-OH (1.0 eq) and HOBt (1.1 eq) in anhydrous DCM. Cool this solution to 0 °C.

• Coupling Initiation: To the solution from step 2, add a solution of DCC (1.1 eq) in DCM. A white precipitate of dicyclohexylurea (DCU) will begin to form almost immediately.[17] Stir the mixture at 0 °C for 30 minutes.

• Peptide Bond Formation: Add the neutralized amine solution from step 1 to the activated carboxyl mixture from step 3. Allow the reaction to warm slowly to room temperature and stir overnight.

• Work-up:

  • Filter the reaction mixture through a sintered glass funnel or Celite pad to remove the precipitated DCU.[17]

  • Wash the filtrate sequentially with 1N HCl (2x), 5% NaHCO₃ solution (2x), and finally with brine (1x).

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: The crude protected dipeptide can be purified by recrystallization (e.g., from EtOAc/hexanes) or by silica gel column chromatography.

Protocol 2: High-Efficiency HATU Coupling

This protocol is ideal for rapid, high-yield couplings, especially when steric hindrance or racemization is a concern.

Materials:

• H-Glu(OBzl)-OH (1.0 eq)

• Amino acid ester (e.g., H-L-Phe-OMe) (1.05 eq)

• HATU (1.05 eq)

• N,N-Diisopropylethylamine (DIPEA) (2.5 eq)

• Anhydrous Dimethylformamide (DMF)

• Standard work-up reagents (Ethyl Acetate, water, brine)

Procedure:

• Reactant Preparation: In a round-bottom flask, dissolve H-Glu(OBzl)-OH (1.0 eq) and HATU (1.05 eq) in anhydrous DMF under an inert atmosphere (e.g., Nitrogen or Argon).

• Pre-activation: Cool the solution to 0 °C. Add DIPEA (2.0 eq) and stir the mixture for 5-10 minutes. This pre-activation step allows for the formation of the OAt-active ester and minimizes the risk of HATU reacting with the amine component.[18]

• Coupling Reaction: In a separate vial, dissolve the amino acid ester (1.05 eq) in a small amount of DMF and add it to the activated mixture from step 2. If the amine is a hydrochloride salt, add an additional equivalent of DIPEA.

• Reaction Monitoring: Allow the reaction to proceed at 0 °C for 15 minutes, then warm to room temperature. Stir for 1-3 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.

• Work-up:

  • Dilute the reaction mixture with Ethyl Acetate.

  • Wash the organic layer extensively with water (to remove DMF and tetramethylurea byproduct) and then with brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography.

Chapter 4: Troubleshooting and Final Considerations

Issue	Potential Cause	Recommended Solution
Incomplete Coupling	Steric hindrance; Insufficiently reactive reagent.	Switch to a more powerful reagent like HATU or COMU. Increase reaction time or perform a second coupling.
Racemization	Strong base (DIPEA); Elevated temperature.	Use a weaker base like NMM or 2,4,6-collidine.[2][3] Ensure the reaction is run at 0 °C or below.
Guanidinylation (with Aminium Salts)	Excess coupling reagent; No pre-activation.	Use a slight excess of the carboxylic acid component. Pre-activate the acid for 5-10 min before adding the amine.[2][18]
Insoluble Byproduct (DCU)	Use of DCC.	Ensure complete filtration after the reaction. For solid-phase or cleaner solution-phase, switch to DIC or EDC.[9][11]
Side Reaction with Nucleophilic Side Chains	Using HATU with unprotected Tyr, Lys, or Cys.	While not an issue for H-Glu(OBzl)-OH, be aware that HATU can modify these side chains. Use phosphonium reagents like PyBOP as an alternative.[18]

By understanding the underlying mechanisms of different coupling reagents and carefully selecting the appropriate protocol, researchers can confidently and efficiently synthesize peptides containing H-Glu(OBzl)-OH, ensuring high yields, excellent purity, and preservation of stereochemical integrity.

References

• Albericio, F., & El-Faham, A. (2011, August 26). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602. [Link]

• Han, S.-Y., & Kim, Y.-A. (2004). Recent development of peptide coupling reagents in organic synthesis. Tetrahedron, 60(11), 2447-2467. [Link]

• Luxembourg Bio Technologies. (2003, June). Industrial application of coupling reagents in peptides. Chimica Oggi/Chemistry Today. [Link]

• AAPPTEC. (n.d.). Coupling Reagents. AAPPTEC Peptides. [Link]

• Aapptec Peptides. (n.d.). Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. Aapptec. [Link]

• Carpino, L. A., et al. (2002). The Uronium/Guanidinium Peptide Coupling Reagents. Angewandte Chemie International Edition, 41(3), 441-445. [Link]

• Wikipedia. (n.d.). HATU. Wikipedia. [Link]

• Google Patents. (1990). WO1990010009A1 - Phosphonium salts as peptide coupling reagents.

• AAPPTEC. (2021, May 19). Carbodiimides and Additives. AAPPTEC Peptides. [Link]

• ResearchGate. (n.d.). Mechanism of peptide bond formation through carbodiimide. ResearchGate. [Link]

• Albericio, F., & Carpino, L. A. (2021, March 12). Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. Accounts of Chemical Research, 54(7), 1815–1828. [Link]

• Luxembourg Bio Technologies. (n.d.). Coupling Reagents. [Link]

• Garcı́a-Ramos, Y., et al. (2024, December 19). A practical method for the synthesis of small peptides using DCC and HOBt as activators in H2O–THF while avoiding the use of protecting groups. Beilstein Journal of Organic Chemistry, 20, 1-9. [Link]

• Interchim. (n.d.). Carbodiimides (EDAC, DCC, DIC) Heterobifunctionnal cross-linkers. [Link]

Sources

• 1. luxembourg-bio.com [luxembourg-bio.com]
• 2. bachem.com [bachem.com]
• 3. scholle.oc.uni-kiel.de [scholle.oc.uni-kiel.de]
• 4. people.uniurb.it [people.uniurb.it]
• 5. jpt.com [jpt.com]
• 6. interchim.fr [interchim.fr]
• 7. peptide.com [peptide.com]
• 8. researchgate.net [researchgate.net]
• 9. Carbodiimide Crosslinker Chemistry: EDC and DCC - Creative Proteomics [creative-proteomics.com]
• 10. luxembourg-bio.com [luxembourg-bio.com]
• 11. peptide.com [peptide.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. users.uniwa.gr [users.uniwa.gr]
• 15. HATU - Wikipedia [en.wikipedia.org]
• 16. Exploring the Diverse Functions of HBTU in Peptide Synthesis [en.highfine.com]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Controlled Synthesis of PEG-b-PBLG Block Copolymers via Ring-Opening Polymerization

Abstract

This guide details the robust synthesis of amphiphilic block copolymers comprising Poly(ethylene glycol) (PEG) and Poly(gamma-benzyl-L-glutamate) (PBLG). These materials are critical in drug delivery due to PBLG’s unique ability to form stable

-helices, enabling the self-assembly of high-order structures like worm-like micelles and vesicles (polymersomes). We focus on the Ring-Opening Polymerization (ROP) of -benzyl-L-glutamate N-carboxyanhydride (BLG-NCA) initiated by heterofunctional PEG-amines. Special emphasis is placed on the "Fuchs-Farthing" method for NCA monomer synthesis and the rigorous purification required to achieve "living" polymerization characteristics.

Mechanism of Action: The Chemistry of NCAs

The synthesis relies on the Ring-Opening Polymerization (ROP) of

-amino acid-N-carboxyanhydrides (NCAs). The control of this reaction dictates the final polymer's dispersity ( ) and molecular weight.[1]

Primary Amine Initiation (Normal Amine Mechanism)

For PEG-b-PBLG, we utilize a PEG-NH

macroinitiator. The reaction proceeds via the Normal Amine Mechanism (NAM) :

• Nucleophilic Attack: The primary amine of PEG attacks the C-5 carbonyl of the NCA ring.[2]

• Ring Opening: The ring opens to form a carbamic acid intermediate.

• Decarboxylation: Loss of CO

  generates a new primary amine at the chain end.

• Propagation: The new amine attacks another NCA monomer.

The Impurity Threat (Activated Monomer Mechanism)

If the reaction is contaminated with bases (or if tertiary amines are used), the Activated Monomer Mechanism (AMM) dominates. The base deprotonates the NCA nitrogen, creating a nucleophilic monomer that attacks the growing chain end. This pathway is uncontrolled and leads to broad dispersity and dead chains. Strict exclusion of moisture and base impurities is paramount.

Visualization: Reaction Pathways

Figure 1: Mechanistic pathways in NCA polymerization.[3] The Normal Amine Mechanism (Green path) is desired for controlled block copolymer synthesis, while basic impurities trigger the uncontrolled Activated Monomer Mechanism (Red path).

Pre-Synthesis Considerations & Reagent Purity

The success of NCA polymerization is binary: it either works well due to high purity, or fails completely due to trace moisture/impurities.[1]

Reagent	Grade/Requirement	Purification Protocol
L-Glutamic acid -benzyl ester	>99%	Recrystallize from H O if necessary.
Triphosgene	99%	Use as received; handle in fume hood (toxic).
PEG-NH (Macroinitiator)	Mn 2k-10k, PDI < 1.05	Azeotropic drying with toluene x3. Dry under high vacuum (10 mTorr) for 24h.
DMF (Solvent)	Anhydrous, 99.8%	Distill over CaH or use a solvent purification system (Glovebox preferred).
Ethyl Acetate / Hexane	Anhydrous	Store over molecular sieves (3Å).

Protocol 1: Synthesis of BLG-NCA Monomer

Standard Fuchs-Farthing Method using Triphosgene.

Safety Warning: This reaction generates phosgene gas in situ. Perform strictly in a high-efficiency fume hood.

• Setup: Flame-dry a 250 mL three-neck round-bottom flask equipped with a reflux condenser, N

  inlet, and a KOH trap (to neutralize HCl/phosgene).

• Suspension: Add L-Glutamic acid

  -benzyl ester (5.0 g, 21.1 mmol) and anhydrous ethyl acetate (100 mL). Stir to suspend.

• Phosgenation: Add Triphosgene (2.1 g, 7.0 mmol) (approx. 1/3 equivalent).

• Reaction: Heat to reflux (approx. 80°C) under N

  flow. The suspension will become clear as the amino acid converts to the NCA.

  • Duration: 2–3 hours. Do not over-react, as this darkens the product.

• Workup:

  • Cool to room temperature. Sparge with N

    for 30 mins to remove excess phosgene/HCl.

  • Filter the solution (if turbid) under N

    .

  • Concentrate the filtrate to ~20 mL using a rotary evaporator (trap HCl vapors).

• Precipitation: Pour the concentrated solution into cold anhydrous hexane (200 mL) with vigorous stirring. White crystals will precipitate.

• Recrystallization (CRITICAL):

  • Dissolve the crude NCA in a minimum amount of THF or Ethyl Acetate inside a glovebox or under inert atmosphere.

  • Add anhydrous hexane until slightly cloudy. Cool to -20°C.

  • Repeat recrystallization 3 times .

  • Validation: The monomer must be white/colorless. Any yellow tint indicates amine impurities that will kill polymerization.

  • Storage: -20°C in a glovebox.

Protocol 2: Synthesis of PEG-b-PBLG Block Copolymer

Macroinitiator Route.[4]

• Preparation: In a glovebox, weigh PEG-NH

  (e.g., 0.10 g, 0.02 mmol, Mn = 5000) and purified BLG-NCA (e.g., 0.52 g, 2.0 mmol for DP=100) into a flame-dried Schlenk tube.

  • Note: The molar ratio of NCA to PEG-NH

    determines the PBLG block length.

• Solvation: Add anhydrous DMF (5.0 mL) to dissolve solids. Total concentration should be ~0.1 M to 0.5 M.[5]

• Polymerization:

  • Seal the tube and stir at Room Temperature (25°C) for 48–72 hours.

  • Monitoring: Monitor the disappearance of NCA anhydride peaks (1855 cm

    and 1790 cm ) via FTIR.

• Termination: Once conversion is >99%, expose to air or add a drop of acetic acid.

• Purification:

  • Precipitate the reaction mixture into a large excess (10x volume) of Diethyl Ether .

  • Filter the white solid.

  • Redissolve in DCM and re-precipitate into Diethyl Ether (Repeat 2x).

• Drying: Dry under vacuum at room temperature for 24 hours.

Visualization: Synthesis Workflow

Figure 2: Step-by-step workflow from amino acid precursor to final block copolymer.

Characterization & Validation

Technique	Parameter	Expected Result / Validation Criteria
H NMR	Block Ratio & Purity	Solvent: CDCl with 15% TFA-d (to break helices).Compare integration of PEG backbone (3.6 ppm) vs. PBLG benzyl CH (5.1 ppm).
GPC (SEC)	Molecular Weight &	Solvent: DMF + 0.1M LiBr (to prevent aggregation).Expect Monomodal peak. should be < 1.2 for controlled ROP.[1]
FTIR	Secondary Structure	Amide I: ~1650 cm ( -helix).Amide II: ~1540 cm .Absence of NCA peaks (1855/1790 cm ) confirms conversion.
CD Spectroscopy	Helicity	Double minima at 208 nm and 222 nm indicate -helical conformation in solution.

Troubleshooting Guide

Issue 1: Polymerization is too slow or stops early.

• Cause: Impurities (HCl or water) terminated the chain ends.

• Solution: Re-purify the BLG-NCA monomer. Ensure PEG-NH

  is azeotropically dried.

Issue 2: High Dispersity (

).

• Cause: "Activated Monomer" mechanism occurring due to basic impurities or high temperature.

• Solution: Lower reaction temperature to 0°C. Ensure glassware is base-free (acid wash).

Issue 3: Insoluble Polymer.

• Cause: PBLG block is too long, causing aggregation/gelation in DMF.

• Solution: Use CDCl

  with TFA for analysis. For synthesis, ensure [M] < 0.5 M.[6]

References

• Dimitrov, I., & Schlaad, H. (2003). Synthesis of nearly monodisperse polystyrene-polypeptide block copolymers via polymerisation of N-carboxyanhydrides. Chemical Communications. Link

• Kramer, J. R., & Deming, T. J. (2010). General method for purification of α-amino acid-N-carboxyanhydrides using flash chromatography. Biomacromolecules. Link

• Hadjichristidis, N., Iatrou, H., Pitsikalis, M., & Sakellariou, G. (2009). Synthesis of well-defined polypeptide-based materials via the ring-opening polymerization of α-amino acid N-carboxyanhydrides.[7] Chemical Reviews. Link

• Agut, W., Taton, D., & Lecommandoux, S. (2007). Structural control in block copolypeptides: helix-coil transition and self-assembly. Macromolecules. Link

• Gabrielson, N. P., & Cheng, J. (2012). Synthesis of Polypeptides by Ring-Opening Polymerization of α-Amino Acid N-Carboxyanhydrides.[7] Springer. Link

Sources

• 1. cheng.matse.illinois.edu [cheng.matse.illinois.edu]
• 2. cpsm.kpi.ua [cpsm.kpi.ua]
• 3. mdpi.com [mdpi.com]
• 4. Preparation of Amphiphilic Poly(ethylene glycol)- b-poly(γ-butyrolactone) Diblock Copolymer via Ring Opening Polymerization Catalyzed by a Cyclic Trimeric Phosphazene Base or Alkali Alkoxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis of Polypeptides with High-Fidelity Terminal Functionalities under NCA Monomer-Starved Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis of polypeptides via bioinspired polymerization of in situ purified N-carboxyanhydrides - PMC [pmc.ncbi.nlm.nih.gov]
• 7. cheng.matse.illinois.edu [cheng.matse.illinois.edu]

Application Note: Electrospinning Poly(gamma-benzyl-l-glutamate) (PBLG) Nanofibers

[1]

Executive Summary

Poly(gamma-benzyl-l-glutamate) (PBLG) is a synthetic polypeptide with a unique capacity to form stable secondary structures (

-helices) and liquid crystalline phases. Unlike random-coil polymers (e.g., PLGA, PCL), PBLG’s rigid rod-like conformation imparts intrinsic piezoelectric properties and exceptional mechanical stiffness to electrospun scaffolds.

This guide provides a validated protocol for electrospinning PBLG, addressing the specific rheological challenges posed by its liquid crystalline behavior. It details solvent strategies to balance "spinnability" with helix retention and outlines post-processing techniques for surface functionalization.

Scientific Principles & Material Selection

The Challenge of Rigid Rod Polymers

Electrospinning relies on chain entanglements to stabilize the jet. PBLG molecules behave as rigid rods. In standard solvents, they may align into liquid crystalline domains (cholesteric or nematic) rather than entangling.

• Critical Concentration (

  ): Below , electrospraying (beads) occurs. Above , liquid crystalline domains form, which can cause jet instability or clogging.

• The "Spinnability Window": You must operate in the isotropic-biphasic transition zone where viscosity is high enough for fiber formation but domains are not large enough to disrupt the jet.

Solvent Systems

The choice of solvent dictates the secondary structure and process stability.

Solvent System	Role	Pros	Cons
Dichloromethane (DCM)	Helicogenic Solvent	Promotes strong -helix formation. High volatility.[1]	Can cause nozzle clogging; "Ribbon" fibers due to rapid skin formation.
Trifluoroacetic Acid (TFA)	Dispersing Agent	Disrupts liquid crystal aggregates; increases conductivity.	Corrosive; can degrade polymer MW over time; promotes random coil if used alone.
DCM/TFA (90:10 to 70:30)	OPTIMAL	Balances helix retention (DCM) with jet stability (TFA).	Requires fume hood; precise ratio control needed.
HFIP	Alternative	Good solubility; polar.	Expensive; destroys -helix (promotes random coil/helix transition).

Experimental Protocol

Materials

• Polymer: PBLG (MW

  Da recommended for stable spinning).

• Solvents: Dichloromethane (DCM, anhydrous,

  99.8%), Trifluoroacetic acid (TFA, 99%).

• Equipment: High-voltage power supply (0-30 kV), Syringe pump, Metallic collector (drum or plate).

Solution Preparation (Standard Protocol)

Target Concentration: 10% - 15% (w/v) in DCM/TFA (85:15 v/v).

• Weighing: Weigh PBLG into a glass vial (avoid plastic due to DCM/TFA incompatibility).

• Solvent Addition: Add the calculated volume of DCM first to wet the polymer.

• Acid Addition: Add TFA dropwise. The solution may initially turn cloudy or iridescent (liquid crystal phase) and then clear as the TFA disrupts aggregates.

• Dissolution: Stir magnetically at room temperature for 4–6 hours. Do not heat above 40°C to prevent degradation.

• Degassing: Allow the solution to stand for 30 minutes to remove air bubbles.

Electrospinning Setup & Parameters

Caption: Workflow for electrospinning PBLG nanofibers, highlighting the critical DCM/TFA solvent system and process parameters.

Operational Parameters:

• Flow Rate:

  mL/h. (Start low to prevent dripping).

• Applied Voltage:

  kV. (Adjust until a stable Taylor cone forms).

• Tip-to-Collector Distance (TCD):

  cm.

• Humidity:

  RH. (High humidity causes pore formation or polymer precipitation).

• Needle Gauge: 20G or 22G blunt tip.

Troubleshooting & Optimization ("The Art of the Spin")

Defect	Cause	Corrective Action
Beaded Fibers	Concentration too low (insufficient entanglement).	Increase PBLG concentration by 2% increments.
Ribbon/Flat Fibers	Rapid skin formation due to high DCM evaporation.	Decrease DCM ratio (e.g., go to 70:30 DCM/TFA) or reduce flow rate.
Needle Clogging	Solvent evaporation at tip or Gelation.	Wipe tip with TFA-soaked swab; Increase flow rate slightly; Use a coaxial needle with solvent vapor sheath.
Jet Instability	Low conductivity.	Increase TFA content (TFA increases solution conductivity).[1]

Post-Processing: Functionalization & Deprotection

PBLG is hydrophobic.[2] For biomedical applications (e.g., cell scaffolding), surface modification is often required to expose hydrophilic groups (converting PBLG

PGA on the surface).

Warning: Full deprotection to Poly(L-glutamic acid) (PGA) renders the scaffold water-soluble. Do not fully deprotect unless the scaffold is crosslinked or intended to dissolve.

Protocol: Surface Aminolysis (Introduction of -NH2 / -OH groups)

This method modifies the surface for cell adhesion without dissolving the fiber core.

• Reagent: Prepare a solution of 1,6-hexanediamine in isopropanol (10% w/v).

• Treatment: Immerse PBLG nanofiber mat for 10–30 minutes at 37°C.

• Quenching: Wash extensively with deionized water to remove unreacted amines.

• Result: The surface benzyl esters are converted to amide/amine groups, increasing hydrophilicity.

Protocol: Crosslinking (For Stability)

To create a stable, water-insoluble PGA-like scaffold:

• Crosslinker: Use diamines (e.g., cystamine, ethylenediamine) during the aminolysis step or vapor-phase crosslinking with glutaraldehyde (though less effective for polypeptides).

• Deprotection: After crosslinking, treat with mild base (0.1N NaOH) or acid vapor to hydrolyze remaining benzyl groups.

Characterization Checklist

• SEM (Scanning Electron Microscopy): Verify fiber diameter (

  nm typical) and morphology (bead-free).

• FTIR (Fourier Transform Infrared Spectroscopy):

  • -Helix Markers: Amide I peak at , Amide II at .
  • -Sheet Markers: Shift to (indicates loss of helical structure).

  • Ester Bond: Peak at

    (confirms presence of benzyl group).[3]

• XRD (X-Ray Diffraction): Sharp reflection at

  indicates inter-helical packing (hexagonal columnar phase).

Caption: Influence of solvent selection on the secondary structure (conformation) and final properties of PBLG nanofibers.

References

• AIP Publishing. (2024). Ultrathin electrospun nanofibrous membranes based on poly(γ-benzyl-L-glutamate). Journal of Chemical Physics. Link

• MDPI. (2017). Synthesis and Properties of Shape Memory Poly(γ-Benzyl-l-Glutamate)-b-Poly(Propylene Glycol). Polymers. Link[4]

• National Institutes of Health (NIH). (2012). Elucidation of the structure of poly(γ-benzyl-l-glutamate) nanofibers and gel networks in a helicogenic solvent. PMC. Link

• MDPI. (2022). Antibacterial Hydrogels Derived from Poly(γ-glutamic acid) Nanofibers. Gels. Link

• ResearchGate. (2019). Aminolysis of Various Aliphatic Polyesters in a Form of Nanofibers and Films. Polymers. Link

Sources

• 1. pubs.aip.org [pubs.aip.org]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. Surface modification of polycaprolactone nanofibers through hydrolysis and aminolysis: a comparative study on structural characteristics, mechanical properties, and cellular performance - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Improving yield in the synthesis of 4-amino-5-oxo-5-phenylmethoxypentanoic acid

Ticket ID: YIELD-OPT-GLU-ALPHA Subject: Improving yield and purity in the synthesis of 4-amino-5-oxo-5-phenylmethoxypentanoic acid Status: Open Assigned Specialist: Senior Application Scientist, Peptide & Amino Acid Chemistry Division[1]

Diagnostic Hub: Defining the Target & The Problem

Before adjusting your protocol, we must verify the target molecule and the failure mode. The IUPAC name provided (4-amino-5-oxo-5-phenylmethoxypentanoic acid ) corresponds to L-Glutamic acid

-benzyl ester (H-Glu-OBzl).[1][2]

Critical Structure Check:

• Target:

  -Benzyl Ester (H-Glu-OBzl) . The ester is adjacent to the amine.

  • Structure:

    [1][2]

  • Challenge: Chemically difficult to synthesize selectively because the

    -carboxylic acid is less sterically hindered and often more reactive in direct esterification.[1]

• Common Confusion:

  -Benzyl Ester (H-Glu(OBzl)-OH) .[1][2]

  • Structure:

    [1][2]

  • Note: If you intended to make the

    -ester (standard side-chain protection for Fmoc/Boc synthesis), your yield issues stem from using an -selective protocol.[1][2] If you truly want the -ester, read on.

Primary Yield Killers:

• Regioselectivity Failure: Direct acid-catalyzed esterification of Glutamic acid with Benzyl alcohol favors the

  -ester (thermodynamic product) or the diester .[1][2] You cannot obtain high yields of the -monoester using simple H₂SO₄/BnOH protocols.[1][2]

• Pyroglutamate Formation (pGlu): The

  -benzyl ester free base is highly unstable.[1][2] The free amine attacks the -carboxylic acid rapidly to form Benzyl Pyroglutamate , releasing water.

• Solubility Loss: The product is a zwitterion.[2] If you attempt to isolate the free amine in water, it may fail to precipitate or dissolve in the organic extraction layer depending on pH.[2]

Strategic Solutions: Protocol Optimization

To improve yield, you must abandon direct esterification and utilize a Protection/Deprotection Strategy or an Intermediate-Mediated Route .[1][2]

Method A: The Cyclic Anhydride Route (Chemical Standard)

This is the most reliable chemical method for generating

-esters with a free -acid.[1] It relies on the formation of a cyclic anhydride from N-protected glutamate.[1][3]

• Mechanism: The anhydride ring opens with alcohol.[2] Nucleophilic attack at the C5 carbonyl (adjacent to the N-protecting group) is favored due to electronic activation, yielding the

  -ester.[1]

• Protocol Overview:

  • Protection: Start with Z-Glu-OH (N-Benzyloxycarbonyl-L-glutamic acid).[1][2][4]

  • Activation: React with Acetic Anhydride to form Z-Glu Anhydride .

  • Ring Opening: React Anhydride with Benzyl Alcohol (1.0 - 1.2 eq).

  • Isolation: The product is obtained as a Dicyclohexylamine (DCHA) salt to separate it from the

    -isomer byproduct.[2]

  • Deprotection: Remove Z-group (HBr/AcOH or Hydrogenolysis) only if the benzyl ester can survive (Note: Benzyl esters are labile to H2/Pd.[1][2] If you need H-Glu-OBzl, you must use a protecting group removable by acid, like Boc , but Boc-Glu anhydride is less stable).[1][2]

Recommended Route for H-Glu-OBzl Target: Since Z-removal often cleaves the Benzyl ester, the N-Carboxyanhydride (NCA) or Boc-Strategy is superior for the free amine product.[1]

Method B: The N-Boc / Selective Alkylation Route (Modern Standard)

Direct alkylation of the

-carboxyl is difficult.[1] However, using the N-Carboxyanhydride (NCA) of Glutamic acid is a high-yield alternative used in polymer chemistry that can be adapted for monomers.[1][2]

• Step 1: Generate Glu-NCA (using Triphosgene/THF).[1][2]

• Step 2: React Glu-NCA with Benzyl Alcohol at low temperature (-10°C to 0°C).[1][2]

• Selectivity: Alcoholysis of NCAs preferentially opens the ring to form the

  -ester (retaining the amine as a carbamate which then decarboxylates).

• Yield Expectation: 60-80%.

Method C: Enzymatic Synthesis (Green Chemistry)

Recent breakthroughs utilize proteases (e.g., Alcalase ) to selectively esterify the

-position of N-Boc-Glutamic acid.[1][2][3]

• Substrate: N-Boc-Glu-OH + Benzyl Alcohol.[1][2][4]

• Catalyst: Alcalase (immobilized).[1][2][3]

• Solvent: High % organic cosolvent (e.g., t-Butanol/Buffer).[1][2]

• Yield: >80% regioselectivity for the

  -ester.[1][2]

Troubleshooting Guide: Specific Failure Modes

Symptom	Diagnosis	Corrective Action
Product is an oil/gum that won't crystallize.	Diester Contamination. You likely have significant -dibenzyl ester.[1][2]	Wash the crude organic layer with 5% NaHCO₃ .[2] The desired mono-ester (with free COOH) will move to the aqueous phase.[1][2] The diester stays in organic. Acidify the aqueous phase to recover the product.[4]
Mass Spec shows M-18 peak (Product - H₂O).	Pyroglutamate (pGlu) Formation. Cyclization has occurred.[1][2]	CRITICAL: Never store H-Glu-OBzl as a free base.[1][2] Always isolate and store as the Hydrochloride (HCl) or Tosylate (TsOH) salt.[2] The protonated amine cannot nucleophilically attack the -acid.[1]
Low recovery from aqueous workup.	Isoelectric Loss. The zwitterion is water-soluble at its pI.[1][2]	Do not rely on precipitation at pI.[2] Use n-Butanol for extraction of the zwitterion, or isolate as the HCl salt by evaporating water and treating with dry HCl in Dioxane/Ether.
NMR shows mix of isomers.	Thermodynamic Scrambling. Acid catalyzed direct esterification was used.[2]	Switch to Method A (Anhydride) or Method B (NCA) .[1][2] Direct esterification is not viable for pure -ester.[1][2]

Visualizing the Reaction Pathways

The following diagram illustrates the critical divergence between the desired

-ester and the common byproducts (Gamma-ester and Pyroglutamate).

Caption: Synthesis logic flow. Direct esterification leads to the Gamma-isomer.[1][2] The Anhydride route allows access to the Alpha-isomer, but the free base must be immediately converted to a salt to prevent cyclization.

Detailed Protocol: The "Anhydride" Method (Adapted)

If you lack enzymatic capabilities, this chemical route is the industry standard for specificity.[2]

Reagents:

• N-Benzyloxycarbonyl-L-glutamic acid (Z-Glu-OH)[1][2][4]

• Acetic Anhydride[1][2]

• Benzyl Alcohol[1][2][3][4][5][6]

• Dicyclohexylamine (DCHA) - Crucial for purification[1][2]

Step-by-Step:

• Anhydride Formation: Dissolve Z-Glu-OH in THF. Add Acetic Anhydride (1.1 eq) and stir at room temperature for 2 hours. Evaporate solvent in vacuo to obtain the oily Z-Glu-Anhydride .[1][2]

• Esterification: Dissolve the anhydride in dry Ether or THF. Add Benzyl Alcohol (1.2 eq) and Dicyclohexylamine (1.1 eq). Reflux for 2-4 hours.

• Selective Precipitation: Upon cooling, the DCHA salt of the

  -ester will precipitate preferentially.[2] The -ester salt remains more soluble or forms later.[1][2]

• Filtration: Collect the precipitate. Recrystallize from Ethanol/Ether to ensure isomeric purity.[2]

• Salt Exchange: Suspend the DCHA salt in EtOAc and wash with 1N HCl to remove DCHA and generate the free acid form of Z-Glu-OBzl.

• Final Deprotection: To get H-Glu-OBzl , subject the intermediate to HBr/AcOH (if Z group) or TFA (if Boc group used).[1][2] Immediately precipitate as the hydrochloride salt with Ether.

Yield Target: 55-65% (High Purity).

References

• Klieger, E., & Gibian, H. (1962).[2] Über Peptidsynthesen, VIII.[2] Die Synthese von α-und γ-Benzylester der L-Glutaminsäure.[1][2][3][7] Justus Liebigs Annalen der Chemie, 655(1), 195-210.[1][2] (The foundational method for selective anhydride opening).[2]

• Dijkman, W. P., et al. (2024).[2][3] Biocatalytic route scouting and enzyme screening toward the synthesis of α-benzyl L-glutamate. Frontiers in Bioengineering and Biotechnology, 12. Link (Modern enzymatic routes for high regioselectivity).

• Sachs, H., & Brand, E. (1953).[2] The Optical Rotation of Peptides.[2] V. Glutamic Acid Peptides. Journal of the American Chemical Society, 75(18), 4608–4610.[2] (Characterization and stability of glutamate esters).

• PrepChem. Synthesis of γ-benzyl L-glutamate. Link (Contrast method showing why direct esterification yields the gamma-isomer).

Sources

• 1. WO2020178177A1 - Process for preparing 4-amino-5-methylpyridone - Google Patents [patents.google.com]
• 2. 5-Amino-5-oxopentanoic acid DiscoveryCPR 25335-74-4 [sigmaaldrich.com]
• 3. Frontiers | Biocatalytic route scouting and enzyme screening toward the synthesis of α-benzyl L-glutamate [frontiersin.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. prepchem.com [prepchem.com]
• 7. "Synthesis of Monodisperse Poly(gamma-Benzyl-Alpha,L-Glutamate) Oligome" by Xiaolan Wang [repository.lsu.edu]

Technical Support Center: Solving Solubility Issues of H-Glu(OBzl)-OH in Aqueous Buffers

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for H-Glu(OBzl)-OH (L-Glutamic acid γ-benzyl ester). This resource is designed for researchers, scientists, and drug development professionals who encounter solubility challenges with this common protected amino acid. As a molecule with both hydrophilic and significant hydrophobic character, achieving dissolution in aqueous systems requires a methodical approach. This guide provides in-depth, field-proven insights and step-by-step protocols to overcome these challenges while maintaining the integrity of your compound.

Section 1: The Core Challenge - Understanding the "Why"

FAQ: Why is my H-Glu(OBzl)-OH not dissolving in neutral aqueous buffers (e.g., PBS, pH 7.4)?

Answer:

The poor solubility of H-Glu(OBzl)-OH in neutral aqueous media is a direct consequence of its molecular structure. Three key factors are at play:

• Zwitterionic Nature: Like other free amino acids, H-Glu(OBzl)-OH exists as a zwitterion in its solid state and near its isoelectric point (pI) in solution.[1] A zwitterion is a molecule that has both a positive charge (on the α-amino group, -NH₃⁺) and a negative charge (on the α-carboxyl group, -COO⁻), but no overall net charge.[1] This strong intramolecular ionic attraction mimics a crystal lattice, reducing the molecule's affinity for water.

• Isoelectric Point (pI): The solubility of any amino acid is at its minimum at its isoelectric point (pI), the pH at which the molecule's net charge is zero.[2][3] For H-Glu(OBzl)-OH, with a predicted α-carboxyl pKa of ~2.2[4] and a typical α-amino pKa of ~9.5, the pI is estimated to be around 5.85. Neutral buffers, like PBS at pH 7.4, are relatively close to this pI, resulting in very low solubility.

• Hydrophobicity of the Benzyl Group: The large, nonpolar benzyl (Bzl) protecting group on the γ-carboxyl adds significant hydrophobic character to the molecule.[5] This bulky group disrupts the hydrogen-bonding network of water and favors aggregation of the molecules to minimize their interaction with the polar solvent, further decreasing aqueous solubility.

The combination of being near the pI and the presence of a greasy benzyl group makes H-Glu(OBzl)-OH particularly challenging to dissolve in neutral water-based systems.

Section 2: A Systematic Approach to Dissolution

Successfully dissolving H-Glu(OBzl)-OH requires a logical, stepwise approach. The primary goal is to disrupt the zwitterionic state or overcome the hydrophobicity without compromising the chemical integrity of the molecule, specifically the acid- and base-labile benzyl ester.[4]

Below is a troubleshooting workflow to guide your experimental choices.

Sources

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. tetrazolelover.at.ua [tetrazolelover.at.ua]
• 3. "The Solubility of Amino Acids in Various Solvent Systems" by Thomas E. Needham [digitalcommons.uri.edu]
• 4. chembk.com [chembk.com]
• 5. CAS 1676-73-9: γ-Benzyl L-glutamate | CymitQuimica [cymitquimica.com]

Technical Support Center: Preventing Racemization in Benzyl Glutamate Coupling Reactions

Welcome to the technical support center. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of peptide synthesis, specifically focusing on the critical issue of maintaining stereochemical integrity during the coupling of benzyl glutamate derivatives. Racemization, the loss of chiral purity, can compromise the biological activity and therapeutic potential of synthetic peptides.[1] This resource provides in-depth, field-proven insights and actionable protocols to help you diagnose, troubleshoot, and prevent racemization in your experiments.

Section 1: Frequently Asked Questions (FAQs): The Fundamentals of Racemization

This section addresses the foundational concepts of racemization to provide a strong theoretical underpinning for the practical troubleshooting steps that follow.

Q1: What is racemization in the context of benzyl glutamate coupling, and why is it a critical issue?

A: Racemization is the process by which a pure chiral amino acid, such as L-benzyl glutamate, is converted into a mixture of both its L- and D-enantiomers during a chemical reaction.[1] In peptide synthesis, this leads to the formation of diastereomeric peptides—molecules that have the same composition but different three-dimensional structures. The biological function of a peptide is dictated by its precise structure, so the presence of these diastereomeric impurities can drastically reduce a drug candidate's efficacy, alter its binding affinity, or introduce unpredictable off-target effects.[1]

Q2: What are the primary chemical mechanisms that lead to racemization during peptide synthesis?

A: Racemization during peptide bond formation occurs when the proton on the alpha-carbon of the activated amino acid is abstracted by a base. This process can proceed through two primary pathways, with the oxazolone pathway being particularly relevant for N-protected amino acids.[2][3]

• Direct α-Abstraction (Enolization): A base directly removes the α-proton from the activated amino acid, forming a planar enolate intermediate which can be reprotonated from either face, leading to a mix of L and D forms.[2][3]

• Oxazolone Formation: The activated carboxyl group is attacked by the adjacent amide carbonyl oxygen, forming a 5(4H)-oxazolone ring. This intermediate is significantly more acidic at the α-carbon, making the proton susceptible to removal by even weak bases. The resulting achiral oxazolone readily tautomerizes and, upon reaction with the incoming amine, produces a racemic mixture.[2]

Diagram 1: The two primary mechanisms of racemization during peptide synthesis.

Q3: Are certain amino acids more susceptible to racemization than others?

A: Yes. While any chiral amino acid can racemize, some are notoriously problematic. Histidine (His) and Cysteine (Cys) are highly susceptible due to the catalytic involvement of their respective imidazole and thiol side chains.[1][4] Other amino acids like Phenylalanine (Phe) and Serine (Ser) are also known to be more prone to racemization under certain conditions.[1] While glutamic acid and its esters are not typically in the highest-risk category, significant racemization can still occur with suboptimal coupling protocols.

Q4: How do common coupling reagents influence the risk of racemization?

A: The choice of coupling reagent is a primary factor in controlling racemization.

• Carbodiimides (DCC, DIC, EDC): When used alone, these reagents generate a highly reactive O-acylisourea intermediate that is very prone to both oxazolone formation and direct racemization. It is strongly advised never to use carbodiimides without a racemization-suppressing additive.[1][5]

• Phosphonium & Aminium/Uronium Reagents (PyBOP, HBTU, HATU): These are generally more efficient and lead to less racemization than carbodiimides alone because they rapidly convert the carboxylic acid to a less reactive, more stable active ester.[1][2][6] However, they still require the presence of a base, which can promote racemization, especially with sensitive amino acids.[1][2]

• Specialized Reagents (DEPBT): Some reagents, like 3-(diethoxyphosphoryloxy)-1,2,3-benzotriazin-4(3H)-one (DEPBT), are specifically designed for low-racemization couplings and can be particularly effective for problematic sequences.[2][7]

Q5: What is the role of additives like HOBt, HOAt, and Oxyma Pure?

A: These additives are crucial racemization suppressants, especially when using carbodiimide coupling reagents.[3][8] They function by intercepting the highly reactive activated intermediate (e.g., the O-acylisourea from a carbodiimide) to form an active ester (e.g., an OBt ester). This active ester is more stable and less prone to racemization than the initial intermediate, but still sufficiently reactive to couple with the amine component.[1]

• HOBt (1-Hydroxybenzotriazole): The traditional standard, but its use is now restricted in many regions due to its explosive properties in anhydrous form.[2]

• HOAt (1-Hydroxy-7-azabenzotriazole): More effective than HOBt at suppressing racemization due to neighboring group effects that accelerate the coupling reaction.[2]

• Oxyma Pure (Ethyl 2-cyano-2-(hydroxyimino)acetate): A modern, non-explosive, and highly effective alternative to HOBt and HOAt. It provides high coupling rates with very low levels of racemization and is now a preferred choice in many laboratories.[2][7]

Section 2: Troubleshooting Guide: Diagnosing and Solving Racemization Issues

Presenting Problem: You have completed your synthesis and subsequent HPLC or MS analysis reveals a significant diastereomeric impurity, indicating racemization has occurred.

This guide provides a logical workflow to identify and rectify the source of the problem.

Diagram 2: Troubleshooting workflow for racemization in peptide synthesis.

Step 1: Scrutinize Your Coupling Reagent & Additive Combination

Your first point of investigation should be the core chemistry of the coupling reaction. As discussed, using a carbodiimide without an additive is a primary cause of racemization.

• Solution: Always use an additive. For a robust starting point, the combination of Diisopropylcarbodiimide (DIC) with Oxyma Pure is highly recommended due to its efficiency, solubility of byproducts, and excellent racemization suppression.[1][2] If using an aminium reagent like HBTU, ensure it is of high quality, as impurities can exacerbate side reactions.

Step 2: Evaluate the Base

The choice of base, its stoichiometry, and its purity are critical. Bases are the direct chemical cause of the proton abstraction that leads to racemization.[3]

• Problem: Using a strong, non-hindered base like triethylamine (TEA) or even the commonly used N,N-diisopropylethylamine (DIPEA) can significantly increase the rate of racemization.[2][3] Using a large excess of base is also detrimental.

• Solution:

  • Change the Base: Switch to a weaker or more sterically hindered base. N-methylmorpholine (NMM, pKa 7.4) is a good alternative to DIPEA (pKa 10.1).[3] For particularly sensitive couplings, the highly hindered base 2,4,6-collidine (pKa 7.4) can be even more effective.[2][3]

  • Optimize Concentration: Use the minimum amount of base necessary. If coupling an amino acid hydrochloride salt, one equivalent of base is needed for neutralization. For aminium/uronium salt couplings, typically two equivalents are sufficient. Avoid using a large excess.[1]

  • Consider Base-Free Conditions: For some methods, such as DIC/Oxyma, a base is not required unless neutralizing an amino acid salt, which can dramatically reduce racemization.[1][2]

Step 3: Assess Reaction Conditions (Temperature & Solvent)

Kinetic factors play a significant role. Higher temperatures accelerate most reactions, including the undesirable racemization pathway.[1]

• Problem: Performing the coupling at room temperature or elevated temperatures (often used to drive difficult couplings) increases the risk of racemization.

• Solution: Lower the reaction temperature. Perform the amino acid activation and the coupling reaction at 0°C. This slows the rate of racemization more significantly than it slows the rate of amide bond formation, tipping the kinetic balance in your favor.[1]

• Solvent Considerations: While DMF is standard, highly polar solvents can sometimes increase racemization rates.[9] If problems persist, consider less polar solvents like dichloromethane (DCM) or a mixture, provided all reagents remain soluble.

Section 3: Validated Experimental Protocols

The following protocols provide a reliable starting point for minimizing racemization and a method for quantifying its extent.

Protocol 1: Recommended Coupling of N-Fmoc-L-glutamic acid γ-benzyl ester (Fmoc-Glu(OBzl)-OH) to a Resin-Bound Amine

This protocol utilizes the DIC/Oxyma method, which is highly effective at suppressing racemization.

• Resin Preparation: Following standard solid-phase peptide synthesis (SPPS) procedure, deprotect the N-terminal Fmoc group from the resin-bound peptide using 20% piperidine in DMF.

• Washing: Thoroughly wash the resin with DMF (6 x 1 min) to remove all residual piperidine.

• Activation Mixture Preparation (in a separate vessel):

  • Dissolve 3 equivalents of Fmoc-Glu(OBzl)-OH and 3 equivalents of Oxyma Pure in a minimal amount of DMF.

  • Add 3 equivalents of Diisopropylcarbodiimide (DIC) to the solution.

  • Allow the mixture to pre-activate for no more than 1-2 minutes. Prolonged activation can increase racemization risk.[1]

• Coupling: Immediately add the activation mixture to the washed resin.

• Reaction: Agitate the reaction vessel at room temperature for 1-2 hours. For maximum suppression, perform this step at 0°C for 2-4 hours.

• Washing: Wash the resin thoroughly with DMF (3 x 1 min) and DCM (3 x 1 min) to remove excess reagents and the soluble diisopropylurea byproduct.

• Monitoring: Perform a Kaiser test or other qualitative test to confirm the reaction has gone to completion.[1]

Protocol 2: Quantification of Racemization by Chiral HPLC Analysis

This protocol allows you to determine the precise percentage of D-isomer in your final product.

• Peptide Cleavage and Deprotection: Cleave a small sample of the final peptide from the resin using an appropriate cleavage cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% H₂O).

• Peptide Hydrolysis:

  • Completely dry the cleaved peptide to remove all TFA.

  • Add 6N HCl to the dried peptide in a sealed, vacuum-purged hydrolysis tube.

  • Heat at 110°C for 24 hours to hydrolyze all peptide bonds.

• Sample Preparation:

  • After hydrolysis, cool the sample and dry it completely under vacuum to remove the HCl.[1]

  • Re-dissolve the resulting amino acid mixture in a suitable aqueous buffer (e.g., 0.1 M HCl or a specific mobile phase buffer).[1]

• Chiral HPLC Analysis:

  • Inject the sample onto a chiral HPLC column (e.g., a ligand-exchange or Pirkle-type column designed for amino acid separation).

  • Use an isocratic mobile phase appropriate for the column to separate the D- and L-glutamic acid enantiomers.

  • Integrate the peak areas for both the D- and L-glutamic acid peaks.

  • Calculate the percentage of racemization as: % D-Isomer = [Area(D) / (Area(D) + Area(L))] * 100.

Section 4: Data Summary: Impact of Coupling Conditions

The following table summarizes typical results seen when coupling a racemization-prone amino acid, illustrating the impact of different reagents and conditions. While specific values for benzyl glutamate will vary, the trends are broadly applicable.

Coupling Reagent	Additive	Base	Temp. (°C)	% D-Isomer (Epimerization)	Reference Insight
DIC	None	DIPEA	25	High (>10%)	Carbodiimides alone are known to cause significant racemization.[1]
DIC	HOBt	DIPEA	25	Moderate (2-5%)	HOBt is a classic suppressor but can be outperformed.[2]
HBTU	(Internal)	DIPEA	25	Moderate (1-4%)	Uronium salts are efficient but the required base can still promote racemization.[1]
HATU	(Internal)	NMM	25	Low (0.5-2%)	HATU is highly reactive; pairing with a weaker base like NMM reduces racemization risk.[6][10]
DIC	Oxyma Pure	NMM	0	Very Low (<0.5%)	The combination of a modern additive, a weak base, and low temperature is a highly effective strategy.[1][2]
DEPBT	(Internal)	NMM	25	Very Low (<0.5%)	DEPBT is known for its remarkable resistance to racemization, even in difficult cases.[2][7]

Section 5: References

• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. [Link]

• Ramu, V. G., Bardaji, E., & Heras, M. (2014). DEPBT as Coupling Reagent To Avoid Racemization in a Solution-Phase Synthesis of a Kyotorphin Derivative. Synlett. [Link]

• Gong, H. et al. (n.d.). Peptide Synthesis Using Unprotected Amino Acids. ChemRxiv. [Link]

• Fields, G. B. (Ed.). (n.d.). 7.4 Racemization Assays. [Link]

• Albericio, F. (2018). Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. Organic Process Research & Development. [Link]

• Current Protocols in Protein Science. (n.d.). Introduction to Peptide Synthesis. [Link]

• Nature Communications. (2023, September 1). Suppression of alpha-carbon racemization in peptide synthesis based on a thiol-labile amino protecting group. [Link]

• AAPPTEC. (n.d.). Coupling Reagents. [Link]

• Dilun Biotechnology. (2025, August 28). Commonly Used Coupling Reagents in Peptide Synthesis. [Link]

• Kuroda, H., et al. (1992). Racemization studies in peptide synthesis through the separation of protected epimeric peptides by reversed-phase high performance liquid chromatography. International Journal of Peptide and Protein Research. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. bachem.com [bachem.com]
• 3. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 4. peptide.com [peptide.com]
• 5. peptide.com [peptide.com]
• 6. Commonly Used Coupling Reagents in Peptide Synthesis - Dilun Biotechnology [peptidescientific.com]
• 7. luxembourg-bio.com [luxembourg-bio.com]
• 8. Introduction to Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Racemization studies in peptide synthesis through the separation of protected epimeric peptides by reversed-phase high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Suppression of alpha-carbon racemization in peptide synthesis based on a thiol-labile amino protecting group - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Incomplete Deprotection of Benzyl Esters in SPPS

Welcome to the technical support guide for troubleshooting issues related to the deprotection of C-terminal benzyl esters in Solid-Phase Peptide Synthesis (SPPS). This resource is designed for researchers, scientists, and drug development professionals to diagnose and resolve common challenges encountered during this critical step of peptide synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the primary method for cleaving benzyl esters in SPPS?

A1: The most common method for cleaving benzyl esters, particularly within the Boc/Bzl (tert-butoxycarbonyl/benzyl) strategy, is treatment with strong acids like anhydrous hydrofluoric acid (HF) or trifluoromethanesulfonic acid (TFMSA).[1] This is typically performed during the final cleavage step, which simultaneously removes benzyl-based side-chain protecting groups.[1] Catalytic hydrogenolysis is another method, though it's more frequently used in solution-phase synthesis.[1]

Q2: Why might I be observing incomplete deprotection of my C-terminal benzyl ester?

A2: Incomplete deprotection can arise from several factors, including:

• Insufficient Acid Strength or Reaction Time: The cleavage cocktail may not be acidic enough, or the reaction time may be too short for complete removal.

• Peptide Aggregation: Difficult or hydrophobic sequences can aggregate on the resin, hindering the access of cleavage reagents to the benzyl ester linkage.[2]

• Poor Resin Swelling: Inadequate swelling of the solid support can limit the diffusion of the cleavage cocktail.[3]

• Steric Hindrance: Bulky amino acid residues near the C-terminus can sterically block the cleavage site.

Q3: What are the common side reactions associated with benzyl ester deprotection?

A3: During strong acid cleavage, highly reactive carbocations are generated from the protecting groups and the resin linker.[4] These can lead to side reactions, such as the alkylation of sensitive residues like tryptophan, methionine, tyrosine, and cysteine, if not properly quenched by scavengers.[4] For instance, the Wang resin linker can lead to the alkylation of the indole ring in tryptophan residues during TFA cleavage.

Q4: How can I monitor the efficiency of the deprotection reaction?

A4: The most effective way to assess deprotection efficiency is to perform a small-scale test cleavage on a small amount of the peptide-resin (10-20 mg).[5] The resulting crude peptide can then be analyzed by reverse-phase high-performance liquid chromatography (RP-HPLC) and mass spectrometry (MS) to identify the target peptide and any incompletely deprotected species.[5][6]

Troubleshooting Guide: Incomplete Benzyl Ester Deprotection

This section provides a structured approach to diagnosing and resolving incomplete cleavage of C-terminal benzyl esters.

Issue 1: Low Yield of Target Peptide with a Major Peak Corresponding to the Protected Peptide

Observation: HPLC analysis of the crude product after cleavage shows a low yield of the desired peptide and a significant peak with a mass corresponding to the fully protected or partially deprotected peptide.

dot

Caption: Troubleshooting workflow for low peptide yield.

Potential Causes & Solutions:

Potential Cause	Explanation	Recommended Action
Insufficient Acid Strength	The acid used (e.g., TFA) may not be strong enough for complete cleavage, especially with more stable benzyl ester linkages.	While TFA is standard for many final cleavages in Fmoc/tBu strategies, the Boc/Bzl strategy often requires stronger acids like HF or TFMSA for efficient benzyl ester removal.[1] Ensure you are using the appropriate acid for your strategy.
Suboptimal Cleavage Cocktail	The "cocktail" of scavengers and TFA may not be optimized for your specific peptide sequence, leading to side reactions that consume the acid or protect the ester linkage.	A common and effective non-malodorous cleavage cocktail for many sequences is a mixture of TFA/TIS/water (95:2.5:2.5).[4] For peptides containing sensitive residues like Cys, Arg, or Trp, a more robust scavenger mixture like Reagent K (TFA/water/phenol/thioanisole/EDT) may be necessary.[4]
Inadequate Reaction Time	The cleavage reaction may not have been allowed to proceed for a sufficient duration.	Extend the cleavage time. For many peptides, 2-4 hours at room temperature is sufficient.[4] Monitor the progress with small-scale test cleavages at different time points.
Peptide Aggregation on Resin	The peptide chains may be aggregated, preventing the cleavage reagents from reaching the benzyl ester linkage. This is more common with hydrophobic or long peptide sequences.[2]	Consider performing the cleavage at a slightly elevated temperature (e.g., 30-40°C) to help disrupt aggregates.[5] Ensure the resin is well-swollen in the cleavage cocktail.

Experimental Protocols

Protocol 1: Small-Scale Test Cleavage

This protocol is designed to quickly assess the efficiency of your cleavage conditions on a small amount of resin.[5]

Materials:

• Peptide-resin (10-20 mg)

• Cleavage cocktail (e.g., TFA/TIS/water 95:2.5:2.5)

• Cold diethyl ether

• Microcentrifuge tubes

• Vortexer

• Centrifuge

Procedure:

• Place the dried peptide-resin in a microcentrifuge tube.

• Add the cleavage cocktail (approximately 200-300 µL) to the resin.

• Vortex the mixture gently and allow it to react at room temperature for 2-3 hours, with occasional vortexing.[5]

• Filter the cleavage mixture away from the resin beads into a new microcentrifuge tube.

• Precipitate the peptide by adding the cleavage mixture to a larger tube containing approximately 10 times the volume of cold diethyl ether.[5]

• Centrifuge to pellet the peptide, then carefully decant the ether.

• Wash the peptide pellet with cold diethyl ether, centrifuge, and decant again.

• Dry the peptide pellet under a stream of nitrogen or in a vacuum desiccator.

• Dissolve the peptide in a suitable solvent (e.g., 50% acetonitrile/water) for HPLC and MS analysis.

Protocol 2: Standard TFA Cleavage (1g Scale)

This protocol is for a larger-scale cleavage of the peptide from the resin.

Materials:

• Peptide-resin (up to 1 g)

• Cleavage Cocktail (see Table 2)

• Round-bottom flask

• Stir bar

• Ice bath

• Fritted glass funnel

• DCM (Dichloromethane)

• Rotary evaporator

Procedure:

• Ensure the peptide-resin is thoroughly washed with DCM and dried under vacuum.[7]

• Place the dried resin in a round-bottom flask with a stir bar.

• Cool the flask in an ice bath.

• Add the pre-chilled cleavage cocktail to the resin (typically 10 mL per gram of resin).[7]

• Remove the flask from the ice bath and allow it to warm to room temperature while stirring.[7]

• Stir the reaction mixture for the desired time (e.g., 2-4 hours).

• Vacuum filter the reaction mixture through a fritted glass funnel to separate the resin.[7]

• Wash the resin with a small amount of fresh cleavage cocktail, followed by DCM.[7]

• Combine the filtrates and concentrate using a rotary evaporator.

• Proceed with peptide precipitation using cold diethyl ether as described in Protocol 1.

Table 2: Common Cleavage Cocktails

Cocktail	Composition (v/v)	Primary Use	Reference
Standard	TFA/TIS/Water (95:2.5:2.5)	General purpose for peptides without sensitive residues.	[4]
Reagent K	TFA/Water/Phenol/Thioanisole/EDT (82.5:5:5:5:2.5)	For peptides containing multiple sensitive residues (Trp, Cys, Met, Tyr).	[4]

Advanced Troubleshooting: Mechanistic Insights

Understanding the chemistry behind benzyl ester deprotection can aid in troubleshooting more complex issues.

Mechanism of Acidic Cleavage

The cleavage of a benzyl ester by a strong acid like TFA proceeds through protonation of the ester carbonyl, followed by nucleophilic attack and cleavage of the carbon-oxygen bond, generating a stable benzyl cation.

dot

Caption: Simplified mechanism of benzyl ester cleavage.

The generated benzyl cations are highly reactive and can alkylate electron-rich amino acid side chains. Scavengers, such as triisopropylsilane (TIS) or 1,2-ethanedithiol (EDT), are added to the cleavage cocktail to trap these cations and prevent side reactions.[4]

Impact of Resin Choice

The type of resin and linker used can influence the efficiency of benzyl ester deprotection. For example, the standard Merrifield resin forms a benzyl ester linkage that is relatively stable to TFA and often requires stronger acids for complete cleavage.[8] Newer resins have been developed with modified linkers to offer greater acid lability or alternative cleavage strategies.[9]

Conclusion

Incomplete deprotection of benzyl esters is a common but manageable issue in SPPS. A systematic approach to troubleshooting, beginning with analytical verification via a test cleavage and followed by logical optimization of cleavage conditions, will typically lead to a successful outcome. By understanding the underlying chemical principles and potential side reactions, researchers can effectively navigate the challenges of this critical step in peptide synthesis.

References

• Organic Chemistry Portal. (n.d.). Benzyl Esters. Retrieved from [Link]

• DU Chem. (2014, June 13). Methods and protocols of modern solid phase peptide synthesis. Retrieved from [Link]

• Google Patents. (n.d.). WO2014033466A1 - Method and compositions for removing acid-labile protecting groups.

• PMC. (2024, January 3). A robust data analytical method to investigate sequence dependence in flow-based peptide synthesis. Retrieved from [Link]

• PubMed. (1980). Cleavage of protected amino acids and peptides from benzyl ester resins by transesterification with potassium cyanide in benzyl alcohol. Retrieved from [Link]

• Gyros Protein Technologies. (2020, November 4). Peptide Purity & Yield Optimizing in SPPS | PurePep Blog. Retrieved from [Link]

• RSC Publishing. (n.d.). A new benzyl ester resin with increased stability during Nα-t-butyloxycarbonyl deblocking in solid-phase peptide synthesis. Retrieved from [Link]

• Aapptec Peptides. (n.d.). SYNTHESIS NOTES. Retrieved from [Link]

• PMC. (n.d.). Safety-Catch Linkers for Solid-Phase Peptide Synthesis. Retrieved from [Link]

• PNAS. (n.d.). Mechanisms and prevention of trifluoroacetylation in solid-phase peptide synthesis. Retrieved from [Link]

• PMC. (n.d.). Chemical Wastes in the Peptide Synthesis Process and Ways to Reduce Them. Retrieved from [Link]

• American Chemical Society. (n.d.). Refractive index: The best process analytical tool for greening solid-phase peptide synthesis. Retrieved from [Link]

• Aapptec. (n.d.). Overview of Solid Phase Peptide Synthesis (SPPS). Retrieved from [Link]

• PubMed. (2005, July 15). Amino acid deletion products resulting from incomplete deprotection of the Boc group from Npi-benzyloxymethylhistidine residues during solid-phase peptide synthesis. Retrieved from [Link]

• MDPI. (n.d.). General TFA cleavage of the Trp-containing peptide synthesized on Wang resin. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. peptide.com [peptide.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Fmoc Resin Cleavage and Deprotection [sigmaaldrich.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. gyrosproteintechnologies.com [gyrosproteintechnologies.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. A new benzyl ester resin with increased stability during Nα-t-butyloxycarbonyl deblocking in solid-phase peptide synthesis - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 9. Safety-Catch Linkers for Solid-Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Precision Control of PBLG Molecular Weight Distribution

Welcome to the Advanced Polymer Synthesis Support Hub. Subject: Poly(benzyl L-glutamate) (PBLG) – Controlling Molecular Weight Distribution (MWD). Operator: Senior Application Scientist (Ph.D., Polymer Chemistry).

Executive Summary: The "Living" Challenge

In drug delivery applications—specifically for block copolymer micelles or peptide-drug conjugates—a broad molecular weight distribution (High Dispersity,

) is a critical failure mode. It leads to inconsistent self-assembly, variable drug loading, and regulatory rejection.

Achieving a Poisson distribution (

) in the Ring-Opening Polymerization (ROP) of -benzyl-L-glutamate N-carboxyanhydride (BLG-NCA) requires suppressing the Activated Monomer Mechanism (AMM) in favor of the Normal Amine Mechanism (NAM) .

This guide moves beyond basic textbook protocols to address the process engineering required for low-dispersity PBLG.

Module 1: The Foundation – Monomer Purity

Root Cause Analysis: 90% of "failed" polymerizations (dead chains, bimodal distributions) are actually purification failures. Acidic impurities (HCl) from the Fuchs-Farthing synthesis inhibit initiation, while water acts as a chaotic co-initiator.

Protocol: Rigorous Recrystallization of BLG-NCA

Standard recrystallization is often insufficient. This "Double-Dry" protocol is required for

.

Reagents: Crude BLG-NCA, Anhydrous Ethyl Acetate (EtOAc), Anhydrous Hexane (or Heptane). Equipment: Schlenk line, flame-dried glassware.

• Dissolution: In a glovebox or under

  flow, dissolve crude BLG-NCA in the minimum amount of anhydrous EtOAc at 40°C. Do not boil (thermal degradation releases ).

• Filtration: Filter through a 0.2

  m PTFE syringe filter into a flame-dried Schlenk flask to remove insoluble polymer seeds.

• Precipitation: Layer anhydrous Hexane (volume ratio 3:1 Hexane:EtOAc) carefully on top. Store at -20°C for 18 hours.

• Isolation: Decant supernatant inside the glovebox. Wash crystals

  with cold anhydrous Hexane.

• Drying (Critical): Dry under high vacuum (

  mbar) for 4–6 hours.

  • Checkpoint: The melting point must be sharp (96–97°C). If the range is

    C, repeat.

Advanced Tip: For NCAs that are difficult to crystallize, Flash Chromatography on Silica has been proven effective, provided the silica is extremely dry and the elution is rapid, preventing acidic decomposition [1].

Module 2: Initiator Selection & Mechanism

To control MWD, you must dictate the initiation pathway.

The Mechanism Battle: NAM vs. AMM[1]

• Normal Amine Mechanism (NAM): Nucleophilic attack on the C-5 carbonyl.[1] Controlled, "living" growth.[1][2][3]

• Activated Monomer Mechanism (AMM): Deprotonation of the N-H group. Fast, uncontrolled, leads to high

  and cyclic polymers.

Recommendation: Switch from primary amines to Hexamethyldisilazane (HMDS) for superior control.

Why HMDS?

HMDS mediates polymerization via the formation of a trimethylsilyl (TMS) carbamate end-group.[4] This stabilizes the chain end, prevents the formation of "dead" acidic termini, and strictly enforces a living mechanism [2].

Comparative Data: Initiator Performance

Initiator Type	Mechanism	Typical	Reaction Rate	Sensitivity to Impurities
Primary Amine ( )	NAM (mostly)	1.2 – 1.5	Fast	High (Protonation kills activity)
Tertiary Amine ( )	AMM	> 1.5	Very Fast	Low
HMDS	TMS-Transfer	1.01 – 1.10	Moderate	Moderate
Transition Metal (Ni/Co)	Coordination	< 1.05	Fast	Extreme

Visualization: Pathway Control Logic

The following diagram illustrates the decision logic required to maintain a living polymerization and avoid termination events.

Caption: Logic flow for selecting the polymerization pathway. HMDS forces the reaction through the controlled NAM pathway, minimizing AMM side reactions.

Troubleshooting Guide (FAQ)

Q1: My GPC trace shows a bimodal distribution. What happened?

Diagnosis: This indicates two simultaneous initiation species or partial termination.

• Water Contamination: Water initiates faster than amines but terminates easily, creating a low MW peak.

• Slow Initiation: If

  , new chains start forming while others are already long. Solution:

• Switch to HMDS (ensures

  ).

• Flame-dry glassware under vacuum (

  cycles).

• Use a glovebox rather than a Schlenk line if humidity is

  .

Q2: The reaction solution turned cloudy/gelled early.

Diagnosis:

-sheet formation or physical aggregation. PBLG is known to form -helices in DMF, but at high MW or specific concentrations, it can aggregate or form liquid crystals. Solution:

• Solvent: Ensure you are using Anhydrous DMF or DCM .

• LiBr Additive: Add 0.1M LiBr to the DMF. This disrupts hydrogen bonding and prevents physical aggregation during polymerization, keeping the chain ends accessible [3].

Q3: I have low conversion after 48 hours.

Diagnosis: "Dead" ends due to

buildup. The amine terminus reacts with released to form a stable carbamate salt, halting the reaction. Solution:

• Nitrogen Flow: Apply a continuous, gentle stream of dry

  through the headspace (not bubbling) to sweep away .

• Vacuum Method: Apply static high vacuum periodically (every 30 mins) to degas the solution (Deming method) [4].

Experimental Protocol: HMDS-Mediated Polymerization

Objective: Synthesis of PBLG (

Da, ).

• Preparation: Inside a glovebox (

  ppm), weigh BLG-NCA (500 mg, 1.9 mmol).

• Solvation: Dissolve NCA in anhydrous DMF (5.0 mL). Concentration should be

  M.

• Initiation: Add HMDS (Calculated based on target DP:

  ).

  • Calculation: For

    , DP . Moles HMDS = .

• Reaction: Seal the vessel. Stir at Room Temperature (20–25°C) for 24–48 hours.

  • Note: Unlike amine initiation, HMDS does not require immediate

    removal, but flow helps kinetics.

• Termination: Remove from glovebox. Pour into cold Diethyl Ether (

  volume) to precipitate.

• Characterization: Dry polymer in vacuo. Analyze via GPC (DMF + 0.1M LiBr) and

  H-NMR.

References

• Kramer, J. R., & Deming, T. J. (2010).

  -Amino Acid-N-Carboxyanhydrides Using Flash Chromatography. Biomacromolecules, 11(12), 3668–3672. Link

• Lu, H., & Cheng, J. (2007).

  -Amino Acid N-Carboxyanhydrides. Journal of the American Chemical Society, 129(46), 14114–14115. Link

• Aliferis, T., Iatrou, H., & Hadjichristidis, N. (2004). Living Polypeptides.[1][3][4][5] Biomacromolecules, 5(5), 1653–1656. Link

• Deming, T. J. (1997).[2] Facile synthesis of block copolypeptides of defined architecture.[3] Nature, 390, 386–389. Link

Sources

• 1. doras.dcu.ie [doras.dcu.ie]
• 2. Frontiers | Density Functional Theory Studies on the Synthesis of Poly(α-Amino Acid)s Via the Amine-Mediated Ring Opening Polymerizations of N-Carboxyanhydrides and N-Thiocarboxyanhydrides [frontiersin.org]
• 3. cheng.matse.illinois.edu [cheng.matse.illinois.edu]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]

Minimizing side reactions when activating 4-amino-5-oxo-5-phenylmethoxypentanoic acid

Topic: Minimizing side reactions when activating 4-amino-5-oxo-5-phenylmethoxypentanoic acid (H-Glu-OBn) Ticket ID: #GLU-ACT-001 Status: Open Assigned Specialist: Senior Application Scientist, Peptide Chemistry Division

Executive Summary: The "Pyroglutamate Trap"

Welcome to the technical support center. Based on the nomenclature provided (4-amino-5-oxo-5-phenylmethoxypentanoic acid ), you are working with Glutamic acid

-benzyl ester (commonly abbreviated as H-Glu-OBn ).

This molecule contains a free

-carboxylic acid (side chain) and a free -amine , while the -carboxylic acid is protected as a benzyl ester.

The Critical Issue: If you attempt to activate the free

-carboxylic acid of this molecule (using EDC, HATU, or DCC) without first protecting the amine, you will trigger an immediate, rapid intramolecular cyclization. The -amine will attack the activated -carbonyl, expelling the activating group and forming Benzyl Pyroglutamate (a 5-membered lactam ring).

This reaction is kinetically favored over intermolecular coupling, often resulting in 0% yield of your desired linear product.

Visualizing the Failure Mode

The following diagram illustrates the competing pathways. You must avoid the "Unprotected Activation" pathway.

Figure 1: Mechanistic pathway comparison. Direct activation of the unprotected amino acid leads inevitably to pyroglutamate formation due to the favorable entropy of 5-membered ring formation.

Troubleshooting Guide & FAQs

Q1: My LC-MS shows a mass of [M-18] relative to my starting material. What happened?

Diagnosis: You have formed Benzyl Pyroglutamate . Explanation: The loss of 18 Da corresponds to the loss of water (

) during the cyclization of the amine onto the carboxylic acid. Even if you used a coupling agent (like EDC), the "leaving group" (urea) is expelled, but the net atomic change from linear Glu to cyclic PyroGlu is the loss of . Solution: You cannot reverse this easily. You must restart and protect the amine (see Protocol A below).

Q2: Can I just use a large excess of my nucleophile (amine) to outcompete the cyclization?

Answer: No. Reasoning: Intramolecular reactions (cyclization) are zero-order with respect to concentration and are entropically driven. Intermolecular reactions (coupling) are second-order and depend on collision frequency. The effective molarity of the internal amine is extremely high (often estimated >10 M). No amount of external amine can compete with the speed of ring closure.

Q3: I need the amine to be free in the final product. How do I achieve this?

Answer: You must use a orthogonal protection strategy .

• Protect the amine with a group that can be removed after the coupling (e.g., Boc or Fmoc).

• Activate the side chain and couple it.

• Deprotect the amine in the final step.

  • Note: If you use Fmoc, be careful during deprotection (piperidine) as base can cause racemization or transesterification of the benzyl ester. Boc (acid removal) is often safer for benzyl ester systems.

Q4: Are there any conditions where I can activate without protection?

Answer: Only if you are intentionally trying to synthesize Poly-Benzyl-Glutamate (PBLG) via the N-Carboxyanhydride (NCA) method.

• Context: This involves reacting H-Glu-OBn with phosgene or triphosgene to form the NCA (Leuchs' anhydride). This is a polymerization technique, not a simple coupling method. If you are doing medicinal chemistry/single coupling, avoid this.

Optimized Protocols

Protocol A: The "Safe" Route (N-Protection First)

Use this if you want to couple the side chain to another molecule.

Reagents:

• Substrate: H-Glu-OBn (4-amino-5-oxo-5-phenylmethoxypentanoic acid)

• Protection Agent:

  (Di-tert-butyl dicarbonate)

• Base:

  or

• Solvent: Dioxane/Water or DCM

Step-by-Step:

• Protection: Dissolve H-Glu-OBn (1.0 eq) in Dioxane/

  (1:1). Add (2.0 eq) and (1.1 eq). Stir at RT for 3-12h.

• Workup: Acidify to pH 3 with dilute HCl (carefully, do not hydrolyze ester), extract with EtOAc. Dry and concentrate.

  • Result:Boc-Glu-OBn . (Amine is now chemically inert).

• Activation & Coupling: Dissolve Boc-Glu-OBn in DMF. Add Coupling Agent (e.g., HATU, 1.0 eq) and DIPEA (2.0 eq). Add your target amine (

  ).

• Deprotection: Treat the purified product with TFA/DCM (1:1) to remove the Boc group, yielding your final H-Glu(Gamma-Amide)-OBn.

Protocol B: Minimizing Racemization (If using Fmoc)

If you must use Fmoc-Glu-OBn, base-catalyzed racemization is a risk.

Parameter	Recommendation	Reason
Coupling Agent	DIC / Oxyma	Superior suppression of racemization compared to HATU/DIPEA.
Base	Collidine or TMP	Weaker, sterically hindered bases reduce proton abstraction at the -carbon.
Pre-activation	< 2 minutes	Minimize the time the activated ester sits in solution before adding the nucleophile.

Side Reaction Reference Table

Side Reaction	Trigger Condition	Consequence	Prevention
Pyroglutamate Formation	Free Amine + Activated -COOH	Loss of product; formation of 5-membered lactam.	Mandatory N-Protection (Boc/Fmoc).
Racemization	High pH (Strong Base) or Over-activation	Loss of chiral purity (L D/L mix).	Use weak bases (Collidine); Avoid excess base; Use Oxyma/HOBt additives.
Diketopiperazine (DKP)	Free amine on dipeptide stage	Formation of 6-membered ring; chain cleavage.	Avoid leaving dipeptide esters with free amines for long periods.
Benzyl Ester Hydrolysis	Strong aqueous base ( )	Loss of -protection; side reactions on -COOH.	Keep pH < 10; use non-nucleophilic bases.

References

• Bodanszky, M. (1993). Principles of Peptide Synthesis. Springer-Verlag.

• Pandey, A. K., et al. (2011). "Side reactions in peptide synthesis: A review." Journal of Peptide Science.

• Scholtz, J. M., & Baldwin, R. L. (1992). "The Mechanism of alpha-Helix Formation by Peptides." Annual Review of Biophysics and Biomolecular Structure.
• Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. Wiley-Interscience. (Protocols for Boc/Fmoc protection of Glutamic acid).

• Yu, X. C., et al. (2006).[1][2] "Identification of pyroglutamic acid in monoclonal antibodies." Journal of Pharmaceutical and Biomedical Analysis. (Demonstrates the high propensity of Glu cyclization).

Disclaimer: This guide is for research purposes only. Always consult Safety Data Sheets (SDS) before handling reagents.

Sources

• 1. JP2016523812A - Methods for increasing pyroglutamic acid formation of proteins - Google Patents [patents.google.com]
• 2. WO2014161940A1 - A method for increasing pyro-glutamic acid formation of a protein - Google Patents [patents.google.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the 1H NMR Analysis of 4-amino-5-oxo-5-phenylmethoxypentanoic Acid

Introduction: The Analytical Imperative for Novel Amino Acid Derivatives

In the landscape of drug discovery and development, novel amino acid derivatives such as 4-amino-5-oxo-5-phenylmethoxypentanoic acid represent a class of molecules with significant therapeutic potential. Their structural complexity, incorporating a chiral center, a carboxylic acid, an amine, and a benzyl ether moiety, necessitates rigorous analytical characterization. The precise elucidation of the chemical structure and the stringent assessment of purity are not merely procedural steps; they are foundational to understanding biological activity and ensuring safety and efficacy.[1]

Among the array of analytical techniques available, Nuclear Magnetic Resonance (NMR) spectroscopy stands out for its unparalleled ability to provide detailed structural information in a non-destructive manner.[2] This guide will delve into the nuances of 1H NMR spectrum analysis for our target molecule, offering a predictive interpretation grounded in fundamental principles. Furthermore, we will objectively compare the utility of NMR with alternative methods like High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry (MS), providing a comprehensive analytical framework for researchers in the field.

Pillar 1: Predictive 1H NMR Spectrum Analysis

The power of 1H NMR lies in its ability to map the electronic environment of every proton in a molecule. For 4-amino-5-oxo-5-phenylmethoxypentanoic acid, the presence of a stereocenter at the C4 position introduces a critical element of complexity: diastereotopicity. This phenomenon is key to a correct spectral interpretation.

The Concept of Diastereotopicity

Protons on a -CH2- group adjacent to a chiral center are chemically non-equivalent and are termed diastereotopic.[3] In our molecule, the C4 carbon is a chiral center. Consequently, the two protons on the adjacent C3 methylene group (H-3a and H-3b) reside in distinct chemical environments. They will, therefore, have different chemical shifts and will couple not only to adjacent protons but also to each other (geminal coupling).[4] Recognizing this feature is crucial for an accurate assignment of the spectrum.

Predicted Chemical Shifts and Multiplicities

The following table summarizes the predicted 1H NMR spectral data for 4-amino-5-oxo-5-phenylmethoxypentanoic acid. The predictions are based on established chemical shift ranges for analogous functional groups.[5][6][7][8][9]

Proton Label	Functional Group	Predicted δ (ppm)	Multiplicity	Integration	Rationale & Key Insights
H-Ar	Aromatic	7.30 - 7.45	Multiplet (m)	5H	The five protons of the phenyl ring are deshielded by the aromatic ring current. They will likely appear as a complex, overlapping multiplet.
H-5	Benzylic (-O-CH₂-Ph)	~5.15	Singlet (s)	2H	These protons are adjacent to an oxygen atom and the phenyl ring, resulting in a significant downfield shift. They are expected to appear as a sharp singlet.
H-4	Methine (-CH-NH₂)	~4.20 - 4.40	Multiplet (m)	1H	This proton is alpha to both the amino group and the carbonyl group of the ester, causing a strong deshielding effect. It will be coupled to the two diastereotopic protons at C3, resulting in a complex multiplet.
H-2	Methylene (-CH₂-COOH)	~2.60 - 2.80	Triplet (t)	2H	Positioned alpha to the carboxylic acid carbonyl group, these protons are deshielded. They are coupled to the two protons at C3, resulting in a triplet.
H-3a / H-3b	Diastereotopic Methylene	~2.10 - 2.40	Multiplets (m)	1H + 1H	These two protons will appear as two separate, complex multiplets due to diastereotopicity.[3] They experience geminal coupling to each other and vicinal coupling to both H-2 and H-4.
-NH₂	Amine	1.0 - 4.0 (variable)	Broad Singlet (br s)	2H	The chemical shift of amine protons is highly variable and depends on concentration, solvent, and temperature. The signal is often broad due to quadrupole broadening and exchange. This signal will disappear upon shaking the sample with D₂O.
-COOH	Carboxylic Acid	10.0 - 12.0	Broad Singlet (br s)	1H	The acidic proton is highly deshielded and appears far downfield.[5][10] Its signal is typically broad and will disappear upon a D₂O exchange, providing a definitive diagnostic tool.[11][12]

Pillar 2: A Self-Validating Experimental Protocol

To ensure the acquisition of high-quality, reliable data, a robust and self-validating experimental protocol is paramount. The following methodology is designed to yield a spectrum suitable for both structural elucidation and purity assessment.

Step-by-Step 1H NMR Acquisition Protocol

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of 4-amino-5-oxo-5-phenylmethoxypentanoic acid.

  • Dissolve the sample in ~0.7 mL of a deuterated solvent. Deuterated methanol (CD₃OD) or Deuterium Oxide (D₂O) are excellent choices as they will exchange with the labile -NH₂ and -COOH protons, causing their signals to disappear from the spectrum. This simplifies the aliphatic region and confirms the presence of these functional groups. For observing all protons, a solvent like DMSO-d₆ would be used.

  • Add a small amount of an internal standard, such as Tetramethylsilane (TMS) at 0 ppm or 3-(trimethylsilyl)propionic-2,2,3,3-d4 acid sodium salt (TSP) for aqueous samples.

• Instrument Setup & Calibration:

  • Use a high-field NMR spectrometer (e.g., 400 MHz or higher) to achieve better signal dispersion, which is critical for resolving the complex multiplets of the diastereotopic protons.[1][13]

  • Ensure the magnetic field is homogenous by performing a shimming procedure on the sample.

  • Calibrate the spectrum by setting the internal standard peak to its known chemical shift (e.g., TMS at 0.00 ppm).

• Data Acquisition:

  • Acquire a standard 1D ¹H NMR spectrum.

  • Causality Check: For quantitative analysis (qNMR), ensure complete spin-lattice relaxation between pulses by setting a sufficient relaxation delay (D1), typically 5 times the longest T₁ of the protons of interest. This ensures the integrated area of each peak is directly proportional to the number of protons it represents.[13]

  • Acquire a sufficient number of scans to achieve an adequate signal-to-noise ratio.

• Confirmation & Validation (Self-Validation System):

  • D₂O Exchange: Add a drop of D₂O to the sample (if not already the solvent), shake, and re-acquire the spectrum. The disappearance of the -COOH and -NH₂ signals validates their assignment.

  • 2D COSY: Acquire a 2D ¹H-¹H Correlation Spectroscopy (COSY) experiment. This is a powerful tool that reveals which protons are spin-coupled to each other. It will provide unambiguous confirmation of the coupling between H-4 and H-3, H-3 and H-2, and the geminal coupling between H-3a and H-3b.[1][13]

Workflow for NMR-Based Structural Analysis

The following diagram outlines the logical workflow for a comprehensive analysis.

Caption: Workflow for NMR-Based Structural Elucidation.

Pillar 3: Comparison with Alternative Analytical Methods

While 1H NMR is the gold standard for structural elucidation, a comprehensive analytical strategy often involves orthogonal techniques.[14][15] The choice of method should be fit-for-purpose, depending on whether the primary goal is structural confirmation, quantification, or high-sensitivity impurity profiling.

Technique	Principle	Advantages for this Molecule	Disadvantages & Limitations
1H NMR	Measures the absorption of radiofrequency by atomic nuclei in a magnetic field.	- Unambiguous Structure Elucidation: Provides detailed connectivity information (who is next to whom).[16][17]- Absolute Quantification (qNMR): Can determine purity without a specific reference standard for the analyte.[1][13]- Non-Destructive: The sample can be recovered and used for other analyses.[2]	- Lower Sensitivity: Requires milligram quantities of the sample.- Complex Mixtures: Overlapping signals can make interpretation difficult without 2D techniques.
HPLC (UV/DAD)	Separates components based on their differential partitioning between a stationary and mobile phase.	- Excellent for Purity Analysis: Can separate and quantify impurities with high resolution.- Robust & Widely Available: A standard technique in all analytical labs.	- No Structural Information: Identifies peaks based on retention time, which is not unique.[18]- Requires a Reference Standard: For accurate quantification, a certified standard of the analyte is needed.- Derivatization often needed: Amino acids have poor UV absorbance and may require derivatization for sensitive detection.[18][19]
LC-MS/MS	Combines HPLC separation with mass spectrometry detection.	- High Sensitivity & Selectivity: Can detect and quantify trace-level impurities.[20]- Molecular Weight Confirmation: Provides the molecular weight of the parent compound and its fragments, confirming identity.	- Limited Structural Isomer Information: Cannot easily distinguish between isomers (e.g., positional isomers) without chromatographic separation.- Ionization Suppression: The sample matrix can interfere with analyte ionization, affecting quantification.- Complex Instrumentation: Requires more specialized expertise to operate and maintain.
GC-MS	Separates volatile components in the gas phase, followed by mass spectrometry.	- High Separation Efficiency: Capillary GC columns offer excellent resolution.[21]	- Requires Derivatization: The target molecule is non-volatile and must be chemically modified (e.g., silylation) to be analyzed, adding a complex step that can introduce artifacts.[21]- Thermal Instability: The molecule may degrade at the high temperatures used in the GC inlet.

Decision-Making Framework

The following diagram provides a logical framework for selecting the appropriate analytical technique based on the research objective.

Caption: Analytical Method Selection Framework.

Conclusion

For the comprehensive analysis of 4-amino-5-oxo-5-phenylmethoxypentanoic acid, 1H NMR spectroscopy is an indispensable tool. It is the only standalone technique that can provide unambiguous structural confirmation, enabled by the detailed interpretation of chemical shifts, integration, and complex coupling patterns, including the crucial diastereotopic nature of the C3 protons. When executed with a quantitative mindset, it transforms into a powerful method for purity assessment (qNMR) without the need for identical reference standards.[1][13]

While orthogonal techniques like HPLC and LC-MS offer superior sensitivity for trace impurity detection and are vital components of a complete analytical package, they cannot replace the definitive structural insight provided by NMR. Therefore, for researchers and drug development professionals working with novel chemical entities, a strategy that leverages 1H NMR for primary structural elucidation and purity validation, complemented by chromatographic methods for impurity profiling, represents the most robust and scientifically sound approach.

References

• Pauli, G. F., Jaki, B. U., & Lankin, D. C. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. Journal of Medicinal Chemistry, 57(21), 9220-9231. [Link]

• Chemistry LibreTexts. (2025, January 19). 20.8: Spectroscopy of Carboxylic Acids and Nitriles. [Link]

• PubChem. (n.d.). 4-Amino-5-oxo-pentanoic acid. National Center for Biotechnology Information. Retrieved February 25, 2026, from [Link]

• Master Organic Chemistry. (2022, February 8). Diastereotopic Protons in 1H NMR Spectroscopy: Examples. [Link]

• Pauli, G. F., Chen, S. N., Simmler, C., Lankin, D. C., Gödecke, T., Jaki, B. U., ... & Napolitano, J. G. (2014). Importance of purity evaluation and the potential of quantitative 1H NMR as a purity assay. Journal of medicinal chemistry, 57(21), 9220-9231. [Link]

• Gheorghiu, M. D., et al. (2016). 1H NMR AND CONFORMATIONAL ANALYSIS OF DIASTEREOTOPIC METHYLENE PROTONS IN ACHIRAL FLEXIBLE MOLECULES. Revue Roumaine de Chimie, 61(4-5), 323-331. [Link]

• Shimadzu. (n.d.). Analytical Methods for Amino Acids. [Link]

• Monakhova, Y. B., et al. (2023). Guide to NMR Method Development and Validation – Part I: Identification and Quantification. ResearchGate. [Link]

• ResearchGate. (n.d.). 1 H and 13 C Chemical Shifts of Assigned Amino Acids. [Link]

• Lee, S., et al. (2025). Comparison of Two Derivative Methods for the Quantification of Amino Acids in PM 2.5 Using GC-MS/MS. MDPI. [Link]

• Chegg.com. (2011, October 25). Solved This is a proton NMR spectrum for benzyl ethyl ether. [Link]

• Williamson, D., et al. (2002). 1H-NMR parameters of common amino acid residues measured in aqueous solutions of the linear tetrapeptides Gly-Gly-X-Ala at pressures between 0.1 and 200 MPa. Biophysical Chemistry, 96(2-3), 129-140. [Link]

• Sorkin, S., et al. (2021). A framework for automated structure elucidation from routine NMR spectra. Chemical Science, 12(45), 15046-15057. [Link]

• Monakhova, Y. B., & Kuballa, T. (2023). Liquid Nuclear Magnetic Resonance (NMR) Spectroscopy in Transition—From Structure Elucidation to Multi-Analysis Method. MDPI. [Link]

• KPWu's group research site. (2021, February 17). [NMR] 1H, 13C and 15N chemical shift table of 20 common amino acids. [Link]

• Emery Pharma. (2025, June 2). Unlocking Quality: The Ultimate Guide to GMP NMR Testing and Analytical Method Development, Validation Services for Reliable Release Testing. [Link]

• Toledo, M. V., et al. (2024). Fast and reliable method for analysis of derivatized plasma amino acids by liquid chromatography-single quadrupole-mass spectrometry. Journal of Dairy Science. [Link]

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• Le-Thanh, H., & Vocelle, D. (1990). 1H NMR studies of proton transfer in Schiff base and carboxylic acid systems. Canadian Journal of Chemistry, 68(10), 1909-1917. [Link]

• ResearchGate. (2025, August 10). H-1-NMR parameters of common amino acid residues measured in aqueous solutions of the linear tetrapeptides Gly-Gly-X-Ala at pressures between 0.1 and 200 MPa. [Link]

• Sorkin, S., et al. (2024). Accurate and Efficient Structure Elucidation from Routine One-Dimensional NMR Spectra Using Multitask Machine Learning. ACS Central Science. [Link]

• University of Stuttgart. (n.d.). Determining the Diastereoselectivity of the Formation of Dipeptidonucleotides by NMR Spectroscopy. [Link]

• ResearchGate. (n.d.). (A) 1H NMR spectra of 2-amino-4-(3-nitrophenyl). [Link]

• Frontiers. (2023, January 26). Machine learning in computational NMR-aided structural elucidation. [Link]

• Compound Interest. (2015). A GUIDE TO 1H NMR CHEMICAL SHIFT VALUES. [Link]

• ResearchGate. (2024, April 25). Why do sometimes O-H peak of carboxylic acid disappear in NMR spectrum?. [Link]

• SpectraBase. (n.d.). Benzyl tert-butyl ether - Optional[1H NMR] - Chemical Shifts. [Link]

• Chemistry LibreTexts. (2024, July 30). 13.5: Chemical Shifts in ¹H NMR Spectroscopy. [Link]

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• YouTube. (2015, April 22). Proton NMR Skills (Benzene Derivatives) - Part 1. [Link]

• PubChem. (n.d.). 4-Amino-5-oxopentanoic acid, (4R)-. National Center for Biotechnology Information. Retrieved February 25, 2026, from [Link]

• Schwarzinger, S., et al. (2000). 1H, 13C and 15N random coil NMR chemical shifts of the common amino acids. I. Investigations of nearest-neighbor effects. Journal of biomolecular NMR, 18(4), 329-338. [Link]

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• 12. youtube.com [youtube.com]
• 13. Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. mdpi.com [mdpi.com]
• 16. A framework for automated structure elucidation from routine NMR spectra - PMC [pmc.ncbi.nlm.nih.gov]
• 17. pubs.acs.org [pubs.acs.org]
• 18. Analytical Methods for Amino Acids : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 19. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 20. Unveiling Amino Acid Analysis: Challenges and Best Practices with Biological Samples - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 21. mdpi.com [mdpi.com]

Definitive Guide to HPLC Purity Standards for Glutamic Acid Gamma-Benzyl Ester

This guide serves as a definitive technical resource for establishing and validating HPLC purity standards for Glutamic Acid Gamma-Benzyl Ester (H-Glu(OBzl)-OH) . It is designed for analytical chemists and peptide scientists who require absolute certainty in their raw materials to prevent costly downstream failures in Solid-Phase Peptide Synthesis (SPPS).

Executive Summary: The "Hidden" Impurities in Peptide Synthesis

In the high-stakes world of peptide therapeutics, H-Glu(OBzl)-OH (CAS 1676-73-9) is a critical building block. Its gamma-benzyl ester protection is essential for preventing side-chain branching. However, commercial "purity" claims (e.g., ">98%") are often based on non-specific assays like titration or simple HPLC area integration, which fail to detect isomeric impurities (α-benzyl ester) or cyclization products (pyroglutamate).

This guide compares the performance of Certified Reference Standards (CRS) against In-House qNMR-Validated Standards and Technical Grade Reagents , providing a self-validating workflow to ensure your analytical baseline is accurate.

Part 1: Comparative Analysis of Purity Standards

Objective data indicates that relying solely on commercial "Technical Grade" material as a standard carries significant risk. The table below compares the three primary approaches to establishing a purity benchmark.

Table 1: Performance Comparison of Purity Standard Sources

Feature	Option A: Certified Reference Material (CRM)	Option B: In-House qNMR Standard (Recommended)	Option C: Technical Grade (Risky)
Primary Utility	Regulatory Compliance (GMP)	Routine QC & Method Validation	Rough Synthesis Monitoring
Traceability	NIST/USP Traceable	Intrinsic (Proton Counting)	Certificate of Analysis (CoA) only
Accuracy	High (>99.8%)	High (±0.5% absolute)	Variable (95-99%)
Specificity	Validated against all known impurities	Absolute molar purity	Unknown (often Area% only)
Cost	High ( $)	Moderate ( )	Low ($)
Risk Factor	Low	Low	High (Misses isomers/salts)

Scientist’s Insight:

Why Option B is the Winner: For H-Glu(OBzl)-OH, true CRMs are rare. The most robust "Alternative" is to purchase a high-grade reagent and validate it yourself using Quantitative NMR (qNMR) . This creates a "Gold Standard" specific to your lab, eliminating reliance on vendor claims.

Part 2: Deep Dive – The Self-Validating Analytical Protocols

To establish a reliable purity standard, you must employ orthogonal methods. We define the HPLC Protocol for routine checking and the qNMR Protocol for assigning absolute purity to your standard.

Protocol A: The "Workhorse" HPLC Method

Purpose: To detect trace impurities (0.1% level) and isomers that NMR might miss due to sensitivity limits.

Chromatographic System:

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse AAA or equivalent), 4.6 x 150 mm, 3.5 µm.

  • Rationale: A C18 stationary phase provides sufficient hydrophobicity to separate the mono-benzyl ester from the more hydrophobic di-benzyl ester and the hydrophilic free glutamic acid.

• Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water (pH ~2.0).

  • Rationale: Acidic pH suppresses the ionization of the carboxylic acids, sharpening peaks. Crucially, it prevents the hydrolysis of the benzyl ester, which can occur at neutral/basic pH.

• Mobile Phase B: 0.1% TFA in Acetonitrile.

• Gradient:

  • 0–2 min: 5% B (Isocratic hold for salts/free Glu)

  • 2–20 min: 5% → 60% B (Linear gradient)

  • 20–25 min: 60% → 95% B (Wash for di-benzyl impurities)

• Flow Rate: 1.0 mL/min.

• Detection:

  • Channel 1 (Quantification): UV 210 nm (Amide/Carboxyl). High sensitivity.[1]

  • Channel 2 (Specificity): UV 254 nm (Benzyl ring). Selective for ester; ignores non-aromatic impurities.

Protocol B: The "Truth" qNMR Method

Purpose: To assign an absolute purity value (%) to your "In-House Standard" without needing an external reference.

Workflow:

• Internal Standard (IS): Use Maleic Acid or Dimethyl Sulfone (Traceable grade).

• Solvent: D₂O with DCl (to ensure solubility and shift exchangeable protons) or DMSO-d6.

• Calculation:

  • Where

    = Integral, = Number of protons, = Molecular Weight, = Weight, = Purity of IS.

Part 3: Impurity Profile & Degradation Pathways

Understanding what you are separating is as important as the separation itself. H-Glu(OBzl)-OH is susceptible to specific degradation pathways that your HPLC method must resolve.

Visualization: Degradation & Impurity Network

The following diagram illustrates the chemical fate of Glutamic Acid Gamma-Benzyl Ester, highlighting the impurities that must be separated.

Caption: Figure 1. Impurity network for H-Glu(OBzl)-OH showing hydrolysis (red), cyclization (yellow), and synthesis byproducts (green/grey).

Key Separation Challenges:

• Pyroglutamate (pGlu): Often co-elutes with the main peak on standard C18 gradients. The 5% isocratic hold at the start of the HPLC protocol is designed to separate this early-eluting impurity.

• Regioisomer (α-benzyl ester): Extremely difficult to separate. Requires a high-efficiency column (3.5 µm or sub-2 µm) and a shallow gradient (0.5% B/min).

Part 4: Experimental Validation (Self-Validating System)

To implement this in your lab, follow this validation logic. This ensures your results are defensible to auditors.

• System Suitability Test (SST):

  • Inject a mixture of H-Glu-OH (free acid) and H-Glu(OBzl)-OH.

  • Requirement: Resolution (

    ) > 2.0. If peaks merge, lower the %B at the start of the gradient.

• Linearity Check:

  • Prepare 5 concentrations of your "In-House Standard" (0.1 mg/mL to 1.0 mg/mL).

  • Requirement:

    .[1][2] This proves the UV response is consistent and valid for quantifying impurities.

• LOD/LOQ Determination:

  • Dilute the standard to 0.05% of the target concentration.

  • Requirement: Signal-to-Noise (S/N) > 10. This confirms you can see the trace impurities shown in Figure 1.

Troubleshooting Guide

• Peak Tailing? The free amine on H-Glu(OBzl)-OH interacts with silanols. Solution: Ensure TFA is fresh or add 10 mM Ammonium Acetate to the mobile phase (if MS detection is not required).

• Ghost Peaks? Benzyl alcohol (from degradation) binds strongly to some plastics. Solution: Use glass vials and inserts only.

References

• Comparison of HPLC and qNMR for Purity Determination . National Institutes of Health (NIH). (Validation of qNMR as a primary standard method). [Link]

• Synthesis and Impurity Profiling of Benzyl Glutamate Derivatives . Frontiers in Chemistry. (Detailed synthesis routes and byproduct analysis). [Link]

• Agilent Technical Note: Amino Acid Analysis . Agilent Technologies.[3] (Specifics on C18 separation of amino acid esters). [Link]

Sources

• 1. usp.org [usp.org]
• 2. Simultaneous HPLC Determination of 22 Components of Essential Oils; Method Robustness with Experimental Design - PMC [pmc.ncbi.nlm.nih.gov]
• 3. agilent.com [agilent.com]

Introduction: The Vibrational Fingerprint of a Critical Functional Group

An In-Depth Guide to the FTIR Characteristic Peaks of Phenylmethoxy Ester Bonds for Researchers and Drug Development Professionals

In the landscape of pharmaceutical development and complex organic synthesis, the precise identification of functional groups is paramount. The phenylmethoxy ester, commonly known as a benzyl ester, is a frequently encountered moiety in active pharmaceutical ingredients (APIs), prodrugs, and synthetic intermediates. Its unique combination of an aromatic ring, an ether-like linkage, and an ester carbonyl group presents a distinct spectroscopic challenge. Fourier-Transform Infrared (FTIR) spectroscopy offers a rapid, non-destructive, and highly informative method for identifying this functional group by probing its specific molecular vibrations.

This guide provides a comprehensive analysis of the characteristic FTIR absorption peaks for the phenylmethoxy ester bond. Moving beyond a simple list of wavenumbers, we will explore the causality behind peak positions, the influence of molecular structure on the spectrum, and a comparative analysis with related functional groups. This document is designed to equip researchers, scientists, and drug development professionals with the expertise to confidently identify and characterize this vital chemical entity.

Theoretical Framework: Deconstructing the Phenylmethoxy Ester Vibrations

A molecule absorbs infrared radiation when the frequency of the radiation matches the frequency of a natural vibration of the molecule. For a phenylmethoxy ester, the key vibrations are localized within specific bonds and groups. Understanding these individual components is the first step to interpreting the full spectrum.

The primary vibrational modes of interest are:

• The Ester Carbonyl (C=O) Stretch: This is typically the most intense and diagnostically significant peak in the spectrum. Its position is sensitive to the electronic environment.[1]

• The Carbon-Oxygen (C-O) Stretches: Esters possess two distinct C-O single bonds, each giving rise to a strong absorption band. These are often referred to as the "Rule of Three" for esters when combined with the C=O peak.

• The Phenyl Group (Aromatic Ring): The aromatic ring exhibits characteristic C-H stretching and C=C in-ring bending vibrations.

• The Methylene Bridge (-CH₂-): The sp³ hybridized C-H bonds of the methylene group have their own characteristic stretching and bending frequencies.

The interplay of these groups defines the final "fingerprint" of the molecule.

Core Diagnostic Peaks: A Quantitative Analysis

The following table summarizes the key FTIR absorption bands that are characteristic of a phenylmethoxy ester, such as benzyl acetate or benzyl benzoate. These ranges are derived from established spectroscopic data.[2][3]

Functional Group Component	Vibrational Mode	Expected Wavenumber (cm⁻¹)	Intensity & Shape	Rationale & Expert Insights
Aromatic Ring (Phenyl)	=C-H Stretch	3100 - 3000	Medium, Sharp	These peaks appear at a higher frequency than aliphatic C-H stretches due to the sp² hybridization of the carbon atoms.[3] Their presence is a strong indicator of unsaturation.
C=C In-Ring Stretch	1600 - 1585 & 1500 - 1400	Medium to Weak, Sharp	The phenyl group gives rise to a characteristic pattern of sharp bands in this region. These "ring modes" are fundamental for confirming the presence of the aromatic system.[3]
C-H Out-of-Plane Bend	900 - 675	Strong	The specific position of these strong bands can often indicate the substitution pattern on the aromatic ring (mono-, ortho-, meta-, para-). For a typical monosubstituted benzyl group, strong bands are expected around 770-730 cm⁻¹ and 710-680 cm⁻¹.[4]
Alkyl (Methylene Bridge)	-C-H Stretch (sp³)	3000 - 2850	Medium	These peaks confirm the presence of saturated C-H bonds. In a phenylmethoxy ester, they are clearly distinguishable from the aromatic =C-H stretches that appear just above 3000 cm⁻¹.[3]
Ester Group	C=O Stretch	1750 - 1735	Very Strong, Sharp	This is the most prominent peak. For saturated aliphatic esters, the range is 1750-1735 cm⁻¹.[3] Unlike esters directly conjugated to an aromatic ring (e.g., ethyl benzoate), the insulating -CH₂- group in a benzyl ester prevents conjugation, keeping the C=O frequency high.[4]
C-O-C Asymmetric Stretch	~1250 - 1160	Strong, Sharp	This vibration corresponds to the stretch of the C(=O)-O bond. For acetate esters specifically, this peak is often observed at the higher end of the range, around 1240 cm⁻¹.
O-C-C Symmetric Stretch	~1100 - 1000	Strong, Sharp	This peak arises from the stretching of the O-CH₂ bond. The combination of the strong C=O and these two strong C-O stretches forms the characteristic "Rule of Three" pattern for esters.

Comparative Analysis: Distinguishing Phenylmethoxy Esters from Alternatives

Objective comparison is key to confident spectral interpretation. An unknown spectrum rarely contains a single pure compound. Understanding how the phenylmethoxy ester spectrum differs from that of its precursors, isomers, and other related compounds is crucial.

Comparison with Other Ester Types

Ester Type	Example	C=O Stretch (cm⁻¹)	C-O Stretches (cm⁻¹)	Key Differentiator
Phenylmethoxy (Benzyl) Ester	Benzyl Acetate	~1740	~1240, ~1025	Non-conjugated C=O. Presence of both sp² and sp³ C-H stretches.
Simple Alkyl Ester	Ethyl Acetate	~1740	~1240, ~1047	Similar C=O and C-O peaks, but a complete absence of aromatic peaks (~3050, 1600-1450, <900 cm⁻¹).
Aromatic (Aryl) Ester	Phenyl Acetate	~1760	~1215, ~1190	The C=O frequency is raised due to the electron-withdrawing nature of the phenoxy group.
Conjugated Aromatic Ester	Ethyl Benzoate	~1720	~1275, ~1110	Conjugation of the phenyl ring directly with the carbonyl lowers the C=O bond order and its stretching frequency.[4]

Potential Interferences from Synthetic Precursors

During drug development, it is common to analyze reaction mixtures. The starting materials for a typical benzyl ester synthesis (e.g., Fischer esterification) are a carboxylic acid and benzyl alcohol.

• Benzyl Alcohol: If unreacted benzyl alcohol is present, its spectrum will overlap. The most significant interference is the very strong, broad O-H stretching band from 3500-3200 cm⁻¹.[2] Its presence can obscure the C-H stretching region. The C-O stretch of the alcohol (~1050 cm⁻¹) can also overlap with the ester's O-C-C stretch.

• Carboxylic Acid: Residual carboxylic acid starting material will also show an extremely broad O-H stretch, but in a lower region (3300-2500 cm⁻¹).[3] Its carbonyl (C=O) stretch appears between 1760-1690 cm⁻¹ and could overlap with the ester C=O peak.

Experimental Protocol and Data Interpretation Workflow

To ensure trustworthy and reproducible results, a standardized experimental protocol is essential.

Protocol: Acquiring an FTIR Spectrum via Liquid Film

• Sample Preparation: Ensure the sample (e.g., benzyl benzoate) is free of water and particulate matter. If the sample is a solid, a KBr pellet or a solution in a suitable transparent solvent (like CCl₄) may be used. For a neat liquid, this step is straightforward.

• Background Spectrum: Acquire a background spectrum of the clean, empty sample compartment. This is a critical self-validating step that subtracts the influence of atmospheric CO₂ and water vapor from the final sample spectrum.

• Sample Application: Place one to two drops of the liquid sample onto a salt plate (e.g., NaCl or KBr). Place a second salt plate on top to create a thin liquid film.

• Sample Analysis: Place the salt plate assembly into the spectrometer's sample holder.

• Data Acquisition: Initiate the scan. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio. The typical mid-infrared range is 4000 to 400 cm⁻¹.[5]

• Data Processing: The resulting interferogram is subjected to a Fourier transform by the instrument's software to produce the final spectrum of transmittance or absorbance versus wavenumber.

Workflow for Spectral Interpretation

The following diagram illustrates a logical workflow for identifying a phenylmethoxy ester from an unknown FTIR spectrum.

FTIR interpretation workflow.

Limitations and Complementary Analytical Techniques

While powerful, FTIR spectroscopy has its limitations. It provides information about the functional groups present but does not reveal the overall molecular structure, molecular weight, or the connectivity of atoms. For unambiguous structure elucidation, it is essential to use FTIR in conjunction with other analytical methods.

Relationship between key analytical techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed information about the carbon-hydrogen framework and the connectivity of atoms.

• Mass Spectrometry (MS): Determines the molecular weight of the compound and can provide structural information through fragmentation patterns.

Conclusion

The identification of a phenylmethoxy ester by FTIR spectroscopy is a robust and reliable technique when approached with a systematic understanding of its constituent parts. The definitive signature lies in the combination of a strong, non-conjugated carbonyl absorption around 1740 cm⁻¹ , two intense C-O stretching bands between 1300-1000 cm⁻¹ , and the unmistakable peaks of a monosubstituted aromatic ring. By comparing an unknown spectrum against the data provided and considering potential interferences, researchers can achieve a high degree of confidence in their structural assignments, accelerating research and ensuring the quality of materials in drug development.

References

• University of Colorado Boulder. (n.d.). Table of Characteristic IR Absorptions.

• LibreTexts. (2020, May 30). 11.5: Infrared Spectra of Some Common Functional Groups. Chemistry LibreTexts. Retrieved from [Link]

• Specac Ltd. (n.d.). Interpreting Infrared Spectra. Retrieved from [Link]

• AZoM. (2025, March 21). How to Interpret FTIR Results: A Beginner's Guide. Retrieved from [Link]

• SlidePlayer. (n.d.). Carbonyl - compounds - IR - spectroscopy. Retrieved from [Link]

• Bhave, N. S., & Doraiswamy, S. (2020, December 20). The C=O Bond, Part VI: Esters and the Rule of Three. Spectroscopy Online. Retrieved from [Link]

• Smith, B. C. (2020, December 20). The Carbonyl Group, Part I: Introduction. Spectroscopy Online. Retrieved from [Link]

• NIST. (n.d.). Acetic acid, phenylmethyl ester. NIST Chemistry WebBook. Retrieved from [Link]

• Das, S., et al. (2016). An unprecedented route for benzyl/alkyl acetate synthesis from alcohols. RSC Advances. Retrieved from a publicly available research article.

• PubChem. (n.d.). Benzyl acetate. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). Benzyl benzoate. National Center for Biotechnology Information. Retrieved from [Link]

Sources

• 1. spectroscopyonline.com [spectroscopyonline.com]
• 2. uanlch.vscht.cz [uanlch.vscht.cz]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chem.pg.edu.pl [chem.pg.edu.pl]
• 5. azooptics.com [azooptics.com]

Technical Comparison: Benzyl (OBzl) vs. tert-Butyl (OtBu) Side-Chain Protection for Glutamate in Peptide Synthesis

Executive Summary

For researchers and process chemists in peptide synthesis, the choice between H-Glu(OBzl)-OH (Glutamic acid γ-benzyl ester) and H-Glu(OtBu)-OH (Glutamic acid γ-tert-butyl ester) is rarely a matter of preference but rather a dictate of the chosen synthetic strategy (Boc vs. Fmoc ).

• H-Glu(OtBu)-OH is the cornerstone of Fmoc/tBu solid-phase peptide synthesis (SPPS) . Its side-chain ester is acid-labile (TFA) but base-stable, providing perfect orthogonality to the Fmoc group.

• H-Glu(OBzl)-OH is the standard for Boc/Bzl SPPS . Its side-chain ester is acid-stable (survives TFA deprotection of Boc) but is cleaved by strong anhydrous acids like Hydrogen Fluoride (HF) or TFMSA.

This guide analyzes the physicochemical distinctions, reaction mechanisms, and critical side-reaction profiles (specifically pyroglutamate formation) to support optimization in complex peptide sequences.

Part 1: Technical Specifications & Physicochemical Properties

The following table contrasts the fundamental properties of the two derivatives. Note that while "H-Glu..." denotes the free amine form, these reagents are often handled as salts (HCl) to improve stability and solubility before coupling.

Feature	H-Glu(OtBu)-OH	H-Glu(OBzl)-OH
Primary Application	Fmoc SPPS (Standard)	Boc SPPS (Standard)
Formula	C H NO	C H NO (Free Base)
Molecular Weight	~203.24 g/mol	~237.25 g/mol
Side Chain Lability	Acid Labile (95% TFA)	HF Labile (Anhydrous HF / TFMSA)
Stability to Base	High (Stable to 20% Piperidine)	Moderate (Susceptible to saponification)
Stability to Acid	Low (Cleaves in TFA)	High (Stable in 50% TFA)
Solubility	Soluble in water, acetic acid; Moderate in DMF	Soluble in water (as HCl salt); Free base soluble in DMF/DMSO
Major Side Reaction	-Butyl cation alkylation (Trp/Met)	Benzyl cation alkylation; Pyroglutamate cyclization

Part 2: Strategic Application & Orthogonality

The selection of the side-chain protection dictates the deprotection cocktail and scavenger regime.

Fmoc/tBu Strategy (H-Glu(OtBu)-OH)

In this regime, the OtBu group provides orthogonality. It remains intact during the repetitive removal of the N-terminal Fmoc group using bases like piperidine or DBU.

• Mechanism: The tert-butyl ester cleaves via an

  mechanism under acidic conditions (TFA), generating a stable tert-butyl carbocation.

• Implication: You must use scavengers (Water, TIS, EDT) to trap the tert-butyl cation, otherwise it will alkylate susceptible residues like Tryptophan (at the indole ring) or Methionine.

Boc/Bzl Strategy (H-Glu(OBzl)-OH)

Here, the side chain must survive the repetitive acidic conditions (50% TFA/DCM) used to remove the N-terminal Boc group.

• Mechanism: The benzyl ester is stable to TFA but cleaves via acidolysis in anhydrous HF (often at 0°C) or TFMSA.

• Implication: The cleavage conditions are harsh. HF is extremely hazardous and requires specialized Teflon apparatus. The cleavage generates benzyl cations, which are potent electrophiles requiring scavengers like anisole or p-cresol.

Visualization: Orthogonal Deprotection Pathways

Figure 1: Orthogonality comparison. Green arrows indicate stability; Red arrows indicate cleavage.

Part 3: Critical Performance Analysis

Pyroglutamate Formation (The Silent Yield Killer)

Both derivatives are susceptible to intramolecular cyclization to form pyroglutamate (pGlu) if the N-terminal amine is free. This is a saturation-kinetics driven reaction where the

-amino group attacks the -carbonyl.

• Risk Profile: High for H-Glu(OBzl)-OH.

  • In solution phase or during slow coupling steps, the free amine of H-Glu(OBzl)-OH attacks the benzyl ester more readily than the bulky tert-butyl ester.

  • Mechanism: The benzyl group is a better leaving group than the tert-butyl group in this nucleophilic acyl substitution context.

• Mitigation: When using H-Glu(OBzl)-OH (or H-Glu(OtBu)-OH) as a starting material in solution, ensure the N-terminus is acylated (coupled) immediately. Do not leave these reagents dissolved in basic or neutral buffers for extended periods.

Solubility & Handling

• H-Glu(OtBu)-OH: Generally exhibits higher solubility in organic solvents (DCM, DMF) compared to the benzyl derivative, making it easier to handle in automated synthesizers.

• H-Glu(OBzl)-OH: Often supplied as the HCl salt to prevent autocyclization and improve shelf stability. The free base is less stable.[1]

Part 4: Experimental Protocols

Protocol A: Deprotection of Glu(OtBu) (Fmoc Strategy)

Standard TFA Cocktail for final cleavage.

• Preparation: Prepare a cleavage cocktail of TFA : TIS : Water (95 : 2.5 : 2.5) .

  • Note: If the peptide contains Trp or Met, add EDT (2.5%) to scavenge

    -butyl cations.

• Reaction: Add the resin-bound peptide to the cocktail (10 mL per gram of resin).

• Incubation: Shake at room temperature for 2 to 3 hours . The OtBu group is usually removed within the first 30 minutes, but 2+ hours ensures removal of other protecting groups (Pbf, Trt).

• Precipitation: Filter the resin and precipitate the filtrate into cold diethyl ether.

Protocol B: Deprotection of Glu(OBzl) (Boc Strategy)

High-Vacuum HF Cleavage (Requires specialized training).

• Apparatus: Use a Teflon/Kel-F HF line. Glass cannot be used.

• Scavenger: Add p-cresol (10% v/v) or anisole to the reaction vessel containing the resin. This is critical to trap benzyl cations.

• Condensation: Condense anhydrous HF into the vessel at -78°C.

• Reaction: Warm to 0°C and stir for 45–60 minutes .

  • Warning: Do not exceed 0°C or 60 minutes to minimize aspartimide formation or acyl migration.

• Evaporation: Evaporate HF under high vacuum.

• Workup: Wash the resin with ether (to remove scavengers) and extract the peptide with aqueous acetic acid.

Visualization: Pyroglutamate Cyclization Mechanism

Figure 2: Mechanism of unwanted pyroglutamate formation. The free amine attacks the side-chain ester.

References

• PubChem. Compound Summary: H-Glu(OtBu)-OH (CID 7016383). National Library of Medicine. Retrieved from [Link]

• AAPPTec. H-Glu(OtBu)-OBzl HCl Product Data and Safety Information. Retrieved from [Link]

• ResearchGate. (2018). Side reactions in peptide synthesis: An overview. Retrieved from [Link]

Sources

• 1. hrcak.srce.hr [hrcak.srce.hr]

Benzyl Ester vs. Methyl Ester Protection: Stability &amp; Orthogonality Guide

Executive Summary: Strategic Selection

In complex organic synthesis, the choice between a methyl (Me) and a benzyl (Bn) ester is rarely about simple stability—it is about orthogonality .

While both protecting groups mask carboxylic acids effectively against mild acidic and nucleophilic conditions, their deprotection pathways diverge fundamentally. The methyl ester is the "robust" baseline, typically requiring basic hydrolysis or harsh nucleophilic cleavage.[1][2] The benzyl ester is the "versatile" alternative, offering a unique non-hydrolytic cleavage pathway via hydrogenolysis.

Key Decision Driver:

• Choose Methyl if your molecule must survive hydrogenation or if you plan to deprotect using saponification (base) at the end.

• Choose Benzyl if your molecule contains base-sensitive motifs (e.g., epimerizable centers, lactones) and you require neutral deprotection conditions (H₂/Pd).

Mechanistic Comparison

Understanding the electronic and steric underpinnings of these groups allows for rational troubleshooting when standard protocols fail.

Feature	Methyl Ester (-COOMe)	Benzyl Ester (-COOBn)
Steric Bulk	Minimal ( -value negligible).	Moderate. The phenyl ring adds bulk but rotates freely.
Electronic Effect	Inductive donor (+I). Makes carbonyl slightly less electrophilic.	Inductive withdrawer (-I) via the benzylic carbon. Makes carbonyl slightly more electrophilic.
C-O Bond Strength	Strong bond. Hard to cleave without activating carbonyl.	Weak benzylic C-O bond (~65 kcal/mol). Susceptible to homolytic cleavage (radical) and heterolytic carbocation formation.
Primary Cleavage Mode	B 2 (Base-catalyzed Acyl Cleavage). Attack at Carbonyl.	Hydrogenolysis (Surface-catalyzed radical cleavage) OR B 2 .

Stability Matrix & Reactivity Profile

The following matrix synthesizes field data regarding the stability of both esters under common synthetic conditions.

Condition	Methyl Ester Stability	Benzyl Ester Stability	differentiation Note
Aqueous Acid (HCl, H₂SO₄)	Stable (rt). Hydrolyzes at high temp.	Stable (rt).[2][3] Hydrolyzes at high temp.	No selectivity.
TFA / DCM	Stable .[4]	Stable .	Both survive Boc deprotection.
Strong Acid (HF, TfOH, HBr/AcOH)	Stable (mostly).	Labile . Cleaves via A 1 mechanism (stable benzyl cation).	Selective cleavage of Bn possible.
Aqueous Base (LiOH, NaOH)	Labile . Hydrolyzes readily (saponification).	Labile . Hydrolyzes readily.	Poor selectivity (Rates are often comparable).
Hydrogenolysis (H₂, Pd/C)	Stable .[2]	Labile . Cleaves rapidly to Toluene + Acid.	Primary Orthogonality.
Nucleophiles (LiI, CN⁻)	Labile (requires heat/aprotic solvent).	Labile . Benzylic position is highly reactive to S 2 attack.	Bn often cleaves faster than Me.
Lewis Acids (BBr₃, TMSI)	Labile (cleaves to acid/alkyl halide).	Labile (often cleaves under milder conditions than Me).	Bn cleaves at -78°C; Me often requires 0°C or rt.

Orthogonality & Selective Deprotection Strategies[2][4][5][6]

The power of these groups lies in their ability to be removed in the presence of one another.

Scenario A: Cleaving Benzyl in the Presence of Methyl (Standard)

This is the most common orthogonal strategy. The benzyl ester is removed via catalytic hydrogenolysis .[1][2][4][5] The methyl ester is completely inert to these conditions.

• Reagent: H₂ (1 atm) / 10% Pd-C / EtOH or EtOAc.

• Mechanism: Chemisorption of the phenyl ring onto the catalyst surface, followed by hydrogen insertion into the benzylic C-O bond.

• Limitation: Incompatible with other reducible groups (alkenes, alkynes, nitro groups, Cbz) unless poisoned catalysts (e.g., Lindlar) or specific solvents are used.

Scenario B: Cleaving Methyl in the Presence of Benzyl (Advanced)

This is chemically difficult because basic hydrolysis (LiOH) attacks both. However, specific organotin reagents can achieve this "reverse" selectivity.

• Reagent: Trimethyltin hydroxide (Me₃SnOH) .[3]

• Mechanism: This reagent acts as a mild, lipophilic hydroxide equivalent. It coordinates to the carbonyl and facilitates hydrolysis. Methyl esters, being less sterically hindered and lacking the hydrophobic shielding of the benzyl group, are often cleaved preferentially.

• Reference: Nicolaou, K. C., et al. Angew.[6] Chem. Int. Ed.2005 .[6]

Decision Logic Visualization

Caption: Decision tree for selecting between Methyl and Benzyl esters based on downstream chemical compatibility.

Experimental Protocols

Protocol 1: Selective Hydrogenolysis of Benzyl Ester

Validates: Stability of Methyl Ester, Labile nature of Benzyl Ester.

• Preparation: Dissolve the substrate (containing both COOBn and COOMe) in degassed Ethyl Acetate or Ethanol (0.1 M).

  • Note: Acetic acid (1-5%) can be added to accelerate the reaction if the substrate is base-sensitive (amines can poison the catalyst).

• Catalyst Loading: Add 10 wt% Palladium on Carbon (Pd/C).[2] For sensitive substrates, use 5 wt%.

• Hydrogenation: Purge the vessel with Nitrogen, then Hydrogen. Stir vigorously under a Hydrogen balloon (1 atm) at Room Temperature.

• Monitoring: Monitor by TLC. The Benzyl ester will disappear; the Methyl ester will remain unchanged.

• Workup: Filter through a Celite pad to remove the catalyst. Concentrate the filtrate.

  • Result: Free carboxylic acid (from Bn) + Intact Methyl Ester.

Protocol 2: Selective Hydrolysis of Methyl Ester (Me₃SnOH Method)

Validates: Selective cleavage of Me in presence of Bn.

• Reagents: To a solution of the diester in 1,2-dichloroethane (DCE), add Trimethyltin hydroxide (Me₃SnOH) (2–5 equivalents).

• Reaction: Heat the mixture to 60–80 °C.

• Mechanism: The reagent selectively hydrolyzes the less hindered methyl ester. The benzyl ester, being more hydrophobic and bulkier, reacts significantly slower.

• Workup: Dilute with EtOAc and wash with 5% HCl (to remove tin residues and protonate the acid).

  • Warning: Organotin compounds are toxic. Perform in a fume hood and dispose of waste separately.

References

• Greene, T. W.; Wuts, P. G. M. Protective Groups in Organic Synthesis, 3rd ed.; Wiley-Interscience: New York, 1999.[7]

• Nicolaou, K. C.; Estrada, A. A.; Zak, M.; Lee, S. H.; Safina, B. S. "A Mild and Selective Method for the Hydrolysis of Esters with Trimethyltin Hydroxide." Angew.[6] Chem. Int. Ed.2005 , 44, 1378–1382.

• Congreve, M. S.; Davison, E. C.; Fuhry, M. A. M.; Holmes, A. B. "Selective Cleavage of Benzyl Ethers." Synlett1993 , 663–664. (Demonstrates Lewis Acid selectivity).

• Salomon, C. J.; Mata, E. G.; Mascaretti, O. A. "Bis(tributyltin) Oxide (BBTO): A Versatile Reagent in Organic Synthesis." Tetrahedron1993 , 49, 3691-3748.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. learninglink.oup.com [learninglink.oup.com]
• 6. semanticscholar.org [semanticscholar.org]
• 7. Benzyl Ethers [organic-chemistry.org]

A Senior Application Scientist's Guide to Crystallographic Data Validation: A Case Study of 4-amino-5-oxo-5-phenylmethoxypentanoic Acid

While a public crystallographic information file (CIF) for this specific molecule is not available at the time of writing, this guide will simulate the validation workflow a crystallographer would undertake upon solving its structure. We will explore the essential tools, explain the rationale behind each validation check, and present the expected outcomes based on established chemical principles and data from analogous structures.

The Imperative of Validation: Beyond the R-factor

A low residual factor (R-factor) is often mistakenly brandished as the sole indicator of a high-quality crystal structure. While important, it is merely one piece of a complex puzzle. True validation is a holistic process that interrogates the internal consistency of the structural model, its agreement with the experimental data, and its overall chemical reasonableness. The International Union of Crystallography (IUCr) has established rigorous standards for the publication of crystallographic data, which are enforced through a suite of validation tools.[1][2]

This guide will focus on a three-tiered approach to validation, encompassing:

• Syntax and Format Validation: Ensuring the Crystallographic Information File (CIF) is correctly formatted.

• Geometric and Stereochemical Analysis: Scrutinizing the model for chemical sensibility.

• Structure Factor Analysis: Assessing the model's fit to the experimental diffraction data.

The Validation Workflow: A Step-by-Step Protocol

The following protocol outlines the critical steps for validating the crystal structure of 4-amino-5-oxo-5-phenylmethoxypentanoic acid.

Caption: A typical workflow for crystallographic data validation, from initial model to final deposition.

Step 1: The CHECKCIF Protocol

The cornerstone of crystallographic validation is the IUCr's checkCIF service.[3][4] This automated tool scrutinizes a CIF for syntactic errors, missing information, and potential issues with the structural model. The output is a report with alerts classified by severity (A, B, C, G). The goal is to resolve all A and B alerts and to understand and, if necessary, explain any remaining C or G alerts.

Experimental Protocol:

• Prepare the CIF: Following refinement of the crystal structure of 4-amino-5-oxo-5-phenylmethoxypentanoic acid, a CIF is generated using software such as SHELXL or Olex2.[5] This file should contain not only the atomic coordinates but also the structure factor data.

• Submit to checkCIF: The CIF is uploaded to the checkCIF web service (checkcif.iucr.org).

• Analyze the Report: The generated report is carefully reviewed. For our target molecule, we would pay close attention to alerts related to:

  • Completeness of Data: Ensuring all required data fields are present.

  • Geometric Outliers: Unusual bond lengths, angles, or torsion angles.

  • Displacement Parameters: Non-positive definite atomic displacement parameters (ADPs).

  • Hydrogen Atom Treatment: Correct placement and refinement of hydrogen atoms.

A Hypothetical checkCIF Alert for 4-amino-5-oxo-5-phenylmethoxypentanoic acid and Its Resolution:

Alert Type	Alert Message (Hypothetical)	Causality and Explanation	Resolution
B	THETM01_ALERT_3_B The value of _exptl_absorpt_correction_T_max is expected to be .......	This alert indicates that the absorption correction details are incomplete. Accurate absorption correction is crucial for high-quality data, especially if heavy atoms are present or the crystal shape is irregular.	The absorption correction type and transmission factors (min and max) should be correctly reported in the CIF. This information is obtained from the data processing software (e.g., SADABS).
C	PLAT097_ALERT_2_C Large Reported Max. (Positive) Residual Density	A significant peak in the difference Fourier map might indicate a missed atom (e.g., a solvent molecule), a disordered component, or an incorrect atom assignment.	The region of the residual density should be carefully inspected in a molecular graphics program like Coot or Mercury. An attempt should be made to model any features found. If the peak is a ghost peak resulting from data truncation, this should be noted.

Step 2: In-depth Geometric Analysis with PLATON

While checkCIF provides a comprehensive overview, the PLATON software offers a suite of powerful tools for a more granular analysis of the crystal structure's geometry.[6][7][8][9][10]

Experimental Protocol:

• Load CIF into PLATON: The CIF for 4-amino-5-oxo-5-phenylmethoxypentanoic acid is loaded into PLATON.

• Perform Geometric Calculations: A full geometric analysis is performed. This includes calculations of all bond lengths, bond angles, torsion angles, and intermolecular contacts.

• Check for Missed Symmetry: The ADDSYM routine within PLATON is used to check if the structure has been solved in a lower symmetry space group than is appropriate.

• Analyze Voids: The VOID calculation is performed to search for solvent-accessible voids in the crystal lattice, which may indicate the presence of disordered solvent molecules that have not been modeled.

Comparative Geometric Data for 4-amino-5-oxo-5-phenylmethoxypentanoic Acid (Hypothetical vs. Expected):

Geometric Parameter	Expected Range (from similar structures)	Hypothetical Measured Value	Validation Status
C(carboxyl)-O(hydroxyl) bond length	1.30 - 1.34 Å	1.32 Å	Within expected range
C(carboxyl)=O bond length	1.19 - 1.23 Å	1.21 Å	Within expected range
C(amide)-N bond length	1.32 - 1.36 Å	1.34 Å	Within expected range
Phenyl ring planarity (RMSD)	< 0.01 Å	0.005 Å	Good planarity

This comparative table illustrates how the experimentally determined geometric parameters for our target molecule would be benchmarked against established values from the Cambridge Structural Database (CSD) for similar functional groups.[11]

Step 3: Bond Length and Angle Validation with Mogul

Mogul, a tool from the Cambridge Crystallographic Data Centre (CCDC), provides a powerful statistical validation of molecular geometry.[12][13][14] It compares the bond lengths, bond angles, and torsion angles in the experimental structure against a vast library of data from the CSD.

Experimental Protocol:

• Run Mogul Analysis: The CIF for 4-amino-5-oxo-5-phenylmethoxypentanoic acid is analyzed using Mogul, often accessed through Mercury or as part of refinement software packages.

• Review Statistical Output: Mogul provides a statistical summary for each geometric parameter, including the number of observations in the CSD, the mean, and the standard deviation (Z-score).

• Identify Outliers: Any parameters with a high Z-score (typically > 2) are flagged as potential outliers that require further investigation.

Sources

• 1. iucr.org [iucr.org]
• 2. iucr.org [iucr.org]
• 3. ccdc.cam.ac.uk [ccdc.cam.ac.uk]
• 4. m.youtube.com [m.youtube.com]
• 5. iucr.org [iucr.org]
• 6. PLATON [chem.gla.ac.uk]
• 7. PLATON INTRO [platonsoft.nl]
• 8. THE PLATON HOMEPAGE [web.mit.edu]
• 9. cad4.cpac.washington.edu [cad4.cpac.washington.edu]
• 10. cristal.org [cristal.org]
• 11. ccdc.cam.ac.uk [ccdc.cam.ac.uk]
• 12. m.youtube.com [m.youtube.com]
• 13. m.youtube.com [m.youtube.com]
• 14. Mogul – Chemical Crystallography [xtl.ox.ac.uk]

Thermal analysis (DSC/TGA) of poly-gamma-benzyl-L-glutamate derivatives

Comparative Guide: Thermal Analysis of Poly( -benzyl-L-glutamate) (PBLG) Derivatives

Executive Summary

Poly(

-benzyl-L-glutamate) (PBLG) represents a unique class of synthetic polypeptides capable of forming stable secondary structures ( -helices) that self-assemble into liquid crystalline phases. Unlike random coil polyesters such as PLGA, PBLG derivatives offer supramolecular ordering that is critical for controlled drug release and tissue engineering scaffolds.

This guide provides a rigorous technical comparison of PBLG derivatives (specifically PBLG-b-PEG block copolymers ) against industry-standard PLGA and unmodified Homopolymer PBLG . We focus on thermal validation using Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA), detailing the protocols necessary to distinguish between side-chain relaxations, liquid crystalline transitions, and degradation events.

Part 1: The Material Landscape & Causality

To interpret thermal data correctly, one must understand the molecular architecture.

• Homopolymer PBLG: A rigid rod polymer. The bulky benzyl side chains force the backbone into a tight

  -helix. Thermal transitions are dominated by side-chain mobility, not backbone flexibility.

• PBLG-b-PEG (The Derivative): An amphiphilic block copolymer.[1] The PEG (Polyethylene glycol) block acts as a solvating soft segment, introducing flexibility and distinct melting domains (

  ) that are absent in the rigid PBLG homopolymer.

• PLGA (The Alternative): An amorphous polyester. It lacks secondary structure (random coil). Its thermal profile is defined simply by a glass transition (

  ) and hydrolytic degradation.

Part 2: Thermogravimetric Analysis (TGA) – Stability Profiling

TGA is the primary screen for processing windows. PBLG derivatives exhibit a characteristic "two-stage" degradation mechanism distinct from the single-step degradation of PLGA.

The Mechanism: "Unzipping" vs. Random Scission

• PBLG: Undergoes a specific side-chain cleavage mechanism. The benzyl ester bond breaks first (Stage 1), releasing benzyl alcohol. This destabilizes the helix, leading to backbone depolymerization (Stage 2).

• PLGA: Degrades via random chain scission and hydrolysis, typically showing a single mass-loss event.

Visualization: Degradation Pathways

Caption: Figure 1. Thermal degradation pathway of PBLG derivatives showing the characteristic two-stage mass loss.

Validated TGA Protocol

Objective: Determine

(Temperature at 5% mass loss) and differentiate solvent loss from degradation.

• Sample Prep: Load 5–10 mg of vacuum-dried sample into a Platinum (Pt) or Alumina pan. Why Pt? To avoid catalytic reactions with the polypeptide at high T.

• Equilibration: Purge with Nitrogen (50 mL/min) for 10 mins at 25°C. Why? To remove atmospheric oxygen which causes premature oxidative degradation.

• Ramp: Heat from 25°C to 600°C at 10°C/min.

• Analysis: Calculate the first derivative (DTG) to identify overlapping peaks.

Part 3: Differential Scanning Calorimetry (DSC) – Phase Transitions

DSC analysis of PBLG is notoriously misinterpreted. The "melting" peak often cited is not a crystal-to-melt transition but a Liquid Crystalline (LC) transition or side-chain relaxation.

Critical Distinctions

• Side-Chain Relaxation (

  ): Occurs . Often mistaken for . This represents the motion of the benzyl group, not the backbone.

• Backbone Glass Transition (

  ): For PBLG, this is often obscured by the strong -helical hydrogen bonding.

• PEG Melting (

  ): In PBLG-b-PEG, a sharp endotherm at confirms the presence of crystalline PEG domains.

Visualization: Thermal Workflow

Caption: Figure 2. Standardized DSC protocol "Heat-Cool-Heat" required to eliminate solvent casting history and isolate intrinsic polymer properties.

Validated DSC Protocol

Objective: Quantify crystallinity and side-chain mobility.

• Pan Selection: Tzero Aluminum Hermetic pans. Why? Prevents leakage of molten PEG and ensures good thermal contact.

• Cycle 1 (Conditioning): Heat to 120°C (below degradation). Critical: Do not exceed 200°C for PBLG in air, or oxidation will occur.

• Cooling: Cool to -40°C at 10°C/min.

• Cycle 2 (Measurement): Heat to 200°C at 10°C/min.

• Integration: Integrate the melting peak of PEG (

  ) to calculate % Crystallinity relative to pure PEG (approx. 200 J/g).

Part 4: Comparative Performance Guide

The following table synthesizes experimental data to assist in material selection.

Table 1: Thermal Property Comparison

Feature	PBLG Homopolymer	PBLG-b-PEG (Derivative)	PLGA (50:50) (Alternative)
Primary Structure	Rigid Rod ( -helix)	Amphiphilic Block (Rod-Coil)	Random Coil (Amorphous)
(Glass Transition)	Not distinct (Side chain motion )	PEG block: PBLG block:	(Distinct step)
(Melting Point)	None (Liquid Crystal transition )	(PEG domain)	None (Amorphous)
Degradation Onset ( )		(PEG lowers stability slightly)
Degradation Profile	Two-Step (Side chain Main chain)	Multi-Step (PEG Side chain Main chain)	Single-Step (Random scission)
Crystallinity	Liquid Crystalline	Semi-crystalline (PEG phase)	Amorphous

Expert Insight: When to choose which?

• Choose PBLG-b-PEG if you need a thermo-responsive hydrogel or a micelle carrier. The PEG melting transition (

  ) allows for thermal triggering, while the PBLG core remains stable.

• Choose PLGA if you need a bulk-eroding matrix with a standard

  near body temperature. PLGA is better for simple encapsulation where supramolecular ordering is not required.

• Choose Homopolymer PBLG only for electrospun fibers or piezoelectric scaffolds where mechanical rigidity and liquid crystalline alignment are paramount.

References

• Kricheldorf, H. R. (1987).

• Chen, J., et al. (2020). "Development of Light-Responsive Poly(

  -Benzyl-L-Glutamate) as Photo Switches". Frontiers in Bioengineering and Biotechnology. Link (Discusses transitions of PBLG derivatives).

• Gao, S., et al. (2017). "Synthesis and Properties of Shape Memory Poly(

  -Benzyl-l-Glutamate)-b-Poly(Propylene Glycol)". Applied Sciences.[2][3] Link (Provides specific DSC/TGA curves for PBLG block copolymers).

• Washington, K., et al. (2017). "Thermogelation of PLGA-block-PEG-block-PLGA Copolymers". Sigma-Aldrich Technical Guides. Link (Comparative data for PEG-based block copolymers).

• Vroman, I., & Tighzert, L. (2009). "Biodegradable Polymers".[3][4][5] Materials. Link (General reference for PLGA thermal properties).

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Properties of Poly (Lactic-co-Glycolic Acid) and Progress of Poly (Lactic-co-Glycolic Acid)-Based Biodegradable Materials in Biomedical Research | MDPI [mdpi.com]
• 4. upcommons.upc.edu [upcommons.upc.edu]
• 5. thaiscience.info [thaiscience.info]

Safety & Regulatory Compliance

Standard Operating Procedure: Safe Disposal of 4-amino-5-oxo-5-phenylmethoxypentanoic acid

Executive Summary: The Principle of Proactive Safety

This document provides a comprehensive, step-by-step guide for the safe and compliant disposal of 4-amino-5-oxo-5-phenylmethoxypentanoic acid. As specific safety and disposal data for this compound are not extensively published, this guide is founded on established principles of chemical safety, risk assessment based on functional group analysis, and adherence to federal and institutional regulations. Our core directive is to treat novel or uncharacterized compounds with a heightened level of caution, ensuring that disposal methods mitigate any potential risks to personnel and the environment. This protocol is designed to be a self-validating system, prioritizing safety and regulatory compliance at every stage.

Hazard Analysis & Risk Assessment

The primary step before any disposal action is a thorough risk assessment. The structure of 4-amino-5-oxo-5-phenylmethoxypentanoic acid contains several functional groups that inform our disposal strategy.

Functional Group	Chemical Moiety	Inferred Properties & Potential Hazards	Disposal Consideration
Carboxylic Acid	-COOH	Acidic, potentially corrosive to certain materials.	Segregate from bases and reactive metals. Use a designated, acid-resistant waste container.
Amino Group	-NH₂	Basic, potential skin or respiratory irritant/sensitizer.	Avoid creating dust or aerosols. Handle with appropriate personal protective equipment (PPE).
Aromatic Ring	-C₆H₅ (in the phenylmethoxy group)	May possess environmental persistence and ecotoxicity.	Must be disposed of as chemical waste, not discharged into the sanitary sewer system.
Ketone	C=O	Generally stable, but can increase water solubility.	Contributes to the overall chemical profile for waste stream identification.

Given that this compound is under investigation by drug development professionals, we must assume it may have undetermined biological activity. Therefore, all waste, including contaminated consumables, must be treated as hazardous chemical waste.

Personal Protective Equipment (PPE) Requirements

A non-negotiable baseline for handling this compound includes:

• Eye Protection: ANSI Z87.1 compliant safety glasses or goggles.

• Hand Protection: Nitrile gloves (double-gloving is recommended). Ensure to check for breakthrough times if the compound is dissolved in a solvent.

• Body Protection: A standard laboratory coat.

• Respiratory Protection: If there is any risk of generating aerosols or dust, work must be conducted within a certified chemical fume hood.

Disposal Workflow: A Step-by-Step Protocol

The following workflow is designed to ensure a logical, safe, and compliant disposal process from the point of generation to final hand-off.

Diagram: Chemical Waste Disposal Decision Workflow

Caption: Decision workflow for the safe disposal of laboratory chemical waste.

Procedure:

• Waste Identification and Segregation:

  • Solid Waste: Collect pure, unadulterated 4-amino-5-oxo-5-phenylmethoxypentanoic acid and any contaminated solid consumables (e.g., weigh boats, contaminated gloves, paper towels) in a dedicated, robustly sealed polyethylene bag or container. This container must be labeled as "Non-Halogenated Organic Solid Waste."

  • Liquid Waste: If the compound is in a solution, it must be segregated based on the solvent. For example, solutions in methanol or ethanol should be collected in a container labeled "Non-Halogenated Organic Liquid Waste." Crucially, do not mix with halogenated solvents (e.g., dichloromethane, chloroform) or aqueous waste streams containing metals.

• Containerization:

  • Use only approved hazardous waste containers provided by your institution's Environmental Health & Safety (EHS) department. For liquid waste, this is typically a high-density polyethylene (HDPE) or glass carboy.

  • Ensure the container is chemically compatible with the waste.

  • Do not fill containers beyond 90% capacity to prevent spills and allow for vapor expansion.

• Labeling (The Most Critical Step):

  • All waste containers must be labeled immediately upon the first addition of waste.

  • The label must be fully completed and legible, including:

    • The words "Hazardous Waste."

    • The full, unabbreviated chemical name: "4-amino-5-oxo-5-phenylmethoxypentanoic acid."

    • A list of all components and their approximate percentages, including solvents.

    • The primary hazard(s) associated with the waste (e.g., "Irritant," "Handle with Caution - Biological Activity Unknown").

    • The date the container was started.

    • The name and contact information of the generating researcher/laboratory.

• Temporary Storage (Satellite Accumulation Area - SAA):

  • Store the sealed and labeled waste container in a designated SAA within the laboratory.

  • The SAA must be at or near the point of generation and under the control of the laboratory personnel.

  • Ensure secondary containment is used to capture any potential leaks from the primary container.

• Arranging for Final Disposal:

  • Once the waste container is full (or within one year of the start date, whichever comes first), submit a chemical waste pickup request to your institution's EHS office.

  • Do not pour any amount of 4-amino-5-oxo-5-phenylmethoxypentanoic acid, or solutions containing it, down the drain. This is a direct violation of regulations set forth by the Environmental Protection Agency (EPA). The final disposal method for this type of organic waste is typically high-temperature incineration by a licensed hazardous waste management facility.

Emergency Procedures

• Spill:

  • Small Spill (in a fume hood): Absorb the material with a chemical absorbent pad or vermiculite. Gently sweep the absorbed material into a designated waste bag. Clean the area with an appropriate solvent, and collect all cleaning materials as hazardous waste.

  • Large Spill (or any spill outside a fume hood): Evacuate the immediate area. Alert colleagues and contact your institution's EHS emergency line immediately. Do not attempt to clean it up yourself.

• Personnel Exposure:

  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing.

  • Eye Contact: Immediately flush eyes with the nearest emergency eyewash station for at least 15 minutes, holding the eyelids open.

  • In all cases of exposure, seek immediate medical attention after initial flushing and report the incident to your supervisor and EHS. Provide the medical team with the full chemical name.

References

• Stanford University Environmental Health & Safety. Chemical Waste Management.[Link]

• U.S. Environmental Protection Agency. Code of Federal Regulations, Title 40, §262.15: Satellite accumulation area regulations.[Link]

• U.S. Environmental Protection Agency. Hazardous Waste.[Link]

A Researcher's Guide to Handling 4-amino-5-oxo-5-phenylmethoxypentanoic acid: Personal Protective Equipment, Operational Protocols, and Disposal

Hazard Assessment: A Proactive Approach

Given the absence of a specific Safety Data Sheet (SDS) for 4-amino-5-oxo-5-phenylmethoxypentanoic acid, a conservative approach to hazard assessment is paramount. Based on data from structurally similar compounds, researchers should anticipate the following potential hazards:

• Skin Irritation: Many organic acids and amino acid derivatives can cause skin irritation upon contact.[1][2]

• Serious Eye Irritation: The acidic nature of the carboxylic acid group and the potential reactivity of the ketone can lead to serious eye irritation or damage.[1][2]

• Respiratory Tract Irritation: If the compound is a powder or dust, inhalation may lead to respiratory irritation.[1][2]

It is crucial to treat this compound with a high degree of caution, assuming it may possess other uncharacterized hazards.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered PPE strategy is essential to mitigate the risks associated with handling 4-amino-5-oxo-5-phenylmethoxypentanoic acid. The minimum required PPE for any work in a laboratory setting includes a lab coat, protective eyewear, long pants, and closed-toe shoes.[3] However, for this specific compound, enhanced protection is warranted.

PPE Component	Specification	Rationale
Hand Protection	Double-gloving with nitrile gloves. For extended handling, consider a more robust glove like a Silver Shield under the outer nitrile glove.	Provides a barrier against potential skin irritants. Double-gloving offers additional protection in case of a tear or puncture in the outer glove.
Eye and Face Protection	Chemical splash goggles are mandatory. A face shield should be worn over the goggles, especially when handling larger quantities or during procedures with a splash risk.[3][4]	Protects against splashes and airborne particles, safeguarding from serious eye irritation. The face shield provides an additional layer of protection for the entire face.
Body Protection	A flame-resistant lab coat that extends below the knee.[4]	Protects the skin and personal clothing from spills and splashes.
Respiratory Protection	A NIOSH-approved respirator may be necessary if handling the compound as a powder outside of a certified chemical fume hood.[5]	Prevents the inhalation of airborne particles that could cause respiratory irritation.

dot

Caption: A logical workflow for safe handling of 4-amino-5-oxo-5-phenylmethoxypentanoic acid, from hazard assessment to post-handling procedures.

Operational Plan: A Step-by-Step Guide for Safe Handling

A clear and concise operational plan minimizes the risk of exposure and ensures procedural consistency.

• Preparation:

  • Ensure a certified chemical fume hood is available and functioning correctly.

  • Assemble all necessary equipment and reagents before introducing the 4-amino-5-oxo-5-phenylmethoxypentanoic acid.

  • Clearly label all containers.

  • Have a spill kit readily accessible.

• Handling:

  • All manipulations of the solid compound or its solutions must be performed within a chemical fume hood to prevent inhalation of dust or vapors.

  • Use appropriate tools (spatulas, weigh boats) to handle the solid. Avoid creating dust.

  • When preparing solutions, add the solid to the solvent slowly to avoid splashing.

• In Case of Exposure:

  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing.[1][2] Seek medical attention if irritation persists.

  • Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[1][2] Seek immediate medical attention.

  • Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[2]

  • Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.

Disposal Plan: Responsible Stewardship

Proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility.

• Waste Collection: All waste containing 4-amino-5-oxo-5-phenylmethoxypentanoic acid, including contaminated consumables (gloves, weigh boats, pipette tips), should be collected in a designated, clearly labeled, and sealed hazardous waste container.

• Waste Segregation: Do not mix this waste stream with other incompatible chemical wastes.

• Disposal Procedure: The collected waste must be disposed of through an approved hazardous waste disposal facility, in accordance with local, state, and federal regulations.[1][6]

The metabolic breakdown of amino acids typically involves deamination, where the amino group is removed.[7][8] This process ultimately leads to the formation of urea, which is excreted.[8][9] While this is the biological fate, chemical disposal requires a more robust approach to ensure complete containment and neutralization of any potential hazards.

dot

Caption: The mandated disposal pathway for 4-amino-5-oxo-5-phenylmethoxypentanoic acid waste, ensuring regulatory compliance and environmental protection.

By adhering to these rigorous safety protocols, researchers can confidently work with 4-amino-5-oxo-5-phenylmethoxypentanoic acid, fostering a culture of safety and scientific excellence. This proactive approach to laboratory safety not only protects the individual but also ensures the integrity and reproducibility of the research.

References

• Thermo Fisher Scientific. (2025, October 30).
• Environmental Health and Safety.
• Apollo Scientific.
• Sustainability. Amino Acid Recycling.
• Sigma-Aldrich. 5-(Methyl(phenyl)amino)-5-oxopentanoic acid.
• Safety D
• CHEMM. (2026, February 4). Personal Protective Equipment (PPE).
• Dartmouth Environmental Health and Safety. Personal Protective Equipment in Chemistry.
• National Institutes of Health. (2026, February 14). 5-Oxopentanoic acid. PubChem.
• Sigma-Aldrich. (2025, November 7).
• SAMS Solutions. (2024, August 27). Protective Gear for Chemical Handling Must-Have Equipment.
• Chemistry LibreTexts. (2022, April 26). 10.
• Carl ROTH.
• Carl ROTH.
• Our Biochemistry. (2024, November 16). Ammonia Disposal - Short-answer Questions.
• University of Nevada, Reno Environmental Health & Safety. (2025, January). Chapter 13, Chemical Hygiene Plan: Personal Protective Equipment.
• Chem-Impex. 5-(4-Fluorophenyl)-5-oxopentanoic acid.
• Pharmacy 180. Chapter Summary, Questions Answers - Amino Acids: Disposal of Nitrogen.
• Fiveable. (2025, August 15). Amino acid catabolism Definition - General Biology I Key....

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• 4. Personal Protective Equipment in Chemistry | Environmental Health and Safety [ehs.dartmouth.edu]
• 5. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]
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